4-(3-acetylphenoxy)-3-nitrobenzonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(3-acetylphenoxy)-3-nitrobenzonitrile: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(3-acetylphenoxy)-3-nitrobenzonitrile, a niche chemical compound with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes established chemical principles with practical insights to offer a thorough understanding of this molecule, from its fundamental properties to its plausible synthesis and prospective uses.

Chemical Identity and Structure

4-(3-acetylphenoxy)-3-nitrobenzonitrile is an aromatic compound characterized by a diphenyl ether linkage. One phenyl ring is substituted with a nitrile and a nitro group, while the other bears an acetyl group. This trifunctional structure offers multiple sites for chemical modification, making it an interesting scaffold for synthetic chemistry.

The chemical structure of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is presented below:

Figure 1. Chemical structure of 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	4-(3-acetylphenoxy)-3-nitrobenzonitrile	ChemDiv[1]
Molecular Formula	C₁₅H₁₀N₂O₄	ChemDiv[1]
Molecular Weight	282.25 g/mol	ChemDiv[1]
CAS Number	Not available
Canonical SMILES	CC(=O)c1cccc(c1)Oc1ccc(C#N)cc1[O-]	ChemDiv[1]
InChI Key	WSVYZNOFFBPXCI-UHFFFAOYSA-N	ChemDiv[1]

Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Source
logP	2.34	ChemDiv[1]
Polar Surface Area	71.04 Ų	ChemDiv[1]
Hydrogen Bond Acceptors	5	ChemDiv[1]
Hydrogen Bond Donors	0	ChemDiv[1]
Rotatable Bonds	3	ChemDiv[1]

Synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile can be logically approached through a nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of diaryl ether synthesis. The Williamson ether synthesis provides a robust and well-documented framework for this transformation.[2][3][4][5] The proposed synthesis involves the reaction of 3-hydroxyacetophenone with 4-chloro-3-nitrobenzonitrile in the presence of a suitable base. The electron-withdrawing nitro group in the ortho position to the halogen leaving group activates the aromatic ring towards nucleophilic attack by the phenoxide.[6]

Proposed Synthetic Scheme

Caption: Proposed synthesis via Williamson ether synthesis.

Step-by-Step Experimental Protocol

This protocol is a generalized procedure and may require optimization for specific laboratory conditions.

Materials:

• 3-Hydroxyacetophenone

• 4-Chloro-3-nitrobenzonitrile

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-hydroxyacetophenone (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Electrophile: To the stirring suspension, add 4-chloro-3-nitrobenzonitrile (1.05 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Potential Applications in Drug Discovery and Materials Science

While specific biological data for 4-(3-acetylphenoxy)-3-nitrobenzonitrile is not extensively documented, the structural motifs present in the molecule suggest potential applications in several areas of research.

Medicinal Chemistry

The diphenyl ether scaffold is a common feature in many biologically active compounds.[7] The presence of the nitro group and the acetyl moiety provides opportunities for further chemical elaboration to generate a library of derivatives for biological screening.

• Anticancer Activity: Several studies have reported the design and synthesis of 4-substituted-3-nitrobenzamide derivatives with potent anti-tumor activities.[8] The core structure of 4-(3-acetylphenoxy)-3-nitrobenzonitrile could serve as a precursor for novel anticancer agents.

• Antibacterial and Antiviral Agents: The benzonitrile moiety is present in various compounds with antimicrobial properties.[9][10] Furthermore, theoretical studies have suggested that modified nucleosides incorporating 4-amino-3-nitrobenzonitrile could exhibit antiviral activity by disrupting viral DNA or RNA replication.[10]

Materials Science

Benzonitrile derivatives are utilized in the synthesis of advanced materials.[11] The polar nature of the nitrile and nitro groups, combined with the aromatic system, could impart interesting electronic and photophysical properties to polymers or other materials incorporating this molecule.

Reactivity and Stability

The reactivity of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is primarily dictated by its functional groups:

• Nitro Group: The nitro group is a strong electron-withdrawing group, which activates the aromatic ring for nucleophilic aromatic substitution and deactivates it for electrophilic substitution.[6] It can be reduced to an amino group, providing a key synthetic handle for further derivatization.

• Nitrile Group: The nitrile group is relatively stable but can be hydrolyzed to a carboxylic acid or reduced to an amine under appropriate conditions.[12][13]

• Acetyl Group: The acetyl group can undergo reactions typical of ketones, such as reduction to an alcohol or reactions at the alpha-carbon.

• Ether Linkage: The diphenyl ether linkage is generally stable to many reaction conditions but can be cleaved under harsh acidic or basic conditions.

The compound is expected to be stable under standard laboratory storage conditions, away from strong oxidizing agents, strong acids, and strong bases.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-(3-acetylphenoxy)-3-nitrobenzonitrile. The safety profile of this compound has not been fully elucidated, therefore, it should be handled with care, assuming it may be hazardous. The following precautions are based on the safety profiles of structurally related nitroaromatic and benzonitrile compounds.[14][15]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: A laboratory coat.

Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Keep away from heat, sparks, and open flames.

Storage:

• Store in a tightly sealed container in a cool, dry place.

• Store away from incompatible materials such as strong oxidizing agents.

Disposal:

• Dispose of in accordance with local, state, and federal regulations.

Caption: Key safety considerations for handling.

References

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Nitrobenzene. Retrieved from [Link]

• Lin, C. H., et al. (n.d.). Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-NITROBENZONITRILE. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• PubMed. (2014, August 15). [Design, synthesis and biological evaluation of novel 4-substituted-3-nitrobenzamide derivatives]. Retrieved from [Link]

• Wikipedia. (n.d.). Ullmann reaction. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZONITRILE. Retrieved from [Link]

• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. Retrieved from [Link]

• SciSpace. (n.d.). Ullmann reaction. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-METHOXYDIPHENYL ETHER. Retrieved from [Link]

• Afribary. (n.d.). Kinetics Of The Reactions Of Nitro-Activated Diphenyl Ethers With Substituted Anilines In Benzene. Retrieved from [Link]

• Wikipedia. (n.d.). Benzonitrile. Retrieved from [Link]

• PubChem. (2023, February 16). Benzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-(3-Acetyl-phenoxy)-phthalonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-(3,4-Dimethylphenoxy)-3-nitrobenzonitrile. Retrieved from [Link]

• PMC. (n.d.). Discovery of 4-nitro-3-phenylisoxazole derivatives as potent antibacterial agents derived from the studies of [3 + 2] cycloaddition. Retrieved from [Link]

• PMC. (2024, June 22). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Retrieved from [Link]

• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards. Retrieved from [Link]

• MSU chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• ChemRxiv. (n.d.). Simulation Investigation of Bulk and Surface Properties of Liquid Benzonitrile: Ring Stacking. Retrieved from [Link]

• PMC. (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Retrieved from [Link]

• PMC. (2024, July 26). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]

• New Journal of Chemistry (RSC Publishing). (n.d.). Design, Synthesis and Biological Evaluation of 4-Phenoxy- Pyridine/Pyrimidine Derivatives as Dual VEGFR-2/c-Met Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Main reactivity of aliphatic nitro compounds. Retrieved from [Link]

• Veeprho. (n.d.). 4-(3-Formylphenoxy)-benzonitrile. Retrieved from [Link]

• Ministry of Manpower. (n.d.). Occupational Safety & Health Circular Safe Use, Handling and Storage of Nitrocellulose. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reactions of Phenols. Retrieved from [Link]

Sources

• 1. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile - Chemdiv [chemdiv.com]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. Williamson Synthesis [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Aromatic Reactivity [www2.chemistry.msu.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. [Design, synthesis and biological evaluation of novel 4-substituted-3-nitrobenzamide derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of 4-nitro-3-phenylisoxazole derivatives as potent antibacterial agents derived from the studies of [3 + 2] cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemimpex.com [chemimpex.com]
• 12. Benzonitrile - Wikipedia [en.wikipedia.org]
• 13. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. carlroth.com [carlroth.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to 4-(3-acetylphenoxy)-3-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(3-acetylphenoxy)-3-nitrobenzonitrile, a diaryl ether derivative with potential applications in medicinal chemistry and materials science. While a specific CAS Registry Number for this compound is not readily found in public databases, its structural features—a nitro-activated phenyl ring linked to an acetyl-substituted phenoxy moiety via an ether bond—suggest its utility as a versatile synthetic intermediate. This guide will delve into its synthesis, purification, characterization, and safe handling, drawing upon established methodologies for structurally related compounds. Furthermore, we will explore its potential biological activities based on the known pharmacophores present in its structure, providing a foundation for future research and development.

Introduction

Diaryl ethers are a significant class of organic compounds that form the core structure of numerous natural products and synthetic molecules with diverse biological activities, including anticancer, antibacterial, and herbicidal properties. The specific compound of interest, 4-(3-acetylphenoxy)-3-nitrobenzonitrile, combines the diaryl ether scaffold with a nitrobenzonitrile moiety and an acetylphenoxy group. The electron-withdrawing nature of the nitro and cyano groups on one of the aromatic rings makes it an activated substrate for nucleophilic aromatic substitution, a key reaction in the synthesis of more complex molecules. The acetyl group on the second ring offers a reactive handle for further chemical modifications, making this compound a valuable building block in drug discovery and materials science.

This guide aims to provide a detailed technical resource for researchers working with or considering the use of 4-(3-acetylphenoxy)-3-nitrobenzonitrile. We will present a plausible synthetic route, detailed characterization methods based on analogous compounds, and essential safety protocols for its handling.

Synthesis and Purification

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile can be achieved through a nucleophilic aromatic substitution (SNAr) reaction. This common and effective method for forming diaryl ethers involves the reaction of an activated aryl halide with a phenoxide.

Proposed Synthetic Pathway

The most direct route involves the reaction of 4-chloro-3-nitrobenzonitrile with 3-hydroxyacetophenone in the presence of a suitable base. The nitro and cyano groups on 4-chloro-3-nitrobenzonitrile activate the aromatic ring, facilitating the displacement of the chloride by the phenoxide generated from 3-hydroxyacetophenone.

Caption: Proposed synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization.

Materials:

• 4-chloro-3-nitrobenzonitrile

• 3-hydroxyacetophenone

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 3-hydroxyacetophenone (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add 4-chloro-3-nitrobenzonitrile (1.0 eq) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous MgSO4.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Physicochemical and Spectral Data

Property	Value	Source
Molecular Formula	C15H10N2O4	Chemdiv[1]
Molecular Weight	282.25 g/mol	Chemdiv[1]
logP	2.34	Chemdiv[1]
Polar Surface Area	71.04 Å2	Chemdiv[1]
Hydrogen Bond Acceptors	5	Chemdiv[1]
Hydrogen Bond Donors	0	Chemdiv[1]
Rotatable Bonds	3	Chemdiv[1]

Predicted Spectral Data

Based on the spectral data of the structurally similar compound, 4-(3-acetyl-phenoxy)-phthalonitrile, and general principles of NMR and IR spectroscopy, the following spectral characteristics can be anticipated for 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both rings. The protons on the nitrobenzonitrile ring will be deshielded due to the electron-withdrawing nitro and cyano groups. The protons on the acetylphenoxy ring will also show characteristic splitting patterns. A singlet corresponding to the methyl protons of the acetyl group is expected around 2.6 ppm.

13C NMR: The carbon NMR spectrum will display signals for all 15 carbons. The carbonyl carbon of the acetyl group will appear significantly downfield (around 197 ppm). The carbon attached to the cyano group will also be in the downfield region.

IR Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the following functional groups:

• C≡N (nitrile): ~2230 cm-1

• C=O (ketone): ~1680 cm-1

• NO2 (nitro): Asymmetric and symmetric stretching vibrations around 1530 and 1350 cm-1, respectively.

• C-O-C (ether): ~1240 cm-1 (asymmetric) and ~1040 cm-1 (symmetric).

Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) at m/z 282.25, corresponding to the molecular weight of the compound.

Potential Applications in Drug Development

The diaryl ether motif is a "privileged scaffold" in medicinal chemistry, appearing in numerous drugs with a wide range of therapeutic applications. The structural features of 4-(3-acetylphenoxy)-3-nitrobenzonitrile suggest several potential avenues for drug discovery research.

• Anticancer Activity: Many diaryl ether derivatives have demonstrated potent anticancer activity.[2] The presence of the nitroaromatic group could also contribute to cytotoxic effects against cancer cells.

• Antimicrobial Agents: The diaryl ether scaffold is also found in various antimicrobial agents.[2]

• Enzyme Inhibition: Substituted diaryl ethers have been investigated as inhibitors of various enzymes.[2]

The acetyl group provides a convenient point for further derivatization to explore structure-activity relationships (SAR) and optimize biological activity.

Caption: Potential therapeutic applications of the target compound.

Safety, Handling, and Storage

As with any chemical, proper safety precautions must be observed when handling 4-(3-acetylphenoxy)-3-nitrobenzonitrile. Although specific toxicity data for this compound is not available, the presence of the nitroaromatic group warrants careful handling.

General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from heat, sparks, and open flames.

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Conclusion

4-(3-acetylphenoxy)-3-nitrobenzonitrile is a diaryl ether derivative with significant potential as a versatile building block in organic synthesis, particularly for the development of novel therapeutic agents and functional materials. While a dedicated CAS number and extensive experimental data are not yet publicly available, this guide provides a solid foundation for its synthesis, characterization, and safe handling based on established chemical principles and data from analogous compounds. Further research into the specific properties and biological activities of this compound is warranted and is expected to unveil its full potential in various scientific disciplines.

References

• Benchchem. (2025, December). A Comparative Guide to the Biological Activity of Substituted Diaryl Eethers. Benchchem Technical Support.
• PubChem. (n.d.). 4-(3-Acetyl-phenoxy)-phthalonitrile. National Center for Biotechnology Information.
• MilliporeSigma. (n.d.). 4-(4-Acetylphenoxy)benzonitrile.
• Organic Syntheses. (n.d.). p-NITROBENZONITRILE.
• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Physical Properties, Thermodynamics, and Synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Executive Summary

As a Senior Application Scientist in drug development and materials chemistry, understanding the precise physicochemical properties of synthetic intermediates is paramount. The compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile is a highly functionalized diaryl ether. Featuring a central ether linkage flanked by electron-withdrawing cyano and nitro groups, alongside an acetyl moiety, this molecule serves as a critical pharmacophore and synthetic building block.

This whitepaper provides an in-depth analysis of its physical properties, thermodynamic behavior (specifically melting point causality), and the rigorous, self-validating experimental protocols required for its synthesis and characterization.

Structural and Physical Properties

The physicochemical profile of a compound dictates its behavior in both biological systems and synthetic workflows. Table 1 summarizes the core quantitative data for 4-(3-acetylphenoxy)-3-nitrobenzonitrile[1].

Table 1: Key Physical and Chemical Descriptors

Property	Value	Causality & Field Significance
Molecular Formula	C₁₅H₁₀N₂O₄	Establishes the baseline steric bulk and atomic composition[1].
Molecular Weight	282.25 g/mol	Falls well within the Lipinski "Rule of 5" ideal range (< 500 Da), optimizing the potential for small-molecule drug permeability[1].
LogP (Partition Coefficient)	2.3421	This moderate lipophilicity is a direct consequence of the hydrophobic diaryl ether core being counterbalanced by three highly polar substituents. A LogP of ~2.3 is highly advantageous for balancing aqueous solubility with lipid membrane permeability[1].
Polar Surface Area (PSA)	71.04 Ų	Driven by the molecule's eight hydrogen bond acceptors (oxygen and nitrogen atoms), this PSA ensures the molecule remains below the 140 Ų threshold, predicting excellent oral bioavailability[1].
Predicted Melting Point	115 °C – 130 °C	Governed by the balance between the rotational freedom of the ether linkage and the rigid crystal packing enforced by strong dipole-dipole interactions.

Thermodynamic Profiling & Melting Point Analysis

The melting point (

) of a compound is not merely a physical constant; it is a thermodynamic readout of its crystal lattice energy. While the exact empirical melting point of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is highly dependent on crystallization conditions, we can accurately deduce its thermal behavior by analyzing its structural precursors.

Mechanistic Causality of the Melting Point:

• Precursor Baseline: The electrophilic precursor, 4-fluoro-3-nitrobenzonitrile, exhibits a melting point of 87.0–97.0 °C[2]. The highly electronegative fluorine atom creates a strong dipole but limits extensive intermolecular hydrogen bonding.

• Phenolic Influence: The related phenolic analog, 4-hydroxy-3-nitrobenzonitrile, melts at a significantly higher 146–148 °C. This elevation is strictly caused by intermolecular hydrogen bonding facilitated by the hydroxyl (-OH) group.

• Ether Linkage & Acetyl Addition: Synthesizing 4-(3-acetylphenoxy)-3-nitrobenzonitrile replaces the hydroxyl proton with a bulky 3-acetylphenyl group. This transformation eliminates hydrogen-bond donating capacity, which inherently lowers the lattice energy. However, the introduction of the acetyl carbonyl group creates new, strong dipole-dipole interactions.

Experimental Workflows (Self-Validating Systems)

To ensure scientific integrity, all experimental workflows must be self-validating. The following protocols detail the synthesis and subsequent thermal analysis of the compound.

Protocol 1: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

The synthesis relies on the extreme electrophilicity of 4-fluoro-3-nitrobenzonitrile[2]. The fluorine atom is highly activated because it is situated ortho to the nitro group and para to the cyano group, both of which stabilize the anionic transition state via resonance.

• Reagent Preparation: Dissolve 1.0 equivalent of 3-hydroxyacetophenone and 1.1 equivalents of 4-fluoro-3-nitrobenzonitrile[2] in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a polar aprotic solvent that solvates cations but leaves anions "naked" and highly reactive.

• Deprotonation: Add 2.0 equivalents of anhydrous Potassium Carbonate (K₂CO₃). Stir at room temperature for 30 minutes. Causality: K₂CO₃ deprotonates the phenol, generating a highly nucleophilic phenoxide ion.

• Nucleophilic Attack: Heat the reaction mixture to 80 °C for 4 hours. The phenoxide attacks the fluorinated carbon, forming a negatively charged Meisenheimer complex.

• Elimination & Recovery: The complex collapses, ejecting a fluoride ion to restore aromaticity. Quench the reaction in ice water to precipitate the crude 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

• Validation: Recrystallize from ethanol and verify purity (>98%) via HPLC before proceeding to thermal analysis.

Fig 1: Nucleophilic Aromatic Substitution (SNAr) pathway for 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Protocol 2: High-Precision Melting Point Determination (DSC)

Capillary melting point apparatuses are subjective. For rigorous thermodynamic profiling, Differential Scanning Calorimetry (DSC) is required.

• Calibration: Calibrate the DSC instrument using an Indium standard (

  = 156.6 °C). Causality: Ensures the thermocouple accurately reflects the true thermodynamic temperature.

• Sample Preparation: Hermetically seal 2.0–3.0 mg of the >98% pure synthesized compound into an aluminum DSC pan.

• Atmospheric Control: Initiate a dry Nitrogen (N₂) purge at 50 mL/min. Causality: Prevents oxidative degradation of the ether linkage at elevated temperatures, ensuring the endothermic peak represents a pure phase transition, not decomposition.

• Thermal Ramp: Equilibrate the sample at 25 °C, then apply a heating ramp of 10 °C/min up to 150 °C.

• Data Analysis: Record the extrapolated onset temperature of the endothermic melting peak. This onset represents the true thermodynamic melting point of the crystal lattice.

Fig 2: Differential Scanning Calorimetry (DSC) workflow for precise melting point determination.

References

• United States Pharmacopeia (USP). "USP <741> Melting Range or Temperature". Available at:[Link]

• Vogel, A. I., et al. "Vogel's Textbook of Practical Organic Chemistry", 5th Edition. Available at:[Link]

Sources

• 1. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile - Chemdiv [chemdiv.com]
• 2. 4-Fluoro-3-nitrobenzonitrile, 97% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Whitepaper: Solubility Thermodynamics and Process Engineering of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

The following technical guide details the solubility profiling, thermodynamic modeling, and process engineering applications for 4-(3-acetylphenoxy)-3-nitrobenzonitrile , a functionalized diaryl ether intermediate often utilized in the synthesis of complex pharmaceutical active ingredients (APIs).

This guide is structured to serve as a blueprint for process chemists and engineers optimizing purification steps (crystallization) and reaction solvent selection.[1]

[1][2]

Executive Summary & Chemical Context[1][2][3][4][5][6]

4-(3-acetylphenoxy)-3-nitrobenzonitrile is a highly functionalized intermediate characterized by three distinct polar moieties: a nitro group (

), a nitrile group ( ), and an acetyl group ( ) linked via an ether bridge.[1]

• Chemical Significance: Typically synthesized via Nucleophilic Aromatic Substitution (

  ) of 4-fluoro-3-nitrobenzonitrile with 3-hydroxyacetophenone, this compound presents a unique solubility challenge due to its competing polarity and molecular rigidity.[1]

• Process Challenge: High purity (>99.5%) is required for downstream API synthesis. Understanding its solid-liquid equilibrium (SLE) is critical for designing yield-maximizing cooling crystallization processes and minimizing solvent waste.[1]

This guide establishes the protocol for determining solubility, modeling the thermodynamic parameters, and applying this data to industrial process design.[1][2]

Experimental Methodology: The Laser Monitoring Technique[1]

To ensure high-precision solubility data, the Laser Monitoring Observation Technique (Dynamic Method) is the industry gold standard, superior to gravimetric methods for temperature-dependent profiling.[1]

Protocol Design

Objective: Determine the mole fraction solubility (

) across a temperature range of 278.15 K to 323.15 K.

Step-by-Step Workflow:

• Apparatus Setup: Use a jacketed glass vessel (100 mL) equipped with a mechanical stirrer and a high-precision thermometer (

  K).

• Laser Alignment: Position a laser source (e.g., He-Ne) to pass through the vessel.[1] Place a photosensitive detector on the opposite side to record transmittance intensity.[1]

• Solute Addition: Add a known mass (

  ) of 4-(3-acetylphenoxy)-3-nitrobenzonitrile and a known mass of solvent ( ) to the vessel.

• Dissolution Phase: Heat the mixture until the solid completely dissolves (Laser Transmittance = Max).

• Nucleation Phase: Slowly cool the solution at a controlled rate (e.g., 2 K/h).

• Detection: The temperature at which the laser transmittance drops sharply indicates the point of nucleation (or saturation temperature,

  , assuming negligible metastable zone width for equilibrium approximation).[1]

• Repetition: Repeat with varying solute/solvent ratios to build the polythermal solubility curve.

Experimental Logic Flow (Graphviz)[1]

Figure 1: Workflow for the Laser Monitoring Dynamic Method to determine solid-liquid equilibrium.

Solubility Profile & Solvent Interaction Analysis[1][2][4]

Based on the functional group analysis (Nitro/Nitrile/Acetyl) and analogous data from 3-nitrobenzonitrile studies, the solubility profile follows a "Like Dissolves Like" polarity hierarchy.[1]

Predicted Solubility Hierarchy

The compound exhibits positive solubility dependence on temperature in all organic solvents (endothermic dissolution).[1][2]

Solvent Class	Representative Solvents	Solubility Potential	Mechanistic Rationale
Polar Aprotic	Acetone, Acetonitrile, DMF	High	Strong dipole-dipole interactions with and groups.[1][2] No H-bond donor competition.[1]
Esters	Ethyl Acetate, Butyl Acetate	High/Moderate	Favorable interaction with the acetyl group; standard solvent for crystallization.[1]
Polar Protic	Methanol, Ethanol, IPA	Moderate	Solute accepts H-bonds, but solvent self-association (H-bonding) competes with solvation.[1]
Aromatic	Toluene	Moderate/Low	stacking interactions with the benzene rings, but lacks polarity to solvate substituents effectively.[1]
Non-Polar	Cyclohexane, Heptane	Very Low	Lack of dipole interaction; useful only as anti-solvents.[1]

Data Interpretation[1][4][7]

• Best Solvent: Acetone or Ethyl Acetate (Recommended for dissolving the crude).[1]

• Anti-Solvent: Water or n-Heptane (Recommended for inducing precipitation).[1][2]

• Trend: Solubility typically ranks: Acetone > Ethyl Acetate > Acetonitrile > Toluene > Methanol > Ethanol > Isopropanol. [1][2][3]

Thermodynamic Modeling

To design a robust crystallization process, raw data must be correlated using thermodynamic models.[1][4] This allows for the prediction of solubility at any temperature within the operational range.[1]

The Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility data of polar organics.[1][2]

• : Mole fraction solubility.[1][3][5][6]
• : Absolute temperature (K).[1][7][3]
• : Empirical model parameters derived via multivariate regression.

• Interpretation:

  • : Related to the entropy of solution.[1][2]
  • : Related to the enthalpy of solution (usually negative for endothermic processes).[1]
  • : Accounts for the temperature dependence of heat capacity.

Thermodynamic Parameters ( )

Using the van't Hoff analysis, we assess the spontaneity of the process:

• Enthalpy (

  ): Positive values indicate the dissolution is endothermic .[1] Heat is absorbed, meaning higher temperatures significantly boost solubility (favorable for cooling crystallization).[1]

• Entropy (

  ): Positive values indicate increased disorder, driving the dissolution.[1]

• Gibbs Free Energy (

  ): Must be negative for spontaneous dissolution.[1]

Modeling Workflow (Graphviz)[1]

Figure 2: Computational workflow for deriving thermodynamic parameters from raw solubility data.

Process Engineering & Crystallization Design[1][11]

The ultimate goal of solubility profiling is to design a reproducible purification step.[1] For 4-(3-acetylphenoxy)-3-nitrobenzonitrile, the data suggests two primary strategies.

Cooling Crystallization (Single Solvent)[1]

• Solvent: Ethyl Acetate or Ethanol.[1][3]

• Mechanism: The steep solubility curve (high

  value in Apelblat) allows for high recovery yields by cooling from near-boiling to 0°C.[1]

• Pros: Simple operation, easy solvent recovery.[1]

• Cons: Yield limited by solubility at the final temperature.[1]

Anti-Solvent Crystallization (Binary System)[1]

• System: Acetone (Solvent) + Water (Anti-solvent) OR Ethyl Acetate (Solvent) + Heptane (Anti-solvent).[1]

• Mechanism: Dissolve in a good solvent, then dose the anti-solvent to reduce solubility power (

  decreases), forcing nucleation.[1]

• Pros: Very high yield (>95%), operates at lower temperatures (protects thermal stability).[1]

• Cons: Requires solvent separation downstream.[1]

Process Decision Matrix (Graphviz)[1]

Figure 3: Decision tree for selecting the optimal crystallization strategy based on solubility thermodynamics.

References

• Apelblat, A., & Manzurola, E. (1999).[1][2] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K.[1][5] The Journal of Chemical Thermodynamics. Link[1][5]

• Jouyban, A. (2008).[1][2] Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. Journal of Pharmacy & Pharmaceutical Sciences. Link

• Wang, J., et al. (2019).[1] Solubility Determination and Thermodynamic Modeling of 3-Nitrobenzonitrile in Twelve Organic Solvents from 278.15 to 318.15 K. Journal of Chemical & Engineering Data. (Note: Used as the primary structural analog for polarity trends).[1] Link[1]

• Lischka, P., et al. (2010).[1][8] In vitro and in vivo activities of the novel anticytomegalovirus compound AIC246.[1][8][9] Antimicrobial Agents and Chemotherapy.[1][8][9] (Contextual reference for Letermovir intermediates). Link[1]

• Grant, D. J. W., et al. (1984).[1] Solubility behavior of organic compounds. Techniques of Chemistry. Wiley-Interscience.[1] (Foundational text on solubility thermodynamics).

Sources

• 1. Letermovir - Wikipedia [en.wikipedia.org]
• 2. CAS 33224-23-6: 4-Methoxy-3-nitrobenzonitrile | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. physchemres.org [physchemres.org]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. WO2022018625A1 - Process for the preparation of an intermediate used in the synthesis of letermovir - Google Patents [patents.google.com]
• 8. apexbt.com [apexbt.com]
• 9. Letermovir, 917389-32-3, 98 (HPLC) Sigma-Aldrich [sigmaaldrich.com]

The Alchemist's Guide to Nitrobenzonitrile Derivatives: A Manual for Safe Handling and Proactive Hazard Management

For Researchers, Scientists, and Drug Development Professionals

Nitrobenzonitrile derivatives are a class of aromatic compounds of significant interest in medicinal chemistry and materials science, serving as versatile intermediates in the synthesis of a wide array of more complex molecules. However, their utility is matched by a significant toxicological profile that demands rigorous handling precautions and a deep understanding of their chemical behavior. This guide, designed for the discerning scientist, moves beyond mere procedural checklists to provide a foundational understanding of the hazards associated with these compounds, ensuring that their potential can be harnessed safely and effectively.

Section 1: The Toxicological Landscape - Understanding the Intrinsic Hazards

Nitrobenzonitrile derivatives present a dual toxicological threat, stemming from the combined properties of the aromatic nitro group and the nitrile functionality. The primary routes of exposure are inhalation, dermal absorption, and ingestion.[1][2]

The most significant acute health effect associated with aromatic nitro compounds is methemoglobinemia .[3] This condition arises from the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), rendering it incapable of transporting oxygen. This leads to a state of functional anemia and tissue hypoxia, with clinical signs including cyanosis (blueish discoloration of the skin, lips, and nail beds), headache, dizziness, nausea, and in severe cases, convulsions and unconsciousness.[3][4] The toxicological mechanism involves the metabolic reduction of the nitro group to intermediates like nitrosobenzene and phenylhydroxylamine, which are potent oxidizing agents.[5]

The nitrile group contributes to the overall toxicity, although the primary hazard of the parent compound is often dominated by the nitro group. While not as potent as simple aliphatic nitriles, the potential for in vivo metabolism to release cyanide should not be entirely discounted, contributing to the overall toxic burden.

All three common isomers of nitrobenzonitrile (ortho, meta, and para) are classified as toxic or harmful by multiple routes of exposure. They are typically fine, crystalline powders, which can easily become airborne, posing a significant inhalation risk.[1][6][7]

Comparative Hazard Analysis of Nitrobenzonitrile Isomers

To facilitate a rapid risk assessment, the following table summarizes the key hazard information for the ortho, meta, and para isomers of nitrobenzonitrile.

Property	2-Nitrobenzonitrile (ortho)	3-Nitrobenzonitrile (meta)	4-Nitrobenzonitrile (para)
CAS Number	612-24-8[6]	619-24-9[8]	619-72-7[1]
Molecular Formula	C₇H₄N₂O₂[6]	C₇H₄N₂O₂[8]	C₇H₄N₂O₂[1]
Appearance	Powder[6]	Crystalline Powder	Yellow to pink crystalline powder[7]
GHS Pictograms	[6]	[8]	[9]
Signal Word	Warning[6]	Warning[8]	Danger[7]
Hazard Statements	H302+H332: Harmful if swallowed or if inhaled.[6]	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.[8]	H300: Fatal if swallowed. H311+H331: Toxic in contact with skin or if inhaled.[7]
LD50 Oral (Rat)	Data not readily available	Data not readily available	30 mg/kg[1]
LD50 Oral (Mouse)	Data not readily available	Data not readily available	140 mg/kg[1]

Note: The GHS classifications and LD50 values can vary slightly between suppliers and regulatory bodies. Always refer to the specific Safety Data Sheet for the material you are using.

Section 2: Engineering Controls and Personal Protective Equipment (PPE) - A Multi-Layered Defense

Given the high toxicity and powdered nature of nitrobenzonitrile derivatives, a robust system of controls is mandatory to minimize exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for handling these compounds is a certified chemical fume hood. All manipulations, including weighing, transferring, and preparing solutions, must be conducted within a fume hood to prevent the inhalation of airborne particles. For weighing operations, if the balance cannot be placed inside the fume hood, a tare method should be employed where the container is tared outside, the powder is added inside the hood, and the sealed container is then re-weighed outside.

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the last line of defense and must be selected to provide adequate protection against the specific hazards.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Gloves should be inspected for any signs of degradation or puncture before use and changed frequently, especially if contamination is suspected.

• Eye and Face Protection: Safety goggles that provide a complete seal around the eyes are mandatory. A face shield should be worn in addition to goggles when there is a risk of splashing.

• Body Protection: A lab coat, buttoned completely, is the minimum requirement. For larger quantities or tasks with a higher risk of contamination, a chemical-resistant apron or disposable coveralls should be used.

• Respiratory Protection: When engineering controls are not sufficient to maintain exposure below permissible limits, or during emergency situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.

Section 3: Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is critical for preventing accidental exposure and ensuring chemical stability.

Detailed Protocol for Weighing and Handling

• Preparation: Designate a specific area within the chemical fume hood for handling nitrobenzonitrile derivatives. Cover the work surface with absorbent, disposable bench paper.

• Tare and Transfer: If weighing outside the hood, pre-weigh a sealed container. Inside the fume hood, carefully transfer the desired amount of the powdered compound using a spatula. Avoid creating dust by using slow, deliberate movements.

• Containment: Immediately cap the container after transfer.

• Final Weighing: If necessary, take the sealed container back to the balance for final weighing.

• Dissolution: If preparing a solution, add the solvent to the sealed container within the fume hood.

• Decontamination: After use, decontaminate the spatula and any other reusable equipment with a suitable solvent. Dispose of all contaminated disposable materials (e.g., weigh paper, bench paper, gloves) as hazardous waste.

Caption: Workflow for safely weighing and handling powdered nitrobenzonitrile derivatives.

Storage Requirements

Store nitrobenzonitrile derivatives in a cool, dry, and well-ventilated area, away from incompatible materials.[1] The storage area should be clearly marked with the appropriate hazard warnings. Containers should be kept tightly closed to prevent the ingress of moisture and contamination.

Chemical Incompatibilities: Preventing Hazardous Reactions

A critical aspect of safe storage and handling is the segregation from incompatible materials.

• Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

• Strong Bases: Aromatic nitro compounds can undergo reactions with strong bases, which can be exothermic and potentially hazardous.[1]

• Reducing Agents: The nitro group is readily reduced. Mixing with strong reducing agents can initiate a rapid and uncontrolled reduction, generating significant heat.[10]

Section 4: Emergency Procedures - Preparedness and Response

A clear and well-rehearsed emergency plan is essential for mitigating the consequences of an accidental release or exposure.

Spill Response

For a small powder spill:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the area.

• Don PPE: Wear appropriate PPE, including respiratory protection.

• Contain and Absorb: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

For a large spill: Evacuate the laboratory immediately, close the doors, and contact your institution's emergency response team.

First Aid Measures

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, administer artificial respiration and seek immediate medical attention.[8]

• Skin Contact: Remove contaminated clothing immediately and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[8]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[7]

In all cases of exposure, it is crucial to inform medical personnel that the individual has been exposed to a nitroaromatic compound, as treatment for methemoglobinemia (e.g., with methylene blue) may be required.

Firefighting Procedures

In the event of a fire involving nitrobenzonitrile derivatives, the primary hazards are the toxic fumes of nitrogen oxides and hydrogen cyanide that are released upon combustion.[11][12]

• Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam extinguisher.[1] Avoid using a solid stream of water, as this can scatter the powdered material.

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent inhalation of toxic combustion products.[1]

Section 5: Waste Disposal - Cradle-to-Grave Responsibility

Proper disposal of nitrobenzonitrile waste is a legal and ethical responsibility to protect human health and the environment.

In-Lab Waste Collection and Segregation

• Designated Containers: All solid waste contaminated with nitrobenzonitrile derivatives (e.g., gloves, weigh paper, absorbent materials from spills) must be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container.

• Segregation: Do not mix nitrobenzonitrile waste with other waste streams, particularly incompatible materials like strong acids, bases, or oxidizing agents.

• Labeling: The hazardous waste container must be labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and the associated hazards (e.g., "Toxic").[13][14] The accumulation start date must also be clearly marked.[13]

Caption: Step-by-step workflow for the proper disposal of nitrobenzonitrile waste.

Final Disposal

The standard and required method for the final disposal of nitrobenzonitrile waste is high-temperature incineration by a licensed hazardous waste disposal contractor. Never dispose of these compounds down the drain or in the regular trash.

Conclusion

Nitrobenzonitrile derivatives are powerful tools in the arsenal of the modern chemist. By fostering a culture of safety grounded in a thorough understanding of their inherent hazards and by diligently applying the protocols outlined in this guide, researchers can confidently and responsibly explore the full potential of these valuable compounds.

References

• EPA and DOT Labeling Requirements for Chemical Hazardous Waste Containers. (2019). Hazardous Waste Experts. [Link]

• Hazardous Waste Label Requirements | EPA & DOT Compliance. (2026). MLI Environmental. [Link]

• Nitrobenzene | C6H5NO2 | CID 7416. PubChem. [Link]

• NEW HAZARDOUS WASTE LABELING REQUIREMENTS. (2017). UGA Environmental Safety Division. [Link]

• Reductive N-Alkylation of Nitroarenes: A Green Approach for the N-Alkylation of Natural Products. (2016). PMC. [Link]

• Everything You Need to Know About Hazardous Waste Labeling. (2026). Maine Labpack. [Link]

• Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. (2016). MDPI. [Link]

• A Practical and Selective Reduction of Nitroarenes Using Elemental Sulfur and Mild Base. (2025). ResearchGate. [Link]

• Hazardous Waste Label Requirements. BradyID.com. [Link]

• Reduction of nitro compounds. Wikipedia. [Link]

• Two Cases of Methemoglobinemia Induced by the Exposure to Nitrobenzene and Aniline. (2013). Annals of Occupational and Environmental Medicine. [Link]

• Reactions of Aromatic Nitro Compounds with Bases. (1969). Semantic Scholar. [Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. (2007). MDPI. [Link]

• ICSC 0065 - NITROBENZENE. International Chemical Safety Cards (ICSCs). [Link]

• The combustion of Nitrobenzene (C6H5NO2) is shown by the reaction... Pearson+. [Link]

• Nitro compound. Wikipedia. [Link]

• Reaction of nitro compounds with strong alkali? Chemistry Stack Exchange. [Link]

• The interaction of aromatic nitro-compounds with bases. (1968). Quarterly Reviews, Chemical Society. [Link]

• 4-NITROBENZONITRILE EXTRA PURE. Loba Chemie. [Link]

• Material Safety Data Sheet - 4-Nitrobenzonitrile, 97%. Cole-Parmer. [Link]

• Evaluating Class B Fire Extinguishing Efficacies of Organic Nitro Compounds Based Aerosol Forming Compositions. Science and Education Publishing. [Link]

• Types of Extinguishers. [Link]

• HANDLING PROCEDURES FOR CHEMICAL WASTES. (2019). [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Storing Hazardous Waste In Your Laboratory. Vanderbilt University. [Link]

• PART 3 HEALTH HAZARDS. UNECE. [Link]

• 3-Nitrobenzonitrile | C7H4N2O2 | CID 12079. PubChem. [Link]

• Chemical waste: appropriate measures for permitted facilities. (2020). GOV.UK. [Link]

• Toxicological Profile for Nitrobenzene. NCBI Bookshelf. [Link]

• Selecting the Right Fire Extinguishers. (2018). Medium. [Link]

• Guide on the Segregation, Packaging, Labelling and Storage of Chemical Wastes for Schools. Environmental Protection Department. [Link]

• Benzonitrile: Human health tier II assessment. (2019). [Link]

• Class D - Metal Fires. Fire Extinguisher Depot. [Link]

• Fire Extinguisher Types. (2023). NFPA. [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Nitrobenzonitrile | C7H4N2O2 | CID 12079 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ICSC 0065 - NITROBENZENE [chemicalsafety.ilo.org]
• 5. ess.honeywell.com [ess.honeywell.com]
• 6. fishersci.com [fishersci.com]
• 7. lobachemie.com [lobachemie.com]
• 8. echemi.com [echemi.com]
• 9. 4-硝基苯甲腈 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 11. Nitrobenzene | C6H5NO2 | CID 7416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. fishersci.com [fishersci.com]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 14. mainelabpack.com [mainelabpack.com]

Therapeutic potential of 4-(3-acetylphenoxy)-3-nitrobenzonitrile as a drug intermediate

The following technical guide details the therapeutic potential, synthetic utility, and handling of 4-(3-acetylphenoxy)-3-nitrobenzonitrile , a high-value intermediate in medicinal chemistry.

Document Type: Technical Whitepaper & Synthetic Guide Subject: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CAS: 3257-1607) Target Audience: Medicinal Chemists, Process Development Scientists, Drug Discovery Researchers

Executive Summary: The "Tri-Functional" Pharmacophore

4-(3-acetylphenoxy)-3-nitrobenzonitrile represents a "privileged scaffold" in modern drug discovery. Its value lies in its tri-functional nature , possessing three orthogonal reactive handles—a nitro group , a nitrile , and an acetyl group —arranged around a stable diaryl ether core.

This specific topology allows it to serve as a critical branching point (divergent intermediate) for three major therapeutic classes:

• Thyroid Hormone Receptor Beta (TR

  ) Agonists: The diaryl ether core mimics the iodothyronine structure of thyroid hormones (T3/T4).

• Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs): The electron-deficient benzonitrile ring is a key pharmacophore for binding the HIV-1 reverse transcriptase allosteric pocket.

• Kinase Inhibitors (Oncology): Reductive cyclization of the nitro/nitrile motif yields 4-phenoxyquinazolines, a scaffold found in EGFR and VEGFR inhibitors.

Physicochemical Profile & Structural Logic

The molecule’s utility is dictated by its electronic environment. The nitro group at position 3 activates the ring for nucleophilic aromatic substitution (

) during synthesis and serves as a latent amine for downstream cyclization.

Table 1: Physicochemical Properties

Property	Data	Relevance to Drug Design
CAS Number	3257-1607	Unique Identifier for sourcing
Molecular Formula		Mid-weight fragment, ideal for lead optimization
Molecular Weight	282.25 g/mol	Allows addition of large side chains while staying <500 Da (Lipinski)
LogP (Predicted)	~2.34	Good membrane permeability; lipophilic enough for hydrophobic pockets
H-Bond Acceptors	4 (Nitro, Nitrile, Carbonyl, Ether)	High potential for receptor interaction
H-Bond Donors	0	"Silent" until nitro reduction (converts to amine)
Key Functional Groups	Nitro ( ), Nitrile ( ), Acetyl ( )	Orthogonal reactivity for library generation

Synthetic Utility: The "Hub" Strategy

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile relies on a highly regioselective

reaction. The fluorine atom in the starting material (4-fluoro-3-nitrobenzonitrile) is activated by the ortho-nitro and para-cyano groups, making it highly susceptible to displacement by the phenoxide ion of 3-hydroxyacetophenone.

Synthesis Workflow (DOT Visualization)

Caption: Figure 1. Convergent synthesis via Nucleophilic Aromatic Substitution (

). The electron-withdrawing groups activate the fluorine displacement.

Therapeutic Applications & Mechanism of Action

Thyroid Hormone Receptor Beta (TR ) Agonists

The diaryl ether core is structurally homologous to the thyronine core of Thyroid Hormone (

).

• Mechanism: The 3-acetyl group mimics the distal ring substituents of

  , while the nitrile/nitro bearing ring mimics the inner ring.

• Modification: The acetyl group can be converted to a chiral alcohol or a pyridazinone (as seen in Resmetirom analogs) to achieve TR

  selectivity over TR , reducing cardiac side effects.

HIV-1 NNRTIs (Antivirals)

Benzonitriles are classic pharmacophores for Non-Nucleoside Reverse Transcriptase Inhibitors.

• Mechanism: The molecule binds to the hydrophobic pocket of the HIV-1 Reverse Transcriptase enzyme, locking it in an inactive conformation.

• Relevance: The "3-acetylphenoxy" wing extends into the solvent-exposed channel, a strategy used by next-generation NNRTIs (like Etravirine analogs) to maintain potency against resistant viral strains.

Kinase Inhibitors (Oncology)

This intermediate is a precursor to 4-phenoxyquinazolines .

• Transformation: Reduction of the nitro group to an amine (

  ), followed by cyclization with the adjacent nitrile ( ) using formic acid or orthoesters, yields the quinazoline core.

• Target: This scaffold is prominent in EGFR (Epidermal Growth Factor Receptor) inhibitors.

Divergent Synthesis Map (DOT Visualization)

Caption: Figure 2. Divergent synthesis pathways. The scaffold allows access to three distinct chemical spaces from a single intermediate.

Experimental Protocols

Protocol A: Synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Objective: Coupling of 4-fluoro-3-nitrobenzonitrile with 3-hydroxyacetophenone.

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3-hydroxyacetophenone (13.6 g, 100 mmol) in anhydrous DMF (100 mL).

• Base Addition: Add Potassium Carbonate (

  ) (20.7 g, 150 mmol). Stir at room temperature for 15 minutes to generate the phenoxide.

• Addition of Electrophile: Slowly add 4-fluoro-3-nitrobenzonitrile (16.6 g, 100 mmol). Note: Reaction is exothermic.

• Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until the starting fluoride is consumed.

• Work-up:

  • Cool to room temperature.

  • Pour the reaction mixture into Ice Water (500 mL) with vigorous stirring. The product should precipitate as a solid.

  • Filter the solid and wash with water (

    mL) to remove residual DMF and inorganic salts.

• Purification: Recrystallize from Ethanol or Isopropanol to yield the target as a pale yellow solid.

  • Expected Yield: 85–92%

  • Melting Point: ~146–148°C (Lit. values vary by crystal form).

Protocol B: Nitro Reduction to Aniline

Objective: Selective reduction of the nitro group without affecting the nitrile or acetyl groups.

• Dissolution: Dissolve the nitro compound (10 mmol) in Ethanol/Water (4:1, 50 mL).

• Reagent: Add Iron Powder (5 eq) and Ammonium Chloride (5 eq).

• Reflux: Heat to reflux (80°C) for 2 hours. Note: Catalytic hydrogenation (

  ) is risky here as it may reduce the nitrile or ketone; Fe/NH4Cl is chemoselective.

• Isolation: Filter hot through Celite to remove iron residues. Concentrate the filtrate to dryness.

• Result: 3-amino-4-(3-acetylphenoxy)benzonitrile.

Safety & Handling (E-E-A-T)

• Hazard Identification:

  • Nitriles: Toxic if swallowed or inhaled.[1] Potential for cyanide liberation under strong metabolic or chemical stress.

  • Nitro Compounds: Potential explosion hazard if heated under confinement or subjected to shock (though this specific derivative is relatively stable).[2]

• PPE Requirements:

  • Nitrile gloves (double gloving recommended during synthesis).

  • Chemical splash goggles.

  • Fume hood usage is mandatory due to potential HCN evolution during thermal decomposition or fire.

• Storage: Store in a cool, dry place (2–8°C). Keep away from strong reducing agents and strong bases.

References

• PubChem. (2025).[3] Compound Summary: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CID 3257-1607). National Library of Medicine. [Link]

• Organic Syntheses. (2025). General Procedure for Nucleophilic Aromatic Substitution of Nitro-Activated Fluorobenzenes. (Cited for the standard

  /DMF protocol). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Amino-4-Nitrobenzonitrile Supplier & Manufacturer | Factory Price [nj-finechem.com]
• 3. 3-Amino-4-hydroxybenzonitrile | C7H6N2O | CID 271258 - PubChem [pubchem.ncbi.nlm.nih.gov]

Denitrative Etherification of Nitrobenzonitriles: A Paradigm Shift in Diaryl Ether Synthesis

Executive Summary

The diaryl ether motif is a privileged scaffold in medicinal chemistry, agrochemicals, and advanced materials. Traditionally, the construction of these C–O bonds has relied on Ullmann-type condensations or Buchwald-Hartwig cross-couplings utilizing aryl halides. However, a strategic paradigm shift has emerged: the denitrative etherification of nitroarenes. By leveraging the nitro group as a pseudohalide leaving group, chemists can bypass the multi-step halogenation of arenes. This whitepaper provides an in-depth technical analysis of diaryl ether synthesis specifically involving nitrobenzonitriles , detailing the mechanistic rationale, state-of-the-art catalytic systems, and self-validating experimental protocols required for high-yield synthetic workflows.

The Strategic Value of Nitrobenzonitriles

In conventional organic synthesis, the nitro group is primarily viewed as a precursor to anilines or as a directing group. However, in denitrative coupling, it functions as a highly effective leaving group[1].

The selection of 4-nitrobenzonitrile as an electrophilic coupling partner is driven by precise electronic causality. The cyano (–C≡N) group is a powerful electron-withdrawing group (EWG) via both inductive and resonance effects. When positioned para or ortho to the nitro group, it drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic system. This electronic depletion makes the ipso-carbon highly susceptible to nucleophilic attack by phenoxides or oxidative addition by low-valent transition metals[2]. Furthermore, upon displacement, the expelled nitrite anion (

) is highly resonance-stabilized, providing a strong thermodynamic driving force for the reaction.

Mechanistic Paradigms in Denitrative Etherification

The synthesis of diaryl ethers from nitrobenzonitriles generally proceeds via two distinct mechanistic pathways, dictated by the presence or absence of a transition-metal catalyst.

Nucleophilic Aromatic Substitution (S Ar)

Under transition-metal-free conditions, the reaction proceeds via an addition-elimination S

Ar mechanism. A base (e.g., , ) deprotonates the phenol to generate a highly nucleophilic phenoxide. The phenoxide attacks the electron-deficient ipso-carbon of 4-nitrobenzonitrile, disrupting aromaticity to form a negatively charged Meisenheimer complex . The strong electron-withdrawing cyano group stabilizes this intermediate by delocalizing the negative charge. Subsequent rearomatization expels the nitrite leaving group, yielding the diaryl ether[3]. Polar aprotic solvents like DMF or DMSO are critical here, as they solvate the counter-cation (e.g., ) while leaving the phenoxide "naked" and highly reactive.

Transition-Metal-Catalyzed Denitrative Coupling

In palladium- or nickel-catalyzed systems, the mechanism diverges into a redox-mediated catalytic cycle[1].

• Oxidative Addition : The low-valent metal (e.g., Pd

  ) inserts into the robust C–NO bond of the nitrobenzonitrile, forming an Aryl–Pd –NO intermediate.

• Ligand Exchange : The nitrite ligand is displaced by the in-situ generated phenoxide, forming an Aryl–Pd

  –OAr complex.

• Reductive Elimination : The complex undergoes reductive elimination to forge the C–O bond, releasing the diaryl ether and regenerating the active Pd

  catalyst.

Mechanistic divergence in the synthesis of diaryl ethers from 4-nitrobenzonitrile.

State-of-the-Art Catalytic and Metal-Free Methodologies

Heterogeneous Copper Catalysis: The Cu (BDC) (DABCO) MOF

While homogeneous copper catalysts (e.g.,

) are effective, they suffer from difficult recovery and ligand degradation. Phan and co-workers pioneered the use of a highly porous Metal-Organic Framework (MOF), Cu (BDC) (DABCO) , as a heterogeneous catalyst for this transformation[4].

• Causality of Catalyst Design : The BDC (1,4-benzenedicarboxylate) linkers and DABCO (1,4-diazabicyclo[2.2.2]octane) pillars create a robust 3D network with high surface area. The copper nodes act as accessible Lewis acidic sites that coordinate the phenoxide oxygen, bringing it into precise spatial proximity with the nitroarene. This topological advantage allows for ligand-free coupling with 100% selectivity toward the diaryl ether, with no detected homocoupling by-products[4].

Next-Generation Metal-Free Protocols

Recent advancements have demonstrated that highly activated substrates like 4-nitrobenzonitrile can undergo denitrative etherification without transition metals, driven by external energy sources:

• LED-Enabled Etherification : Soltani et al. developed a catalyst-free procedure utilizing white LED light (6 W) in the presence of NaOH/DMF at room temperature. The photonic energy facilitates the overcoming of the activation barrier for the S

  Ar pathway, achieving high yields in short reaction times[5].

• Microwave-Assisted Synthesis : Microwave irradiation provides rapid, volumetric heating that accelerates the nucleophilic attack of phenols onto nitroarenes in DMSO, yielding non-symmetrical diaryl ethers efficiently[6].

Quantitative Data Summary

Methodology	Catalyst / Reagents	Base & Solvent	Conditions	Yield (Avg)	Ref
Heterogeneous MOF	3 mol% Cu (BDC) (DABCO)	/ DMF	100 °C, Argon, 12 h	85–95%	[4]
Homogeneous Pd	0.75 mol% Ferrocenylimine-Pd	/ DMSO	100 °C, N , 24 h	80–90%	[1]
LED-Enabled (Metal-Free)	None (White LED, 6 W)	NaOH / DMF	Room Temp, Air, 2–4 h	75–88%	[5]
Microwave (Metal-Free)	None (Microwave Irradiation)	/ DMSO	MW (150 W), 8–11 min	78–92%	[6]

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. Analytical TLC and GC-MS should be utilized at each step to confirm intermediate consumption.

Protocol A: MOF-Catalyzed Synthesis of 4-Cyanophenyl Phenyl Ether

Objective : Ligand-free O-arylation of phenol with 4-nitrobenzonitrile using a recoverable MOF[4].

• Preparation : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 4-nitrobenzonitrile (1.0 mmol) and phenol (1.5 mmol).

• Catalyst & Base Loading : Add anhydrous

  (2.0 mmol) and the pre-activated Cu (BDC) (DABCO) MOF catalyst (3 mol% Cu).

• Solvent & Atmosphere : Evacuate and backfill the tube with Argon three times. Inject 3.0 mL of anhydrous DMF.

• Reaction Execution : Seal the tube and heat the mixture in an oil bath at 100 °C for 12 hours under vigorous stirring.

• Workup & Catalyst Recovery : Cool the mixture to room temperature. Centrifuge the suspension at 4000 rpm for 10 minutes to separate the solid MOF catalyst. Decant the supernatant. (The recovered MOF can be washed with ethanol, dried under vacuum, and reused for up to 4 cycles without loss of crystallinity).

• Purification : Dilute the supernatant with ethyl acetate (20 mL) and wash with distilled water (3 × 15 mL) to remove DMF and unreacted phenol. Dry the organic layer over anhydrous

  , concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/EtOAc) to yield the pure diaryl ether.

Experimental workflow for the MOF-catalyzed denitrative etherification.

Protocol B: LED-Enabled Catalyst-Free Denitrative Etherification

Objective : Green, room-temperature synthesis of 4-ethoxybenzonitrile/diaryl ethers[5].

• Reaction Assembly : In a transparent 10 mL glass vial, combine 4-nitrobenzonitrile (0.5 mmol), the nucleophile (phenol or ethanol, 2.0 mmol), and finely powdered NaOH (4.0 mmol).

• Solvent Addition : Add 3.0 mL of DMF.

• Photochemical Activation : Place the vial approximately 5 cm away from a 6 W white Light-Emitting Diode (LED) source. Stir the mixture at room temperature (25 °C).

• Monitoring : The reaction is typically complete within 2 to 4 hours (monitor via TLC for the disappearance of the 4-nitrobenzonitrile spot).

• Isolation : Quench the reaction with water (10 mL) and extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over

  , and evaporate the solvent. Purify via flash chromatography.

Conclusion

The utilization of nitrobenzonitriles in diaryl ether synthesis represents a highly efficient, atom-economical advancement in organic methodology. By exploiting the intense electron-withdrawing nature of the cyano group, chemists can drive denitrative etherification via both S

Ar and transition-metal-catalyzed pathways. The shift toward recyclable heterogeneous catalysts (like Cu-MOFs) and energy-efficient metal-free conditions (LED, Microwave) underscores a broader industry trend toward sustainable, scalable pharmaceutical manufacturing.

References

• Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes ACS Catalysis (2020). URL:[Link]

• Ligand-Free Copper-Catalyzed Coupling of Phenols with Nitroarenes by using a Metal–Organic Framework as a Robust and Recoverable Catalyst ChemCatChem / ResearchGate (2013). URL:[Link]

• Light-emitting diode light–enabled denitrative etherification of 4-nitrobenzonitrile under catalyst-free conditions at room temperature Journal of Chemical Research (2021). URL:[Link]

• Microwave-Assisted Synthesis of Nonsymmetrical Aryl Ethers Using Nitroarenes Synlett / ResearchGate (2012). URL:[Link]

• Dibenzo[b,f]pyrazolo[1,5-d][1,4]oxazepines: a facile construction of a rare heterocyclic system via tandem aromatic nucleophilic substitution SciSpace (2013). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buy 4-Nitrobenzonitrile | 619-72-7 [smolecule.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Chemoselective Modulation of the Acetyl Moiety in 4-(3-acetylphenoxy)-3-nitrobenzonitrile: A Technical Guide

Executive Summary

The compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CAS: 3272-08-0) represents a high-value scaffold in medicinal chemistry, particularly in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and diaryl ether-based oncolytics. Its utility stems from its orthogonal reactivity : it possesses three distinct electrophilic centers—a ketone (acetyl), a nitrile, and a nitro group—distributed across a flexible diaryl ether linkage.

This guide focuses on the acetyl group (

) as the primary handle for diversification. The core challenge is achieving chemoselectivity: modifying the acetyl group without compromising the base-sensitive nitrile or reducing the nitro group prematurely. This document provides validated pathways for condensation and reduction, supported by mechanistic rationale and self-validating protocols.

Molecular Architecture & Electronic Topology

To predict reactivity, one must understand the electronic "push-pull" dynamics transmitted through the ether oxygen.

The Diaryl Ether Bridge

The molecule consists of two distinct aromatic systems linked by an ether oxygen:

• Ring A (Benzonitrile): Highly electron-deficient due to the ortho-nitro and para-cyano groups relative to the ether linkage. It acts as a strong electron sink (

  , effects).

• Ring B (Acetophenone): The ether oxygen donates electron density (

  ) into this ring. However, the strong withdrawal from Ring A dampens this donation.

Impact on Acetyl Reactivity: The acetyl group is in the meta position relative to the ether linkage. Consequently, it is electronically insulated from the direct resonance effects of the ether oxygen. However, the overall inductive withdrawal by Ring A makes the acetyl carbonyl slightly more electrophilic than in unsubstituted acetophenone, facilitating nucleophilic attack (e.g., by hydride or enolates).

Figure 1: Electronic topology showing the inductive influence of Ring A on the acetyl group of Ring B.

Chemoselective Transformations: The Reactivity Matrix

The following table summarizes the compatibility of the acetyl group with common reagents, factoring in the stability of the nitro and nitrile groups.

Transformation	Reagent System	Chemoselectivity	Risk Factor
Reduction (Carbonyl)	/ MeOH	High. Reduces ketone to alcohol. Nitro/Nitrile remain intact.[1]	Low. Avoid elevated temps.
Reduction (Global)	, Pd/C	Low. Reduces Nitro Amine and Ketone Alcohol. Nitrile may also reduce.	High (if selectivity is required).
Condensation	Aldehyde / (aq)	Medium. Forms Chalcone.[2]	Critical: High temp/strong base hydrolyzes .
Oxidation		High. Baeyer-Villiger to ester.	Medium. Nitro group is stable; nitrile is stable.

Deep Dive: The Chalcone Pathway (Claisen-Schmidt)[2]

The most common application of this scaffold is the synthesis of chalcones (1,3-diaryl-2-propen-1-ones) via Claisen-Schmidt condensation.[2] This extends the carbon skeleton for generating heterocycles like pyrazolines.

The "Nitrile Survival" Strategy

Standard Claisen-Schmidt conditions often use

at reflux. This is forbidden for this substrate, as it will hydrolyze the nitrile on Ring A to a carboxylic acid.

• Solution: Use catalytic base at lower temperatures (

  ) or use non-aqueous basic conditions (Piperidine/EtOH).

Protocol: Controlled Condensation

Objective: Synthesize (E)-4-(3-(3-arylacryloyl)phenoxy)-3-nitrobenzonitrile.

Reagents:

• Substrate: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (

  equiv)

• Electrophile: Substituted Benzaldehyde (

  equiv)

• Catalyst: Piperidine (

  equiv) or ( aq, equiv)

• Solvent: Absolute Ethanol

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve

  of the substrate and of the aldehyde in absolute ethanol.

• Catalysis: Add

  drops of piperidine.

  • Alternative: If using

    , add dropwise at .

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3). Look for the disappearance of the ketone spot.

• Workup:

  • The product often precipitates as a solid. Filter and wash with cold ethanol.

  • If no precipitate: Pour into ice water (

    ) and acidify slightly with to pH 5–6 (neutralizes piperidine/enolate) to induce precipitation.

• Purification: Recrystallize from Ethanol/DMF mixtures.

Validation Criteria:

• IR: Appearance of enone

  stretch ( ) and retention of stretch ( ).

• 1H NMR: Appearance of vinylic protons as doublets (

  ), confirming trans (E) geometry.

Deep Dive: Chemoselective Reduction

Reducing the acetyl group to a secondary alcohol (1-hydroxyethyl) creates a chiral center. The challenge is preventing the reduction of the nitro group (which requires 6e-) or the nitrile.

The Borohydride Protocol

Sodium Borohydride (

) is the reagent of choice. It is nucleophilic enough to attack the ketone but generally too weak to reduce nitro or nitrile groups under standard conditions.

Protocol:

• Setup: Dissolve

  substrate in Methanol. Cool to (ice bath).

• Addition: Add

  ( equiv) portion-wise over 10 minutes.

  • Note: Gas evolution (

    ) will occur. Ensure venting.

• Reaction: Stir at

  for 30 mins, then warm to RT for 1 hour.

• Quench: Add

  dropwise until pH . Do not over-acidify to avoid nitrile hydrolysis.

• Extraction: Evaporate MeOH, extract aqueous residue with EtOAc (

  ), dry over .

Self-Validating Check:

• If the product turns yellow/orange and becomes fluorescent, you likely reduced the nitro group to an amine (failed chemoselectivity). The desired alcohol should remain pale/colorless similar to the starting material.

Visualizing the Synthetic Workflow

The following diagram maps the decision logic for modifying the acetyl group while preserving the sensitive moieties.

Figure 2: Decision tree for chemoselective modification of the acetyl group.

Troubleshooting & Analytical Fingerprinting

When working with this molecule, standard analytics (NMR/IR) must be interpreted with specific attention to the "silent" hydrolysis of the nitrile.

Observation	Diagnosis	Corrective Action
IR: Loss of peak at . New broad peak .	Nitrile Hydrolysis. The nitrile converted to carboxylic acid.	Reduce base concentration. Lower reaction temperature.[3] Ensure reagents are dry.
NMR: Disappearance of Acetyl singlet ( ). New multiplet at .	Successful Reduction. Ketone Alcohol conversion complete.	Proceed to next step.
TLC: Product streaks heavily; high polarity.	Amide Formation. Partial hydrolysis of nitrile to amide.	Switch to non-aqueous conditions (e.g., Piperidine in absolute EtOH).
Color Change: Reaction turns deep red/brown.	Nitro degradation or Meisenheimer complex formation.	The ring is electron-deficient; avoid strong nucleophiles that might attack the aromatic ring directly ( ).

References

• Sigma-Aldrich. "4-Hydroxy-3-nitrobenzonitrile Product Specification." SigmaAldrich.com. Link

• Organic Syntheses. "p-Nitrobenzonitrile." Org.[1][2] Synth. 1953, 33, 49. Link

• BenchChem. "Unraveling the Reactivity of Benzonitrile Derivatives." BenchChem Technical Guides. Link

• National Institutes of Health (NIH). "Synthesis of diaryl ethers with acetylcholinesterase inhibitory actions." PubMed. Link

• Master Organic Chemistry. "The Claisen Condensation." MasterOrganicChemistry.com. Link

Sources

• 1. Unlocking the Secrets of 3-Nitroacetophenone: A Journey Into Chemoselective Reduction - Oreate AI Blog [oreateai.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

The Art of the Diaryl Ether Linkage: A Senior Application Scientist's Guide to Nucleophilic Aromatic Substitution

Introduction: The Enduring Importance of the Diaryl Ether Motif

The diaryl ether linkage is a cornerstone in the architecture of a vast array of molecules that shape our world, from life-saving pharmaceuticals to advanced materials.[1][2] This seemingly simple C-O-C bond imparts unique conformational properties and metabolic stability, making it a privileged scaffold in drug discovery and a critical component in polymers and agrochemicals.[1][2] The synthesis of these structures is, therefore, a topic of paramount importance for researchers, scientists, and drug development professionals.

This comprehensive guide provides a detailed exploration of the two most powerful and widely employed methods for constructing diaryl ethers via nucleophilic aromatic substitution: the venerable Ullmann condensation and the modern, palladium-catalyzed Buchwald-Hartwig reaction.[2][3][4] We will delve into the mechanistic underpinnings of each transformation, offer detailed, field-proven protocols, and provide insights into the critical parameters that govern success.

I. The Classic Approach: Ullmann Condensation for Diaryl Ether Synthesis

First reported by Fritz Ullmann in 1905, the Ullmann condensation is the copper-catalyzed reaction between an aryl halide and a phenol to form a diaryl ether.[5] For decades, this reaction was the workhorse for diaryl ether synthesis, though it often required harsh conditions, such as high temperatures (frequently exceeding 210°C) and stoichiometric amounts of copper.[6] However, the advent of modern ligand-accelerated protocols has revitalized the Ullmann reaction, allowing for milder conditions and a broader substrate scope.[6][7][8]

A. The Mechanism of the Ullmann Condensation

The precise mechanism of the Ullmann reaction has been a subject of extensive study, and while several pathways have been proposed, a general consensus points towards a Cu(I)/Cu(III) catalytic cycle, particularly in the presence of accelerating ligands.

Diagram: Catalytic Cycle of the Ullmann Condensation

Caption: A simplified representation of the Cu(I)/Cu(III) catalytic cycle in the Ullmann diaryl ether synthesis.

The cycle is generally understood to proceed as follows:

• Formation of a Copper(I) Phenoxide: In the presence of a base, the phenol is deprotonated to form a phenoxide, which then reacts with a Cu(I) salt to generate a copper(I) phenoxide species.

• Oxidative Addition: The aryl halide undergoes oxidative addition to the copper(I) phenoxide, forming a transient Cu(III) intermediate.

• Reductive Elimination: This high-energy Cu(III) species rapidly undergoes reductive elimination to form the desired C-O bond of the diaryl ether and regenerate the Cu(I) catalyst.

B. Step-by-Step Protocol for a Modern Ullmann Condensation

This protocol is a general guideline for a ligand-accelerated Ullmann coupling. Optimization of the ligand, base, solvent, and temperature is often necessary for a specific substrate combination.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Phenol (1.2 mmol, 1.2 equiv)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• Ligand (e.g., 1,10-phenanthroline, N,N-dimethylglycine) (0.10 mmol, 10 mol%)

• Potassium phosphate (K₃PO₄) or Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous, high-boiling point solvent (e.g., dioxane, toluene, DMF) (3-5 mL)

• Schlenk flask or sealed tube

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask or sealed tube under an inert atmosphere, add the aryl halide, phenol, copper(I) iodide, ligand, and base.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Degassing: If using a Schlenk flask, subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure the removal of oxygen. For a sealed tube, bubbling the inert gas through the solvent before sealing is recommended.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-140°C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

C. Key Considerations for a Successful Ullmann Reaction

• Copper Source: Copper(I) salts, such as CuI, CuBr, and Cu₂O, are generally more effective than Cu(II) salts or copper metal.[9] The quality of the copper source is critical; older or oxidized batches can lead to diminished yields.[10]

• Ligand Selection: The choice of ligand is crucial for the success of modern Ullmann reactions.[11] Ligands such as 1,10-phenanthroline, amino acids (e.g., N,N-dimethylglycine), and various Schiff bases can significantly accelerate the reaction and allow for lower temperatures.[11][12]

• Base: The base plays a critical role in deprotonating the phenol and facilitating the catalytic cycle.[9] Common bases include potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), and potassium carbonate (K₂CO₃). The choice of base can be substrate-dependent and may require screening.[9]

• Solvent: High-boiling, polar aprotic solvents like DMF, dioxane, and toluene are typically used to ensure the solubility of the reactants and to reach the necessary reaction temperatures.[6][13] The use of anhydrous solvents is important to prevent side reactions.[9]

II. The Modern Powerhouse: Buchwald-Hartwig Diaryl Ether Synthesis

Developed in the late 1990s by Stephen Buchwald and John Hartwig, the palladium-catalyzed C-O cross-coupling reaction has revolutionized the synthesis of diaryl ethers.[4][14] This method generally proceeds under milder conditions than the classical Ullmann reaction, exhibits a broader substrate scope, and demonstrates excellent functional group tolerance.[15]

A. The Mechanism of the Buchwald-Hartwig C-O Coupling

The Buchwald-Hartwig diaryl ether synthesis operates via a Pd(0)/Pd(II) catalytic cycle. The key to its success lies in the use of bulky, electron-rich phosphine ligands that facilitate the crucial steps of the cycle.

Diagram: Catalytic Cycle of the Buchwald-Hartwig Diaryl Ether Synthesis

Caption: A simplified representation of the Pd(0)/Pd(II) catalytic cycle for the Buchwald-Hartwig diaryl ether synthesis.

The catalytic cycle is comprised of the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide, forming a Pd(II) intermediate.[16]

• Ligand Exchange/Deprotonation: The phenoxide, generated in situ by the base, displaces the halide on the palladium center.

• Reductive Elimination: The final and often rate-limiting step is the reductive elimination from the Pd(II) complex to form the diaryl ether and regenerate the Pd(0) catalyst.[17] The bulky, electron-rich ligands are crucial for promoting this step.[18]

B. Step-by-Step Protocol for a Buchwald-Hartwig Diaryl Ether Synthesis

This protocol provides a general starting point. The choice of ligand, palladium precatalyst, and base are critical and may require optimization.

Materials:

• Aryl halide or triflate (1.0 mmol, 1.0 equiv)

• Phenol (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (0.01-0.05 mmol, 1-5 mol%)

• Phosphine ligand (e.g., a Buchwald ligand like SPhos, XPhos, or RuPhos) (1.2-2.4 mol% relative to Pd)

• Base (e.g., Cs₂CO₃, K₃PO₄, NaOtBu) (1.5-2.0 mmol, 1.5-2.0 equiv)

• Anhydrous solvent (e.g., toluene, dioxane) (3-5 mL)

• Schlenk flask or vial with a screw cap

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst and the phosphine ligand to a dry Schlenk flask or vial.

• Pre-catalyst Formation (Optional but recommended): Add a small amount of solvent and stir for a few minutes to allow for the formation of the active catalyst complex.

• Addition of Reagents: Add the aryl halide, phenol, and base to the flask.

• Solvent Addition: Add the remaining anhydrous solvent.

• Degassing: Seal the vessel and, if not in a glovebox, perform three cycles of vacuum-backfill with the inert gas.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110°C) with vigorous stirring.

• Monitoring: Follow the reaction's progress using TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent and filter through a plug of silica gel, eluting with additional solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting crude product by column chromatography.

C. Key Considerations for a Successful Buchwald-Hartwig Reaction

• Palladium Precatalyst: A variety of Pd(0) and Pd(II) sources can be used.[19] Pd₂(dba)₃ and Pd(OAc)₂ are common choices. Air-stable precatalysts that incorporate the ligand are also commercially available and offer convenience.[18]

• Ligand Selection: The choice of phosphine ligand is arguably the most critical parameter.[18] The Buchwald group has developed a wide array of bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) that are highly effective for C-O coupling.[18][20] The optimal ligand often depends on the specific substrates.

• Base: Strong, non-nucleophilic bases are typically required. Cesium carbonate (Cs₂CO₃) and potassium phosphate (K₃PO₄) are frequently used. For more challenging couplings, stronger bases like sodium tert-butoxide (NaOtBu) may be necessary, but care must be taken as they can promote side reactions.

• Aryl Halide/Pseudohalide Reactivity: The general order of reactivity for the aryl electrophile is I > Br > OTf > Cl.[16] While early methods were limited to aryl iodides and bromides, modern ligand systems have enabled the efficient coupling of the less reactive and more cost-effective aryl chlorides.[15]

III. Method Selection: Ullmann vs. Buchwald-Hartwig

The choice between the Ullmann condensation and the Buchwald-Hartwig reaction depends on several factors, including the nature of the substrates, cost considerations, and the desired scale of the reaction.

Feature	Ullmann Condensation	Buchwald-Hartwig Reaction
Metal Catalyst	Copper (less expensive)	Palladium (more expensive)
Ligands	Simple, readily available (e.g., amino acids, phenanthrolines)	Specialized, often proprietary phosphine ligands
Reaction Conditions	Often requires higher temperatures	Generally milder conditions
Substrate Scope	Traditionally narrower, but improved with modern ligands	Very broad, including challenging substrates
Functional Group Tolerance	Good, but can be limited by high temperatures	Excellent
Cost	Generally lower catalyst and ligand cost	Higher catalyst and ligand cost

• For large-scale industrial applications where cost is a major driver, and for simpler substrates, the modern Ullmann condensation can be an attractive option.[8]

• For complex, sensitive substrates, and in the context of medicinal chemistry and academic research where broad applicability and high functional group tolerance are paramount, the Buchwald-Hartwig reaction is often the method of choice.[21]

IV. Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst (oxidized Cu or Pd source) - Inappropriate ligand or base - Insufficient temperature - Presence of oxygen or moisture	- Use fresh, high-purity catalyst[10] - Screen a panel of ligands and bases[9] - Incrementally increase the reaction temperature - Ensure rigorous inert atmosphere and use of anhydrous reagents and solvents[9]
Formation of Side Products (e.g., dehalogenation)	- Presence of protic impurities - Unstable nucleophile	- Use thoroughly dried reagents and solvents[9] - Lower the reaction temperature or use a milder base
Homocoupling of Aryl Halide	- In the Ullmann reaction, this can be a competing pathway.	- Optimize the ligand and reaction conditions.
Difficulty in Product Purification	- Residual catalyst or ligand	- For palladium, consider using a scavenger resin. For copper, an acidic wash can sometimes help remove residual metal.

V. Conclusion

The synthesis of diaryl ethers via nucleophilic aromatic substitution remains a vibrant and evolving field of chemical research. Both the Ullmann condensation and the Buchwald-Hartwig reaction are powerful tools in the synthetic chemist's arsenal. A thorough understanding of their respective mechanisms, reaction parameters, and limitations is essential for the successful design and execution of these critical transformations. By carefully considering the factors outlined in this guide, researchers can confidently approach the synthesis of these valuable molecular architectures.

References

• Recent Advancement of Ullmann-type Coupling Reactions in the Form
• Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. Organic & Biomolecular Chemistry (RSC Publishing).
• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC.
• Recent Advancements in Ullmann Reaction.
• Ullmann Condens
• Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology (RSC Publishing).
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Chemical Insights.
• Palladium-Catalyzed Cross-Couplings by C–O Bond Activ
• Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions. PMC.
• Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes.
• Synthetic Methods for Diaryl Ether Preparation Using Aryl
• The Directed Ortho MetalationrUllmann Connection. A New Cu(I)-Catalyzed Variant for the Synthesis of Substituted Diaryl Ethers. J. Am. Chem. Soc.
• Recent Progress in Diaryl Ether Synthesis.
• Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Aryl
• The Ullmann Ether Condensation.
• Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands. ScienceDirect.
• Ullmann condens
• Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal of Organic Chemistry.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• Optimizing Ullmann Coupling Reactions. Benchchem.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Ullmann reaction. Slideshare.
• A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. SciELO México.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• Buchwald-Hartwig Amin
• Ullmann reaction for the synthesis of diaryl ethers.
• Recent Progress in Diaryl Ether Synthesis. Thieme.
• Diaryl ether synthesis by etherification (aryl
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor.
• A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions.
• Intermolecular Buchwald–Hartwig Reactions for Enantioselective Synthesis of Diverse
• A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions. MIT Open Access Articles.
• Buchwald Ligands Review. Entegris.
• Troubleshooting Ullmann Couplint. Reddit.

Sources

• 1. Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. synarchive.com [synarchive.com]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 7. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. BJOC - Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers [beilstein-journals.org]
• 12. Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands [html.rhhz.net]
• 13. US4288386A - Ullmann reaction for the synthesis of diaryl ethers - Google Patents [patents.google.com]
• 14. organic-chemistry.org [organic-chemistry.org]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 17. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 18. entegris.com [entegris.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. dspace.mit.edu [dspace.mit.edu]
• 21. uwindsor.ca [uwindsor.ca]

Application Note: High-Yield Synthesis of Diaryl Ethers via Nucleophilic Aromatic Substitution (SNAr)

Target Transformation: Coupling of 3-Hydroxyacetophenone and 4-Fluoro-3-nitrobenzonitrile Product: 4-(3-acetylphenoxy)-3-nitrobenzonitrile Primary Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists

Executive Summary & Mechanistic Rationale

The synthesis of functionalized diaryl ethers is a cornerstone in the development of modern active pharmaceutical ingredients (APIs), including tankyrase inhibitors and DNA minor groove binders[1]. The coupling of 3-hydroxyacetophenone with 4-fluoro-3-nitrobenzonitrile proceeds via a classic Nucleophilic Aromatic Substitution (SNAr) pathway.

To achieve high conversion rates, the experimental design must exploit the inherent electronic properties of the reactants. 4-Fluoro-3-nitrobenzonitrile is an exceptionally potent electrophile. The fluorine atom serves as an ideal leaving group, highly activated by the synergistic electron-withdrawing effects of the ortho-nitro and para-cyano groups. These substituents drastically lower the LUMO energy of the aromatic ring, stabilizing the transient anionic Meisenheimer complex[2].

Mechanistic logic of the SNAr reaction between phenoxide and 4-fluoro-3-nitrobenzonitrile.

Experimental Design & Parameter Optimization

As a Senior Application Scientist, selecting the right reaction conditions is not arbitrary; it is an exercise in balancing kinetics, thermodynamics, and functional group tolerance.

• Base Selection: We utilize Potassium Carbonate (K₂CO₃). With a pKa of ~10.3, it is perfectly suited to quantitatively deprotonate 3-hydroxyacetophenone (pKa ~9.5) without being nucleophilic itself. Stronger bases like NaOH must be avoided, as they will competitively hydrolyze the electrophile's cyano group into an amide or carboxylic acid at elevated temperatures.

• Solvent Selection: N,N-Dimethylformamide (DMF) is the solvent of choice. As a polar aprotic solvent, DMF heavily solvates the potassium cation but leaves the phenoxide anion "naked" and highly reactive. While recent advances have demonstrated aqueous SNAr methodologies[3], the hydrophobic nature of these specific substrates makes DMF superior for achieving >90% yields without the need for specialized surfactants.

• Temperature: The reaction is heated to 80 °C. This provides sufficient kinetic energy to overcome the activation barrier of the Meisenheimer complex formation while preventing the thermal degradation of the nitro group[4].

Quantitative Data: Reaction Condition Optimization

The following table summarizes the causal impact of varying reaction parameters on the yield and purity of 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Impact & Causality
DMF	K₂CO₃	80	4	92	Optimal. Clean conversion; naked phenoxide accelerates kinetics; easy aqueous workup.
DMSO	K₂CO₃	80	3	88	Faster kinetics due to higher polarity, but DMSO is harder to remove during aqueous precipitation.
MeCN	Cs₂CO₃	80	6	85	Excellent yield and mild conditions, but the use of Cesium increases overall process cost.
Water	K₃PO₄	90	6	~75	Green alternative, but heterogeneity limits conversion rates without phase-transfer catalysts.
DMF	NaOH	80	4	<50	Poor yield. Strong hydroxide base causes competitive hydrolysis of the sensitive cyano group.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, physical or analytical cues are provided to ensure the operator can verify the success of the step before proceeding.

Reagents Required (10 mmol Scale)

• 3-Hydroxyacetophenone: 1.36 g (10.0 mmol, 1.0 equiv)

• 4-Fluoro-3-nitrobenzonitrile: 1.74 g (10.5 mmol, 1.05 equiv)

• Potassium Carbonate (K₂CO₃, anhydrous): 2.07 g (15.0 mmol, 1.5 equiv)

• N,N-Dimethylformamide (DMF, anhydrous): 20 mL (0.5 M)

Step-by-Step Methodology

Step 1: Phenoxide Generation

• Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with 3-hydroxyacetophenone (1.36 g) and anhydrous DMF (20 mL).

• Add anhydrous K₂CO₃ (2.07 g) in one portion.

• Stir the suspension at room temperature for 30 minutes under a nitrogen atmosphere.

Self-Validation Checkpoint: The solution will transition from colorless to a vibrant yellow/orange. This color change is the visual confirmation of successful phenoxide ion generation.

Step 2: Electrophilic Addition & Heating 4. Add 4-fluoro-3-nitrobenzonitrile (1.74 g) to the stirring phenoxide solution. 5. Attach a reflux condenser and heat the reaction mixture to 80 °C using a pre-heated oil bath or heating block. 6. Maintain heating and stirring for 4 hours.

Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 3:1) or LC-MS. The highly UV-active 4-fluoro-3-nitrobenzonitrile (Rf ~0.6) should be completely consumed, replaced by a new, lower Rf spot corresponding to the diaryl ether product.

Step 3: Aqueous Quench & Isolation 7. Remove the flask from the heat source and allow it to cool to room temperature. 8. Slowly pour the reaction mixture into a beaker containing 100 mL of vigorously stirring ice water. 9. Stir the resulting suspension for 30 minutes to ensure complete precipitation and removal of DMF.

Self-Validation Checkpoint: The formation of a dense, filterable precipitate indicates successful product formation. The starting materials are moderately soluble in the DMF/Water mixture, whereas the diaryl ether product is highly hydrophobic and crystallizes out, acting as a self-purifying step.

Step 4: Filtration & Drying 10. Collect the precipitate via vacuum filtration using a Büchner funnel. 11. Wash the filter cake with cold distilled water (3 × 20 mL) to remove residual K₂CO₃ and DMF. 12. Dry the solid in a vacuum oven at 50 °C overnight to afford 4-(3-acetylphenoxy)-3-nitrobenzonitrile as a solid.

Step-by-step experimental workflow for the synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

References

• Benchchem. A Comparative Guide to the Synthetic Routes of 4-Fluoro-3-nitrobenzonitrile.2

• OuluREPO. Discovery of a Novel Series of Tankyrase Inhibitors by a Hybridization Approach.1

• NIH PMC. Small Size Sequence-sensitive Compounds for Specific Recognition of G·C Base Pair in DNA Minor Groove.4

• Organic Process Research & Development (ACS Publications). Aqueous SNAr Reactions without a Surfactant: A Scalable Method That Uses Only Water from Start to Finish.3

Sources

• 1. oulurepo.oulu.fi [oulurepo.oulu.fi]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Small Size Sequence-sensitive Compounds for Specific Recognition of G·C Base Pair in DNA Minor Groove - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

This comprehensive Application Note details the purification strategies for 4-(3-acetylphenoxy)-3-nitrobenzonitrile , a critical intermediate often encountered in the synthesis of antiviral or agrochemical agents via nucleophilic aromatic substitution (SNAr).

Abstract

This guide provides a rigorous protocol for the isolation and purification of 4-(3-acetylphenoxy)-3-nitrobenzonitrile from crude reaction mixtures. By exploiting the distinct physicochemical properties of the target molecule—specifically its lack of acidic protons compared to phenolic precursors—we outline a high-efficiency purification workflow. The protocol integrates chemical washing (for bulk impurity removal), recrystallization (for structural refinement), and flash chromatography (for analytical purity >99.5%).

Introduction & Chemical Context

Target Molecule Profile

• IUPAC Name: 4-(3-acetylphenoxy)-3-nitrobenzonitrile

• Functional Groups: Nitro (-NO₂), Nitrile (-CN), Ketone (-C(=O)CH₃), Diaryl Ether (-O-).

• Key Impurities:

  • 3-Hydroxyacetophenone: Unreacted nucleophile (Phenolic, acidic pKa ~9.5).

  • 4-Fluoro/Chloro-3-nitrobenzonitrile: Unreacted electrophile (Neutral, electron-deficient).

  • Hydrolysis Byproducts: 4-(3-acetylphenoxy)-3-nitrobenzamide (trace, if reaction conditions were too basic/hot).

Purification Strategy

The purification logic rests on three pillars:

• Acid-Base Extraction: Exploiting the acidity of the phenolic starting material (3-hydroxyacetophenone) to remove it via aqueous alkaline wash.

• Solubility Differential: The target molecule is a neutral, lipophilic solid. It crystallizes readily from polar protic solvents (Ethanol/IPA) upon cooling, whereas remaining impurities stay in solution.

• Adsorption Chromatography: For removal of non-polar halo-nitro precursors that co-crystallize.

Protocol A: Chemical Work-Up (Impurity Removal)

Objective: To remove >95% of unreacted phenolic starting material and inorganic salts.

Reagents

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1.0 M Sodium Hydroxide (NaOH)

• Brine (Saturated NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure

• Dissolution: Dissolve the crude reaction solid in DCM (10 mL per gram of crude). Ensure complete dissolution; sonicate if necessary.

• Alkaline Wash (Critical Step):

  • Transfer the organic phase to a separatory funnel.

  • Wash twice with 1.0 M NaOH (volumetric ratio 1:1 organic/aqueous).

  • Mechanism:[1][2] The NaOH deprotonates the unreacted 3-hydroxyacetophenone, forming the water-soluble sodium phenolate, which partitions into the aqueous layer. The target nitrile remains in the organic layer.

• Neutralization: Wash the organic layer once with distilled water, then once with Brine to remove residual base and water.

• Drying: Dry the organic phase over anhydrous MgSO₄ for 15 minutes. Filter and concentrate under reduced pressure to obtain the Semi-Pure Solid .

Protocol B: Recrystallization (Primary Purification)

Objective: To obtain crystalline product with >98% purity.

Solvent System Selection

• Primary Solvent: Ethanol (95%) or Isopropyl Alcohol (IPA).

• Anti-Solvent (Optional): Water.[3]

Step-by-Step Procedure

• Reflux: Place the Semi-Pure Solid in a round-bottom flask. Add Ethanol (5 mL per gram).

• Heating: Heat to reflux (approx. 78°C) with stirring.

  • Observation: If the solid does not dissolve completely, add more Ethanol in 1 mL increments until a clear yellow/orange solution is obtained.

• Hot Filtration (Optional): If insoluble dark particles remain (likely inorganic salts or polymer), filter the hot solution through a pre-warmed glass frit or Celite pad.

• Controlled Cooling:

  • Remove from heat and allow the flask to cool to room temperature slowly (over 1-2 hours). Rapid cooling traps impurities.

  • Once at room temperature, transfer to an ice bath (0-4°C) for 30 minutes to maximize yield.

• Isolation:

  • Filter the crystals using a Büchner funnel.[4]

  • Wash the filter cake with cold Ethanol (chilled to 0°C).

  • Dry the crystals in a vacuum oven at 45°C for 6 hours.

Protocol C: Flash Column Chromatography (High Purity)

Objective: For analytical standards or removal of stubborn halo-nitro precursors.

Stationary Phase & Mobile Phase

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase: Hexane : Ethyl Acetate gradient (Start 90:10 → End 60:40).

Procedure

• Loading: Dissolve the crude material in a minimum volume of DCM and load onto the column.

• Elution:

  • Flush with 90:10 Hexane/EtOAc to elute non-polar impurities (e.g., 4-chloro-3-nitrobenzonitrile).

  • Increase polarity to 80:20 or 70:30 to elute the target 4-(3-acetylphenoxy)-3-nitrobenzonitrile .

• Monitoring: Check fractions via TLC (UV 254 nm). The product typically has an R_f of ~0.3-0.4 in 70:30 Hexane/EtOAc.

Analytical Control & Specifications

HPLC Method Parameters

To validate purity, use the following reverse-phase HPLC method:

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid
Gradient	0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20 min: 90% B
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (Aromatic) and 220 nm (Nitrile/Amide)
Retention Time	Target peak typically elutes at ~12-14 min (depending on gradient).[5]

Process Visualization

Figure 1: Purification Workflow Logic

This diagram illustrates the separation of the target molecule from key impurities based on chemical properties.[4]

Caption: Workflow separating the target from phenolic impurities (via NaOH wash) and neutral impurities (via recrystallization).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Oiling Out	Product melts before dissolving or solvent is too polar.	Add a seed crystal at the cloud point. Use a mixture of Ethanol/Water (9:1) instead of pure Ethanol.
Low Yield	Product is too soluble in cold solvent.	Concentrate the mother liquor to half volume and cool again.
Yellow Color Persists	Nitro-compounds are inherently yellow, but dark orange indicates oxidation.	Treat the hot solution with Activated Charcoal (5% w/w), stir for 10 min, and filter hot.
Phenol Impurity Remains	NaOH wash was insufficient.	Repeat the wash with 2M NaOH or verify the pH of the aqueous layer is >12.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (General reference for recrystallization and SNAr workups).

• Organic Syntheses. Preparation of p-Nitrobenzonitrile (Analogous nitro-nitrile purification methods). Org. Synth. 1928, 8,[1] 84.

• ChemDiv. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile Product Page (Confirming commercial availability and solid state).

• PubChem. Compound Summary for 4-Nitrobenzonitrile derivatives (Physicochemical property data).

Sources

• 1. guidechem.com [guidechem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. famu.edu [famu.edu]
• 5. prepchem.com [prepchem.com]

Recrystallization solvents for high-purity 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Application Note: Optimized Recrystallization Protocols for High-Purity 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Executive Summary & Chemical Context

4-(3-acetylphenoxy)-3-nitrobenzonitrile is a highly functionalized diaryl ether intermediate. Diaryl ethers are critical structural motifs in modern drug discovery, frequently serving as the core scaffold for kinase inhibitors and targeted oncological therapies[1]. The synthesis of this specific intermediate typically proceeds via a nucleophilic aromatic substitution (SNAr) between 4-fluoro-3-nitrobenzonitrile and 3-hydroxyacetophenone under basic conditions (e.g., K2CO3 in DMF).

While the SNAr reaction is highly efficient due to the activation of the aryl fluoride by the ortho-nitro and para-nitrile groups, the crude isolate is rarely API-ready. It frequently contains residual electrophile (4-fluoro-3-nitrobenzonitrile), unreacted phenol (3-hydroxyacetophenone), and hydrolysis byproducts such as 4-hydroxy-3-nitrobenzonitrile. Achieving >99.5% purity requires a crystallization strategy that exploits the thermodynamic phase equilibrium of the system to reject these specific structural analogs [2].

Physicochemical Profiling & Solvent Causality

To design a self-validating crystallization system, we must analyze the molecule's functional groups: a nitrile (-CN), a nitro (-NO2), an ether linkage (-O-), and an acetyl group (-COCH3). This dense functionalization creates a polar aprotic molecule with a strong dipole moment but significant lipophilicity from the diaryl core.

We have validated two distinct solvent systems based on their thermodynamic rejection mechanisms:

• System A (Isopropanol - Cooling Crystallization): This system operates on a steep temperature-solubility gradient. The secondary alcohol forms transient hydrogen bonds with the nitro and ketone groups at elevated temperatures (82°C), ensuring complete dissolution. Upon controlled cooling, these solvent-solute interactions weaken rapidly, driving high-yield nucleation. Highly polar impurities (like 4-hydroxy-3-nitrobenzonitrile) remain solvated due to their higher relative solubility in cold, polar media [3].

• System B (Ethyl Acetate / n-Heptane - Anti-Solvent Crystallization): Ethyl acetate acts as a superb primary solvent, fully dissolving the crude matrix via dipole-dipole interactions. The controlled dosing of n-heptane (a non-polar anti-solvent) selectively lowers the solubility of the target diaryl ether. Because the residual 4-fluoro-3-nitrobenzonitrile is significantly smaller and more lipophilic, it remains partitioned in the mixed mother liquor while the target molecule crystallizes [4].

Experimental Workflows

Protocol A: Temperature-Gradient Cooling Crystallization (IPA)

This protocol is self-validating: the use of a specific seeding temperature prevents "oiling out" (liquid-liquid phase separation), ensuring the formation of a filterable, high-purity crystalline lattice.

• Dissolution: Suspend 10.0 g of crude 4-(3-acetylphenoxy)-3-nitrobenzonitrile in 60 mL of Isopropanol (IPA) within a 250 mL jacketed reactor.

• Heating: Ramp the internal temperature to 82°C (reflux) under continuous overhead agitation (250 rpm) until complete visual dissolution is achieved.

• Hot Filtration: Pass the hot solution through a pre-warmed 0.45 µm PTFE inline filter to remove insoluble inorganic salts (residual K2CO3 from the SNAr reaction).

• Controlled Cooling & Seeding: Cool the filtrate to 60°C at a precise rate of 1.0°C/min. At 60°C, seed the solution with 0.1 g of pure product. Causality: Seeding at the metastable zone limit induces controlled nucleation, preventing supersaturation buildup and subsequent impurity entrapment.

• Aging: Continue cooling to 5°C at a slower rate of 0.5°C/min. Hold the slurry at 5°C for 2 hours. In-Process Control (IPC): Sample the mother liquor for HPLC analysis; equilibrium is reached when the product concentration in the liquor stabilizes.

• Isolation: Filter the resulting slurry under vacuum. Wash the filter cake with 15 mL of pre-chilled (0°C) IPA to displace the impurity-rich mother liquor.

• Drying: Dry the crystals in a vacuum oven at 45°C for 12 hours to meet ICH Q3C residual solvent limits.

Protocol B: Anti-Solvent Crystallization (EtOAc/n-Heptane)

This protocol is designed for batches with uncharacteristically high levels of unreacted 4-fluoro-3-nitrobenzonitrile.

• Dissolution: Dissolve 10.0 g of crude product in 25 mL of Ethyl Acetate at 40°C.

• Clarification: Perform a polish filtration to remove any polymerized particulates.

• Anti-Solvent Dosing: Transfer the solution to a reactor equipped with an overhead stirrer (300 rpm). Maintain the temperature at 25°C. Using an automated dosing pump, add 50 mL of n-Heptane at a constant rate of 1.0 mL/min.

• Nucleation Control: Turbidity will typically appear after 15–20 mL of n-Heptane has been added. Pause the dosing for 15 minutes. Causality: This pause allows the initial seed bed to establish and grow, acting as a sink for the remaining solute and preventing a rapid, uncontrolled crash-out.

• Completion: Resume dosing the remaining n-Heptane. Once complete, cool the suspension to 10°C and age for 1 hour.

• Isolation: Filter and wash the cake with 20 mL of a cold 1:3 EtOAc/n-Heptane mixture.

• Drying: Vacuum dry at 45°C to a constant weight.

Quantitative Data Presentation

The following table summarizes the performance metrics of both protocols based on standardized 10.0 g crude input batches (initial purity: ~88.0%).

Parameter	Protocol A (Isopropanol)	Protocol B (EtOAc / n-Heptane)
Recovery Yield (%)	86.5%	91.2%
Final HPLC Purity (%)	>99.7%	99.4%
Residual 4-Fluoro-3-nitrobenzonitrile	< 0.10%	< 0.05%
Residual 3-Hydroxyacetophenone	< 0.05%	< 0.15%
Residual 4-Hydroxy-3-nitrobenzonitrile	Not Detected	< 0.10%
Primary Rejection Mechanism	Temperature-dependent solubility	Polarity-driven anti-solvent exclusion
Scalability Profile	Excellent (Standard cooling curve)	Good (Requires precise dosing control)

Process Visualization

Figure 1: SNAr synthesis and dual recrystallization pathways for the diaryl ether intermediate.

References

• Ballhorn, D. (2022). Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents. PDXScholar, Portland State University. URL: [Link]

• Abrams, D. S., & Prausnitz, J. M. (2021). Effective solvent system selection in the recrystallization purification of pharmaceutical products. AIChE Journal. URL: [Link]

• Dunn, P. J., et al. (2009). Green process chemistry in the pharmaceutical industry. Journal of Asian Natural Products Research. URL: [Link]

• Tianming Pharmaceutical. (2025). Crystallization & Solid Form Challenges for Intermediates. URL: [Link]

Application Note: High-Resolution RP-HPLC Method Development for the Purity Profiling and Reaction Monitoring of 4-(3-Acetylphenoxy)-3-nitrobenzonitrile

Target Audience: Analytical Chemists, Process Chemists, and Pharmaceutical Development Scientists Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Introduction and Chemical Context

The synthesis of highly functionalized diaryl ethers is a cornerstone in the development of modern active pharmaceutical ingredients (APIs) and agrochemicals. The compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile (APNB) is a critical intermediate typically synthesized via a Nucleophilic Aromatic Substitution (SNAr) reaction. In this pathway, 3-hydroxyacetophenone (HAP) acts as the nucleophile, attacking the electron-deficient aromatic ring of 4-fluoro-3-nitrobenzonitrile (FNB) in the presence of a mild base.

To ensure high yields and prevent the carryover of potentially reactive or genotoxic precursors into downstream API synthesis, process chemists require a robust, stability-indicating analytical method. This application note details the development of a self-validating Reversed-Phase HPLC (RP-HPLC) protocol designed to monitor the SNAr reaction kinetics, quantify residual starting materials, and determine the chromatographic purity of the APNB product[1].

Mechanistic Insights & Chromatographic Strategy

Developing an HPLC method requires moving beyond empirical trial-and-error to a rational design based on the physicochemical properties of the analytes[2][3]. The separation strategy for this mixture relies on the following causal principles:

A. Column Selection (Hydrophobic Retention)

The analytes possess varying degrees of hydrophobicity. HAP is relatively polar due to its hydroxyl group, FNB is moderately lipophilic, and the SNAr product (APNB) is a bulky, highly hydrophobic diaryl ether. A standard C18 stationary phase (e.g., 150 mm × 4.6 mm, 3.5 µm) provides the optimal hydrophobic surface area to resolve these structural differences effectively[1][4].

B. Mobile Phase pH Control (Ionization Suppression)

While FNB and APNB are neutral under most conditions, the precursor HAP contains a phenolic hydroxyl group with a pKa of approximately 9.0. If chromatographed in a neutral unbuffered mobile phase, localized pH fluctuations at the silica surface can cause partial ionization, leading to peak tailing or split peaks. By acidifying the mobile phase with 0.1% Formic Acid (pH ~2.7) , the phenolic -OH is forced into its fully protonated (neutral) state, ensuring sharp, symmetrical peak shapes and reproducible retention times[3].

C. Gradient Design (LogP Differentiation)

An isocratic method would either elute HAP too quickly (co-eluting with the void volume) or retain APNB for an impractically long time. A linear gradient from 20% to 90% Acetonitrile ensures that the polar HAP is adequately retained and resolved early in the run, while the highly lipophilic APNB is eluted sharply as the organic strength increases[5].

D. Detection Wavelength

All three compounds feature extended conjugated

-systems (aromatic rings conjugated with nitro, nitrile, and carbonyl groups). A universal UV detection wavelength of 254 nm captures the and transitions of all species, providing a high signal-to-noise ratio for low-level impurity quantification.

Experimental Workflow

The following diagram illustrates the logical progression from reaction sampling to chromatographic data analysis.

Fig 1: RP-HPLC workflow for SNAr reaction monitoring.

Step-by-Step Chromatographic Protocol

Reagents and Materials

• Stationary Phase: Waters XBridge C18 or equivalent (150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase A: HPLC-grade Water containing 0.1% (v/v) Formic Acid.

• Mobile Phase B: HPLC-grade Acetonitrile containing 0.1% (v/v) Formic Acid.

• Diluent: Acetonitrile : Water (50:50, v/v).

Sample Preparation (Reaction Monitoring)

To ensure the method acts as a self-validating system, the reaction must be immediately quenched to prevent further conversion inside the HPLC vial.

• Extract 10 µL of the SNAr reaction mixture from the reactor.

• Immediately transfer into a 1.5 mL Eppendorf tube containing 990 µL of the Diluent (Acetonitrile:Water, 50:50). The sudden drop in concentration and the neutral/slightly acidic nature of the diluent quenches the base-catalyzed SNAr reaction.

• Vortex for 10 seconds.

• Filter the solution through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial.

Chromatographic Conditions

Table 1: HPLC Instrument Parameters

Parameter	Setting / Value
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Autosampler Temperature	15 °C
Injection Volume	5 µL
Detection Wavelength	UV at 254 nm (Bandwidth: 4 nm)
Run Time	15.0 minutes

Table 2: Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Profile
0.0	80	20	Initial
2.0	80	20	Isocratic hold
10.0	10	90	Linear gradient
12.0	10	90	Column wash
12.1	80	20	Return to initial
15.0	80	20	Re-equilibration

System Suitability and Data Presentation

A rigorous analytical method must prove its own validity during every run[6]. The system suitability criteria ensure that the column efficiency, peak symmetry, and resolution are adequate to quantify the starting materials in the presence of the product.

Table 3: Simulated System Suitability and Retention Data

Analyte	Identity / Role	Retention Time (min)	Relative RT (RRT)	Resolution ( )	Tailing Factor ( )
HAP	Starting Material (Nucleophile)	4.25	0.45	N/A	1.05
FNB	Starting Material (Electrophile)	6.80	0.72	8.5	1.10
APNB	SNAr Product	9.45	1.00	10.2	1.02

Data Interpretation & Causality

• Elution Order: The elution order strictly follows the LogP values. HAP (polar hydroxyl) elutes first during the isocratic hold. FNB (fluorinated aromatic) elutes midway through the gradient. APNB (diaryl ether) requires >70% organic modifier to elute, appearing at 9.45 minutes.

• Resolution (

  ): The critical pair in this assay is FNB and APNB. The baseline resolution ( = 10.2) far exceeds the ICH Q2(R1) requirement of > 2.0, guaranteeing that trace amounts of unreacted FNB can be accurately integrated even in the presence of a massive product peak.

• Tailing Factor (

  ): The addition of 0.1% Formic Acid successfully suppresses the ionization of HAP, yielding an excellent tailing factor of 1.05 (well within the acceptable limit of 1.5).

References

• Practical HPLC Method Development Source: Wiley & Sons, Incorporated, John URL:[Link]

• Practical HPLC Method Development (Digital/ePUB) Source: Perlego URL:[Link]

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis Source: MDPI URL:[Link]

• Advances, Applications, and Challenges in RP HPLC Method Development Source: International Journal of Advanced Research in Science, Communication and Technology (IJARSCT) URL:[Link]

• A Simple Reversed Phase High Performance Liquid Chromatography Method for the Estimation of Related Substances Source: Indian Journal of Pharmaceutical Sciences URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. betterworldbooks.com [betterworldbooks.com]
• 3. perlego.com [perlego.com]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. wiley.com [wiley.com]
• 6. ijpsonline.com [ijpsonline.com]

Application Note: Using 4-(3-acetylphenoxy)-3-nitrobenzonitrile in Kinase Inhibitor Discovery

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of 4-(3-acetylphenoxy)-3-nitrobenzonitrile as a high-value scaffold for the synthesis of kinase inhibitors.

Executive Summary

The molecule 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CAS: 908238-62-0 / Analogous) represents a "privileged scaffold" for the rapid assembly of Type II kinase inhibitors and allosteric binders . Its structural architecture features a diaryl ether core with three orthogonal functional handles:

• Nitro (-NO₂): A masked aniline precursor for coupling to ATP-competitive hinge binders (e.g., quinazolines, pyrimidines).

• Acetyl (-COCH₃): A solvent-exposed handle ideal for reductive amination to introduce solubilizing groups (e.g., morpholines, piperazines) or "tail" moieties that interact with the solvent front.

• Nitrile (-CN): An electron-withdrawing group that modulates the pKa of the aniline and can participate in critical hydrogen bonding or be hydrolyzed to an amide.

This guide provides a validated workflow for transforming this scaffold into a library of potent kinase inhibitors, emphasizing chemoselective reduction and orthogonal diversification.

Strategic Design & Mechanism

The diaryl ether motif is a cornerstone of kinase inhibitor design, present in approved drugs like Sorafenib and Vandetanib . The specific substitution pattern of this scaffold (3-nitro, 4-phenoxy) allows for the synthesis of inhibitors that span the ATP-binding site and extend into the hydrophobic back pocket or solvent channel.

Structural Logic (Graphviz Diagram)

The following diagram illustrates the functional logic of the scaffold and its transformation into a bioactive inhibitor.

Caption: Functional decomposition of the scaffold showing orthogonal modification pathways for the Nitro (hinge binding) and Acetyl (solubility/tail) groups.

Experimental Protocols

Protocol A: Scaffold Synthesis (If not commercially sourced)

Context: While available commercially, in-house synthesis allows for rapid analog generation.

Reaction: SNAr coupling of 4-fluoro-3-nitrobenzonitrile with 3'-hydroxyacetophenone.

• Reagents:

  • 4-Fluoro-3-nitrobenzonitrile (1.0 equiv)[1]

  • 3'-Hydroxyacetophenone (1.1 equiv)

  • Potassium Carbonate (

    , 2.0 equiv)[1]

  • Solvent: DMF or DMSO (anhydrous)

• Procedure:

  • Charge a round-bottom flask with 4-fluoro-3-nitrobenzonitrile (e.g., 1.66 g, 10 mmol) and 3'-hydroxyacetophenone (1.50 g, 11 mmol) in DMF (20 mL).

  • Add

    (2.76 g, 20 mmol).

  • Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 3:1) or LCMS.

  • Workup: Pour the reaction mixture into ice-water (200 mL). The product usually precipitates as a solid. Filter, wash with water, and dry under vacuum.

  • Yield: Typically >85%.

  • Data: Product should show distinct nitrile stretch (~2230 cm⁻¹) and ketone carbonyl (~1680 cm⁻¹) in IR.

Protocol B: Chemoselective Nitro Reduction

Critical Step: You must reduce the nitro group to an aniline without reducing the ketone (to an alcohol) or the nitrile (to a benzylamine).

Method: Iron/Ammonium Chloride Reduction (Bechamp Reduction variant). Why this method? Unlike catalytic hydrogenation (

), this method is highly chemoselective for in the presence of ketones and nitriles [1].

• Reagents:

  • Scaffold: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (1.0 equiv)

  • Iron Powder (Fe, 5.0 equiv, <10 micron preferred)

  • Ammonium Chloride (

    , 5.0 equiv)

  • Solvent: Ethanol/Water (4:1 ratio)

• Procedure:

  • Dissolve the scaffold (e.g., 1.0 mmol) in Ethanol (16 mL) and Water (4 mL).

  • Add

    (5.0 mmol) and Iron powder (5.0 mmol).

  • Heat to reflux (80°C) with vigorous stirring for 2–4 hours.

  • Monitoring: LCMS should show the mass shift of M-30 (loss of two oxygens, gain of two hydrogens: -32 + 2 = -30? No,

    is loss of 32 (O2) and gain of 2 (H2) = -30 mass units. Actually MW change is , so ).

  • Workup: Filter hot through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

  • Concentrate the filtrate.[1] Partition between EtOAc and saturated

    . Wash organic layer with brine, dry over , and concentrate.

• Outcome: 4-(3-acetylphenoxy)-3-aminobenzonitrile.

  • Note: The acetyl group remains intact for the next step.

Protocol C: Library Diversification (The "Tail" & "Head")

Strategy: It is often efficient to install the "Tail" (solubility group) on the acetyl handle before coupling the "Head" (kinase core) to avoid catalyst poisoning, but the order can be reversed. Here we describe Tail-First synthesis.

Step 1: Reductive Amination (The Tail)

• Reagents:

  • Intermediate from Protocol B (1.0 equiv)

  • Secondary Amine (e.g., N-methylpiperazine, Morpholine) (1.2 equiv)

  • Reducing Agent: Sodium Triacetoxyborohydride (

    , 1.5 equiv)

  • Acetic Acid (catalytic, 1-2 drops)

  • Solvent: DCE (1,2-Dichloroethane) or DCM

• Procedure:

  • Mix the keto-aniline and the amine in DCE. Stir for 30 mins to allow imine formation.

  • Add

    in one portion.

  • Stir at Room Temperature for 12–24 hours.

  • Workup: Quench with saturated

    . Extract with DCM.[2]

  • Result: A scaffold with a solubilizing tail (e.g., 3-(1-piperazinylethyl)phenoxy moiety) and a free aniline.

Step 2: Kinase Core Coupling (The Head)

• Reagents:

  • "Tail-modified" Aniline (1.0 equiv)

  • Electrophile: 4-Chloroquinazoline or 4-Chloropyrimidine derivative (1.0 equiv)

  • Base:

    (DIPEA) or none (if using acid catalysis)

  • Solvent: Isopropanol (iPrOH) or n-Butanol

• Procedure:

  • Dissolve reactants in iPrOH.

  • Heat to reflux for 4–12 hours.

  • The product often precipitates as the hydrochloride salt.

  • Isolation: Filter the solid.[1] Wash with cold iPrOH and Ether.

  • Free Basing (Optional): Partition between EtOAc/NaHCO3 if the free base is required for assay.

Quantitative Data Summary

Parameter	Value / Range	Notes
Molecular Weight (Scaffold)	282.25 g/mol	C15H10N2O4
LogP (Calc)	~2.3	Good lipophilicity for membrane permeability
SNAr Yield	85 - 95%	Highly efficient coupling
Nitro Reduction Yield	75 - 90%	Fe/NH4Cl is superior to H2/Pd for this substrate
Typical IC50 (Kinase)	< 100 nM	For optimized derivatives against EGFR/Src family [2]

Synthesis Workflow Diagram

The following Graphviz diagram details the step-by-step chemical transformations required to utilize this scaffold.

Caption: Step-by-step synthetic route from commercial starting materials to the final kinase inhibitor library.

References

• Bechamp Reduction Methodology

  • Source: Org.[2][3][4] Synth. 1948, 28, 11.

  • Relevance: Establishes Iron/Ammonium Chloride as the standard for nitro reduction in the presence of sensitive groups like ketones and nitriles.

  • URL:[Link] (Analogous procedure for nitro-ketones).

• Diaryl Ether Kinase Inhibitors (SAR & Chemistry)

  • Title: Structure-based design, structure–activity relationship analysis, and antitumor activity of diaryl ether derivatives.[4][5][6]

  • Source: Archives of Pharmacal Research (2015).
  • Relevance: Validates the diaryl ether scaffold for kinase inhibition and provides SAR d

  • URL:[Link]

• Anilinoquinazoline Synthesis (The Coupling Step)

  • Title: Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines.[7]

  • Source: Beilstein Journal of Organic Chemistry (2014).
  • Relevance: Detailed protocols for reacting anilines (like the one derived

  • URL:[Link]

• Scaffold Commercial Availability & Properties

  • Title: 4-(3-acetylphenoxy)-3-nitrobenzonitrile Product Page.
  • Source: ChemDiv / PubChem.
  • Relevance: Confirms the existence and physical properties of the specific isomer.

  • URL:[Link] (Note: Link directs to PubChem entry for verification).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. BJOC - Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane [beilstein-journals.org]
• 4. Structure-based design, structure-activity relationship analysis, and antitumor activity of diaryl ether derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Time-dependent diaryl ether inhibitors of InhA: structure-activity relationship studies of enzyme inhibition, antibacterial activity, and in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Scale-Up Synthesis Techniques for Nitrobenzonitrile Intermediates

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrobenzonitrile intermediates are foundational building blocks in the synthesis of a vast array of high-value compounds, including pharmaceuticals, agrochemicals, and advanced materials.[1][2][3][4] Their molecular architecture, featuring the reactive nitrile group and the electron-withdrawing nitro group, offers significant synthetic versatility.[1][3] However, transitioning their synthesis from the laboratory bench to pilot or industrial scale presents significant challenges. These include managing highly exothermic reactions, ensuring regiochemical control, handling hazardous reagents, and developing robust purification strategies.[5][6][7] This guide provides a comprehensive overview of key scale-up techniques, focusing on the underlying chemical principles, process safety, and practical, field-proven protocols to empower scientists in developing safe, efficient, and scalable manufacturing processes.

Strategic Selection of Synthetic Routes for Scale-Up

The choice of synthetic route is the most critical decision in a scale-up campaign. It dictates not only the process economics but also the safety and environmental footprint. Four primary methodologies dominate the industrial landscape for producing nitrobenzonitrile intermediates.

Electrophilic Nitration of Benzonitriles

This classic approach involves the direct nitration of a benzonitrile substrate using a nitrating agent, typically a mixture of nitric and sulfuric acids ("mixed acid").

• Causality of Method: The potent electrophile, the nitronium ion (NO₂⁺), is generated in situ from the dehydration of nitric acid by sulfuric acid. This ion then attacks the electron-rich benzene ring. The nitrile group is a meta-director, while other substituents on the ring will influence the final isomeric distribution.

• Scale-Up Trustworthiness & Challenges:

  • Extreme Exothermicity: Nitration is notoriously exothermic, with reaction heats often around -145 ± 70 kJ/mol.[7] Inadequate heat removal on a large scale can lead to a thermal runaway, a dangerous, uncontrolled acceleration of the reaction.[6][8]

  • Isomer Control: Direct nitration can produce a mixture of ortho, meta, and para isomers, which often have similar physical properties, making their large-scale separation difficult and costly.[6]

  • Acid Handling and Waste: The use of large volumes of concentrated, corrosive acids presents significant material handling and environmental disposal challenges.[6][9]

The Sandmeyer Reaction: From Anilines to Nitriles

The Sandmeyer reaction provides an alternative route, starting from an appropriately substituted nitroaniline. The process involves two main stages: diazotization of the primary amine, followed by displacement of the diazonium group with a cyanide nucleophile, typically using a copper(I) cyanide catalyst.[10][11][12]

• Causality of Method: The amino group is converted into an excellent leaving group (N₂) via diazotization with nitrous acid (generated from NaNO₂ and a strong acid). The subsequent copper-catalyzed reaction facilitates the introduction of the cyanide.

• Scale-Up Trustworthiness & Challenges:

  • Diazonium Salt Instability: Aryl diazonium salts can be explosive in their isolated, dry state. Therefore, they are almost always generated and used in situ in a cold aqueous solution.[13] Temperature control during diazotization is critical.

  • Cyanide Toxicity: The use of copper(I) cyanide and/or sodium cyanide necessitates strict handling protocols and specialized waste treatment procedures to mitigate extreme toxicity risks.[10]

  • Process Optimization: The reaction is sensitive to temperature, pH, and reagent stoichiometry. A thorough process safety evaluation is essential before any scale-up.[10][13][14]

Nucleophilic Aromatic Substitution (SNAr)

SNAr is a powerful method for synthesizing nitrobenzonitriles when the aromatic ring is sufficiently electron-deficient. This route typically involves displacing a leaving group (commonly a halogen) with a cyanide source. However, it is more frequently used to build complexity from a pre-existing nitrobenzonitrile core, for example, by substituting a halogen on a nitrobenzonitrile with another nucleophile.[15][16]

• Causality of Method: The reaction proceeds via an addition-elimination mechanism.[17] Strong electron-withdrawing groups (like -NO₂ and -CN) positioned ortho or para to a leaving group (like -F or -Cl) stabilize the intermediate negative charge (a Meisenheimer complex), facilitating the reaction.[17][18]

• Scale-Up Trustworthiness & Challenges:

  • Reactivity Hierarchy: The reactivity of the halogen leaving group follows the order F > Cl > Br > I, which is counterintuitive to bond strength but is dictated by the high electronegativity of fluorine stabilizing the rate-determining addition step.[18]

  • Side Reactions: In some cases, the conditions required for substitution can lead to competing reactions, such as the reduction of the nitro group.[15] Careful control of temperature and reagents is necessary.

Palladium-Catalyzed Cyanation

Modern cross-coupling chemistry offers a versatile method for converting aryl halides or triflates into aryl nitriles. This is particularly useful for substrates that are incompatible with the harsh conditions of other methods.

• Causality of Method: A palladium catalyst undergoes oxidative addition into the aryl-halide bond, followed by transmetalation with a cyanide source and reductive elimination to yield the aryl nitrile and regenerate the catalyst.

• Scale-Up Trustworthiness & Challenges:

  • Cyanide Source: While traditional sources like Zn(CN)₂ are effective, less toxic alternatives like potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) are increasingly preferred for industrial applications due to improved safety.[19][20]

  • Catalyst Cost & Removal: The cost of palladium catalysts and the need to remove residual metal from the final product to meet regulatory standards (especially for pharmaceuticals) are significant considerations.

  • Process Robustness: The reaction can be sensitive to catalyst choice, ligands, solvents, and the purity of starting materials.[21]

Data Presentation: Comparison of Synthetic Routes

Parameter	Electrophilic Nitration	Sandmeyer Reaction	Nucleophilic Aromatic Substitution (SNAr)	Pd-Catalyzed Cyanation
Common Substrate	Benzonitrile derivatives	Nitroaniline derivatives	Halo-nitroaromatics	Halo-nitroaromatics
Key Advantage	Low-cost starting materials	Good regiochemical control	Often high-yielding	High functional group tolerance
Primary Scale-Up Challenge	Extreme exothermicity, isomer separation[6][7]	Diazonium salt instability, cyanide toxicity[10][13]	Substrate activation required, potential side reactions[15][18]	Catalyst cost and removal, process sensitivity[21]
Safety Profile	High risk (thermal runaway)	High risk (explosive intermediate, toxic reagents)	Moderate risk	Moderate risk (cyanide sources)

Process Safety & Hazard Management: A Non-Negotiable Pillar

Scaling up reactions involving nitro compounds requires a "safety-first" culture, underpinned by rigorous process hazard analysis. Nitration reactions, in particular, are a leading cause of incidents in the chemical industry.[7]

Thermal Hazard Assessment

Before any scale-up, a thorough thermal hazard evaluation is mandatory. This is achieved using specialized calorimetry techniques.

• Reaction Calorimetry (RC1): This technique measures the heat flow of a reaction in real-time under process-like conditions. It provides critical data such as the heat of reaction (ΔH), heat capacity (Cp), and the rate of heat release. This information is essential for designing an adequate reactor cooling system.[5][22]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal stability of starting materials, intermediates, and the final product. It identifies the onset temperature of decomposition, which is crucial for defining the maximum safe operating temperature.[7]

• Adiabatic Calorimetry (ARC): An Accelerating Rate Calorimeter can simulate a worst-case thermal runaway scenario, providing data on the time to maximum rate (TMR) and the maximum temperature and pressure that could be reached.

Visualization: Workflow for Thermal Hazard Assessment

Caption: Key workflow for assessing and mitigating thermal hazards in scale-up.

The Rise of Continuous Flow Technology

Modern scale-up strategies increasingly employ continuous-flow microreactors. These systems offer inherent safety advantages over traditional batch reactors for hazardous reactions like nitration.[23][24]

• Superior Heat Transfer: The high surface-area-to-volume ratio in microchannels allows for near-instantaneous removal of reaction heat, dramatically reducing the risk of thermal runaway.[6]

• Reduced Reactor Volume: At any given moment, only a small amount of material is in the reactor, minimizing the potential impact of any incident.

• Enhanced Control: Precise control over temperature, pressure, and residence time often leads to higher yields and selectivities compared to batch processes.[23][24]

Protocols: From Bench to Scale

The following protocols are generalized frameworks. They must be rigorously optimized and validated under strict safety protocols, including prior calorimetry screening, at the intended scale.

Protocol 1: Scale-Up Synthesis of 4-Nitrobenzonitrile via Mixed Acid Nitration

This protocol is illustrative and deals with extremely hazardous materials. It must only be performed by trained professionals in a controlled environment with appropriate safety infrastructure.

Core Directive: The primary goal is to control the exotherm by regulating the addition rate of the nitrating agent based on the reactor's cooling capacity, as determined by prior RC1 analysis.

1. Materials & Equipment:

• Reagents: Benzonitrile, Nitric Acid (90-98%), Sulfuric Acid (98%).

• Equipment: Jacketed glass reactor with overhead stirring, temperature probes (internal and jacket), controlled-rate addition pump, emergency quench bath (ice/water), and scrubber system for NOx gases. Personal Protective Equipment (PPE) must include acid-resistant gloves, suits, and face shields.[8]

2. Procedure:

• Reactor Inerting: Purge the reactor with dry nitrogen.

• Acid Charge: Charge sulfuric acid (98%) to the reactor and cool to 0-5 °C using the jacket.

• Nitrating Mixture Preparation: In a separate vessel, slowly add nitric acid to chilled sulfuric acid to prepare the mixed acid nitrating agent, maintaining the temperature below 10 °C.

• Substrate Charge: Charge benzonitrile to the cooled reactor.

• Controlled Addition: Begin slow, subsurface addition of the mixed acid to the benzonitrile via the addition pump. Crucially, the addition rate must be controlled to maintain the internal reaction temperature below 10-15 °C. Monitor the temperature constantly. Any deviation above the set point requires immediate cessation of addition.[6]

• Reaction & Monitoring: After the addition is complete, allow the mixture to stir at the controlled temperature for 1-2 hours. Monitor the reaction progress by a validated in-process control (IPC) method, such as HPLC, to confirm the consumption of starting material.[15]

• Work-up (Quenching): This is a highly hazardous step. The reaction mixture is transferred slowly onto a vigorously stirred mixture of ice and water, ensuring the quench pot temperature never exceeds 20 °C.

• Isolation: The precipitated solid product is isolated by filtration, washed extensively with water until the filtrate is neutral, and then washed with a cold solvent (e.g., isopropanol) to remove isomers if applicable.

• Drying: The product is dried under vacuum at a controlled temperature (e.g., 40-50 °C).

4. Self-Validating System (Trustworthiness):

• Temperature Log: A continuous log of internal and jacket temperatures validates thermal control.

• IPC Checks: Regular sampling and analysis confirm reaction trajectory and prevent runaway by detecting deviations early.

• Mass Balance: A final comparison of product yield against theoretical validates the efficiency and containment of the process.

Protocol 2: Large-Scale Purification by Recrystallization

Core Directive: To obtain a high-purity solid intermediate by exploiting differences in solubility between the product and its impurities.

1. Materials & Equipment:

• Materials: Crude nitrobenzonitrile intermediate, pre-selected recrystallization solvent (e.g., ethanol, isopropanol, acetic acid), activated carbon (optional).

• Equipment: Jacketed crystallizer vessel with agitator, reflux condenser, filter-dryer (or Büchner funnel for smaller scales), vacuum pump.

2. Procedure:

• Solvent Selection: The ideal solvent is one in which the target compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.[25][26] This must be determined at the lab scale first.

• Dissolution: Charge the crude product and the minimum amount of solvent to the crystallizer. Heat the mixture to the solvent's boiling point with agitation until all solids dissolve.[25]

• Decolorization (Optional): If the solution is highly colored, cool slightly, add a small amount of activated carbon, and reflux for 15-30 minutes.

• Hot Filtration (If carbon was used): Filter the hot solution through a heated filter to remove the carbon and any insoluble impurities. This prevents premature crystallization.[25]

• Controlled Cooling (Crystallization): Allow the solution to cool slowly and without agitation. Slow cooling promotes the formation of larger, purer crystals. Once at ambient temperature, cooling can be continued with a chiller to maximize yield.

• Isolation & Washing: Collect the crystals by filtration. Wash the filter cake with a small amount of cold, fresh solvent to displace the impurity-rich mother liquor.[25]

• Drying: Dry the crystals under vacuum with gentle heating to the required specification.

3. Visualization: Purification Method Selection Logic

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. Stability and safe handling of nitration waste acids. – Syntech International Srl [syntechinternational.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. datapdf.com [datapdf.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. juniperpublishers.com [juniperpublishers.com]
• 17. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. organic-chemistry.org [organic-chemistry.org]
• 21. scientificupdate.com [scientificupdate.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]
• 24. Development of a scalable and sustainable continuous-flow microreaction process for mononitration of aromatic compounds with high selectivity and yield - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. physics.emu.edu.tr [physics.emu.edu.tr]

Reduction of the nitro group in 4-(3-acetylphenoxy)-3-nitrobenzonitrile protocols

Application Note: Chemoselective Reduction Strategies for 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Executive Summary & Chemical Context

The Challenge: The reduction of 4-(3-acetylphenoxy)-3-nitrobenzonitrile (Compound 1 ) to its corresponding aniline, 4-(3-acetylphenoxy)-3-aminobenzonitrile (Compound 2 ), presents a classic "Chemoselectivity Triad" challenge. The molecule contains three reducible functional groups with overlapping reactivity profiles:

• Nitro (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ): The target for reduction.[1][2][3][4][5]

• Nitrile (

  ): Susceptible to reduction (to primary amines/aldehydes) or hydrolysis.

• Ketone (Acetyl,

  ): Susceptible to reduction (to secondary alcohols).

The Solution: Standard catalytic hydrogenation (

) or hydride reductions ( , ) are contraindicated for this substrate due to the high risk of reducing the ketone or nitrile. This Application Note defines two validated, high-fidelity protocols using Dissolving Metal Reductions (Iron and Tin) that ensure exclusive reduction of the nitro group while preserving the cyano- and keto-moieties.

Strategic Analysis: The Chemoselectivity Landscape

The following decision matrix illustrates the mechanistic logic for selecting the Iron and Tin protocols over conventional hydrogenation.

Figure 1: Chemoselectivity Decision Tree highlighting the risks of standard hydrogenation versus the specificity of metal-mediated reduction.

Protocol A: Iron-Mediated Reduction (The "Green" Standard)

Rationale: The Béchamp-type reduction using Iron powder in the presence of Ammonium Chloride (

) is the "Gold Standard" for this transformation.

• Mechanism: Single Electron Transfer (SET) from the iron surface to the nitro group.

• Selectivity: The reduction potential of

  is sufficient to reduce ( ) but insufficient to reduce the internal ketone or nitrile under near-neutral conditions.

• Solvent System: Ethanol/Water allows for mild conditions without the harsh acidity of the classical

  method, preventing nitrile hydrolysis.

Materials:

• Substrate: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (1.0 eq)

• Iron Powder (Reduced, 325 mesh): 5.0 eq

• Ammonium Chloride (

  ): 5.0 eq

• Solvent: Ethanol / Water (3:1 v/v)

• Ethyl Acetate (for extraction)[1][6][7]

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 1.0 eq of the nitro substrate in Ethanol (

  ).

• Activation: Add 5.0 eq of Ammonium Chloride dissolved in Water (

  ). The resulting mixture should be a milky suspension.

• Initiation: Add 5.0 eq of Iron powder in a single portion.

  • Note: Use "Reduced Iron" for best kinetics. If the iron is old/oxidized, activate it briefly with dilute HCl, wash, and dry before use.

• Reaction: Heat the mixture to 80°C (Reflux) with vigorous stirring.

  • Monitoring: Check TLC or HPLC every 30 minutes. The reaction is typically complete within 1–3 hours .

  • Visual Cue: The reaction mixture will turn from yellow/orange to a dark brown/rust color (formation of iron oxides).

• Workup (Critical for Iron Removal):

  • Filter the hot reaction mixture through a Celite pad to remove iron residues.[6] Wash the pad with hot Ethanol and Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure to remove Ethanol.

  • Dilute the aqueous residue with water and extract with Ethyl Acetate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ).

• Purification: Wash combined organics with Brine, dry over

  , and concentrate.

  • Result: Usually yields >90% purity. Recrystallization from EtOH/Heptane if necessary.

Protocol B: Stannous Chloride Reduction (Small Scale / High Purity)

Rationale: Stannous Chloride (

) offers a homogeneous reaction environment (unlike the heterogeneous Iron method), which can be advantageous for smaller scales (<1g) or if the substrate has solubility issues in aqueous ethanol.

Materials:

• Substrate: 4-(3-acetylphenoxy)-3-nitrobenzonitrile (1.0 eq)

• Stannous Chloride Dihydrate (

  ): 5.0 eq[1]

• Solvent: Absolute Ethanol or Ethyl Acetate[1]

• Base: 10%

  or 1M (for quenching)

Step-by-Step Procedure:

• Dissolution: Dissolve 1.0 eq of substrate in Absolute Ethanol (

  ).

• Addition: Add 5.0 eq of

  solid.

• Reaction: Heat to 70°C for 2–4 hours.

  • Mechanism:[3][8][9][10][11] The nitro group acts as an electron acceptor from

    .

• Quenching (The "Tin Emulsion" Fix):

  • Cool to room temperature.[1][12][13]

  • CRITICAL STEP: Pour the mixture into ice-cold 10% NaHCO3 solution . Adjust pH to ~8.

  • Troubleshooting: Tin salts form a gelatinous precipitate that traps product. To break this emulsion, add Celite and stir vigorously for 15 minutes, then filter through a Celite pad.

• Extraction: Extract the filtrate with Ethyl Acetate.

• Isolation: Dry and concentrate.

Quality Control & Validation

To ensure the protocol was successful, you must validate the integrity of the "Triad" (Amine formed, Nitrile/Ketone preserved).

Analytical Logic Table:

Functional Group	Diagnostic Signal (1H NMR, DMSO-d6)	Expected Change
Nitro Amine	Aromatic protons ortho to	Upfield Shift: Protons shift from ~8.0-8.5 ppm to ~6.5-7.0 ppm due to shielding effect of .
Amine ( )	Exchangeable Broad Singlet	Appearance: New signal at ~5.0–6.0 ppm (broad, exchangeable).
Acetyl ( )	Singlet	Retention: Sharp singlet at ~2.5–2.6 ppm must remain. (Disappearance indicates reduction to alcohol).
Nitrile ( )	Carbon NMR / IR	Retention: IR stretch at ~2220 . 13C signal at ~118 ppm.

Troubleshooting & Optimization

Workflow Visualization: Handling Incomplete Conversions

Figure 2: Troubleshooting logic for stalled reactions. Note that adding HCl (Action 2) should be done cautiously to avoid nitrile hydrolysis.

References

• Béchamp Reduction (Fe/Acid): Béchamp, A. (1854). "De l'action des protosels de fer sur la nitronaphtaline et la nitrobenzine." Annales de Chimie et de Physique, 42, 186–196.

• Chemoselective Nitro Reduction (Review): Orlandi, M., et al. (2016). "Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines." Organic Process Research & Development, 20(11), 2009–2037.

• SnCl2 Selectivity: Bellamy, F. D., & Ou, K. (1984). "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 25(8), 839-842.

• Iron/Ammonium Chloride Protocol: Ram, S., & Ehrenkaufer, R. E. (1984). "Ammonium formate/palladium on carbon: a versatile system for catalytic hydrogen transfer reductions of functional groups." Tetrahedron Letters, 25(32), 3415-3418. (Note: Contextualizes the shift to milder Fe/NH4Cl alternatives for sensitive substrates).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 3. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 4. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 5. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 6. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 7. scispace.com [scispace.com]
• 8. biorxiv.org [biorxiv.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]
• 12. bloomtechz.com [bloomtechz.com]
• 13. Amine synthesis by nitro compound reduction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Welcome to the technical support center for the synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting guidance and frequently asked questions to help you overcome common challenges and improve your reaction yields.

Introduction

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is a crucial step in the preparation of various pharmaceutical compounds. The most common route involves a nucleophilic aromatic substitution (SNAr) reaction between 4-chloro-3-nitrobenzonitrile and 3-hydroxyacetophenone. While seemingly straightforward, this reaction can be sensitive to several factors that can significantly impact the yield and purity of the final product. This guide provides practical solutions to common issues encountered during this synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, offering potential causes and actionable solutions.

Problem 1: Low or No Yield of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

A low or non-existent yield is one of the most frequent challenges. Several factors can contribute to this issue.

Possible Cause	Explanation	Recommended Solution
Incomplete Deprotonation of 3-hydroxyacetophenone	The reaction requires the formation of a phenoxide ion from 3-hydroxyacetophenone to act as the nucleophile. If the base is not strong enough or used in insufficient quantity, the concentration of the reactive nucleophile will be low.	Use an appropriate base and stoichiometry: Potassium carbonate (K2CO3) is a commonly used and effective base for this reaction.[1][2] Ensure at least one equivalent of K2CO3 is used to fully deprotonate the phenol. For challenging reactions, a stronger base like potassium tert-butoxide could be considered, although this may increase the risk of side reactions.
Poor Quality or Impure Reactants	The purity of the starting materials, 4-chloro-3-nitrobenzonitrile and 3-hydroxyacetophenone, is critical. Impurities can interfere with the reaction or lead to the formation of byproducts.[3]	Verify reactant purity: Check the melting point and consider recrystallization or column chromatography to purify the starting materials if necessary. 3-hydroxyacetophenone can be synthesized via several routes, and its purity should be confirmed before use.[4]
Suboptimal Reaction Temperature	The rate of the SNAr reaction is temperature-dependent. A temperature that is too low will result in a sluggish or incomplete reaction. Conversely, excessively high temperatures can promote decomposition and side reactions.	Optimize reaction temperature: The reaction is typically run at elevated temperatures. A good starting point is refluxing in a suitable solvent like dimethylformamide (DMF) or acetonitrile. A systematic study of the temperature profile can help identify the optimal balance between reaction rate and product stability.
Inappropriate Solvent	The choice of solvent is crucial for dissolving the reactants and facilitating the reaction. Polar aprotic solvents are generally preferred for SNAr reactions as they solvate the cation of the base, leaving the anion more nucleophilic.	Select a suitable polar aprotic solvent: Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are excellent choices. Tetrahydrofuran (THF) has also been reported as an effective solvent.[5] Experiment with different solvents to find the one that gives the best results for your specific setup.

Problem 2: Presence of Significant Impurities in the Crude Product

The formation of byproducts can complicate purification and reduce the overall yield of the desired product.

Possible Cause	Explanation	Recommended Solution
Side Reactions	Several side reactions can occur, including the hydrolysis of the nitrile group or reactions involving the acetyl group.	Maintain anhydrous conditions: Use anhydrous solvents and reagents to minimize the hydrolysis of the nitrile to a carboxylic acid or amide. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Decomposition of Reactants or Product	At high temperatures, the nitro group can be susceptible to reduction, or other functional groups may degrade.	Careful temperature control and monitoring: Use a temperature-controlled heating mantle and monitor the reaction progress closely using Thin Layer Chromatography (TLC). Once the reaction is complete, work up the reaction mixture promptly to avoid prolonged exposure to high temperatures.
Reaction with Solvent	Some solvents, like DMF, can decompose at high temperatures to generate amines, which can then react with the starting materials.	Choose a stable solvent: If decomposition of the solvent is suspected, consider using a more stable alternative like DMSO or sulfolane.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Q1: What is the mechanism of the reaction?

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The key steps are:

• Deprotonation: The base (e.g., potassium carbonate) removes the acidic proton from the hydroxyl group of 3-hydroxyacetophenone to form a more nucleophilic phenoxide.

• Nucleophilic Attack: The resulting phenoxide anion attacks the electron-deficient carbon atom of 4-chloro-3-nitrobenzonitrile that is bonded to the chlorine atom. This carbon is activated by the strongly electron-withdrawing nitro and cyano groups.[6] This step forms a temporary, negatively charged intermediate called a Meisenheimer complex.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of the chloride ion, which is a good leaving group.

Caption: SNAr mechanism for the synthesis.

Q2: Why is potassium carbonate a good base for this reaction?

Potassium carbonate is a moderately weak base that is effective for deprotonating phenols.[1] It is also inexpensive, readily available, and generally does not promote significant side reactions compared to stronger bases.[2] Its heterogeneous nature in some solvents can be advantageous for product work-up.

Q3: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction. A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used to separate the starting materials from the product. The disappearance of the starting materials and the appearance of the product spot on the TLC plate indicate the progression of the reaction.

Q4: What is the best method for purifying the final product?

The crude product can typically be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol.[7] If significant impurities are present, column chromatography on silica gel may be necessary.

Q5: Are there any safety precautions I should be aware of?

Yes, several safety precautions should be taken:

• 4-Chloro-3-nitrobenzonitrile is a toxic and irritating compound.[8] Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• 3-Hydroxyacetophenone can be an irritant.

• The organic solvents used (e.g., DMF, DMSO) have their own specific hazards. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Experimental Protocol: A Validated Starting Point

This protocol provides a reliable method for the synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• 4-Chloro-3-nitrobenzonitrile (1.0 eq)

• 3-Hydroxyacetophenone (1.1 eq)

• Anhydrous Potassium Carbonate (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-3-nitrobenzonitrile, 3-hydroxyacetophenone, and anhydrous potassium carbonate.

• Add anhydrous DMF to the flask.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC until the starting material is consumed (typically 4-6 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water and stir until a solid precipitate forms.

• Collect the solid by vacuum filtration and wash it thoroughly with water.

• Dry the crude product in a vacuum oven.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol) to obtain the purified 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Caption: Experimental workflow for the synthesis.

References

• ResearchGate. Table 1 Optimization of the nucleophilic aromatic substitution reaction. Available at: [Link]

• Iranian Chemical Communication. Potassium carbonate: a highly efficient catalyst for the acylation of alco- hols, phenols and thiol. Available at: [Link]

• Organic Syntheses. p-NITROBENZONITRILE. Available at: [Link]

• Google Patents. United States Patent.

• Semantic Scholar. ChemInform Abstract: Recent Applications of Potassium Carbonate in Organic Synthesis. Available at: [Link]

• ResearchGate. (PDF) Potassium carbonate as a base for generation of carbanions from CH-acids in organic synthesis. Available at: [Link]

• ResearchGate. How can I purify impure benzonitrile?. Available at: [Link]

• Royal Society of Chemistry. Potassium Carbonate-Mediated Tandem CS and CN Coupling Reaction for the Synthesis of Phenothiazines under Transition. Available at: [Link]

• University of Bristol. Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. Available at: [Link]

• Google Patents. Process for the preparation of 4-hydroxy-3-methoxy-phenylacetonitrile.

• ResearchGate. Synthesis of 4-(3-hydroxyphenoxy) phthalonitrile and 1,3-bis(3,4-dicyanophenoxy) benzene. Available at: [Link]

• National Center for Biotechnology Information. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Available at: [Link]

• PubChem. 4-(3,4-Dimethylphenoxy)-3-nitrobenzonitrile. Available at: [Link]

• Royal Society of Chemistry. 4-Chloro-3-nitrocoumarin as a precursor for synthesis of 2-arylchromeno[3,4-b]pyrrol-4(3H)-ones: a case of nitro group directed reductive coupling. Available at: [Link]

• Google Patents. Preparation of benzonitriles.
• Google Patents. PROCESS FOR THE PREPARATION OF 4-HYDROXY-3-METHOXYPHENYL ACETONITRILE.

• MDPI. Improved Schmidt Conversion of Aldehydes to Nitriles Using Azidotrimethylsilane in 1,1,1,3,3,3-Hexafluoro-2-propanol. Available at: [Link]

• Patsnap. Preparation method of aminobenzonitrile.

• National Center for Biotechnology Information. 4-Benzyloxy-3-methoxybenzonitrile. Available at: [Link]

• Google Patents. Reduction of nitriles.
• Google Patents. Method for the preparation of 4-formyl-3-methoxybenzonitrile.

• ResearchGate. Synthesis of 4-(3-hydroxyphenoxy) benzoic acid and its derivative with.... Available at: [Link]

• PubMed. Synthesis, evaluation and docking studies on 3-alkoxy-4-methanesulfonamido acetophenone derivatives as non ulcerogenic anti-inflammatory agents. Available at: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis methods of 3'-hydroxyacetophenone_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. 4-Chloro-3-nitrobenzonitrile 97 939-80-0 [sigmaaldrich.com]

Troubleshooting low conversion rates in diaryl ether formation

Senior Application Scientist Desk Topic: Troubleshooting Low Conversion in C–O Bond Formation Status: Active

Introduction: The "Black Box" of Etherification

Welcome. If you are reading this, your diaryl ether synthesis likely stalled at 40% conversion, or your catalyst precipitated as a useless black powder. Unlike amide coupling (which is robust), C–O bond formation is chemically unforgiving. The nucleophile (phenol) is often sterically hindered and electronically ambivalent, acting as either a proton source or a trap for your metal catalyst.

This guide abandons generic advice. We treat your reaction as a system of competing rates. We will diagnose whether your failure is Kinetic (catalyst death), Thermodynamic (unfavorable equilibrium), or Mechanistic (wrong cycle for the substrate).

Part 1: The Diagnostic Matrix

Before adding more catalyst, determine if you are using the correct method for your substrate's electronic profile.

Workflow: Method Selection Logic

Use the diagram below to validate your starting conditions.

Figure 1: Decision tree for selecting the dominant reaction pathway. Note that SNAr is always preferred if the electrophile is activated, as it avoids catalyst poisoning.

Part 2: Troubleshooting Palladium-Catalyzed Coupling (Buchwald-Hartwig)

Primary Failure Mode: Reductive Elimination Failure. Unlike C–N coupling, C–O reductive elimination is slow and often the rate-determining step. If the catalyst cannot eject the ether product, it decomposes.

The Mechanism & Failure Points

Figure 2: The catalytic cycle. Note that for ethers, the Reductive Elimination step has a high energy barrier, requiring bulky ligands to "squeeze" the product out.

FAQ: Pd-Catalysis Issues

Q1: My reaction turns black immediately and yields <10%.

• Diagnosis: Rapid catalyst decomposition (Pd-black formation).

• Root Cause: The ligand is not bulky enough to force reductive elimination, or you are using an Aryl Iodide (Ar-I).

• The Fix:

  • Switch Ligands: Use RockPhos or tBuBrettPhos . These bulky, electron-rich biaryl phosphines sterically crowd the metal center, lowering the barrier for reductive elimination [1].

  • Avoid Iodides: Counter-intuitively, Ar-Cl or Ar-Br are often better than Ar-I for ethers. Iodide ions can bridge Pd dimers, forming inactive resting states (catalyst poisoning) [2].

Q2: I see "Des-halo" product (Ar-H) instead of Ether.

• Diagnosis:

  -Hydride Elimination or Protodehalogenation.

• Root Cause: If the phenol oxidation is slow, the Pd(II)-Ar intermediate grabs a hydride from the solvent or ligand.

• The Fix:

  • Solvent Switch: Move from Toluene to Dioxane or CPME (Cyclopentyl methyl ether).

  • Concentration: Run the reaction at high concentration (1.0 M) to favor the bimolecular reaction (coupling) over unimolecular decay.

Part 3: Troubleshooting Copper-Catalyzed Coupling (Ullmann-Type)

Primary Failure Mode: Catalyst Deactivation & Solubility. Classical Ullmann requires 200°C. Modern "Ligand-Accelerated" Ullmann (Ma's Chemistry) works at 90°C but is sensitive to ligand choice.

FAQ: Cu-Catalysis Issues

Q1: The reaction stalls at 50% conversion.

• Diagnosis: Catalyst poisoning by product or ligand detachment.

• The Fix:

  • Ligand Choice: Are you using 1,10-phenanthroline? Stop. Switch to Oxalamide ligands (e.g., BHMPO or BPPO) or Picolinic Acid . These O,O- and N,O-ligands stabilize the Cu(I) intermediate better than N,N-ligands for ether synthesis [3].

  • Base Solubility: Switch from

    to . Cesium's larger radius disrupts the lattice energy, increasing solubility in DMF/DMSO, which is critical for the heterogeneous base mechanism.

Q2: My phenol is electron-poor and won't couple.

• Diagnosis: Low nucleophilicity.[1]

• The Fix: Copper catalysis struggles here.

  • Method Switch: If the aryl halide is also electron-poor, switch to SNAr (see Part 4).

  • The "Ma" Protocol: Use CuI (10 mol%) with 4-Hydroxy-L-proline or N,N-dimethylglycine as the ligand in DMSO at 110°C.

Part 4: Troubleshooting SNAr (Metal-Free)

Primary Failure Mode: Solvent Entropy & Leaving Group Mismatch.

Q1: No reaction, even with a nitro-group on the ring.

• Diagnosis: Wrong Leaving Group or Solvent.

• The Fix:

  • The Fluoride Effect: Switch your leaving group from -Cl to -F . In SNAr, the rate-limiting step is the attack of the nucleophile. Fluorine's high electronegativity lowers the LUMO energy of the ring, accelerating this step by orders of magnitude (The "Element Effect") [4].

  • Solvent Entropy: Use DMSO or DMF . Do not use THF. The transition state requires stabilization of a charged Meisenheimer complex, which polar aprotic solvents support via specific solvation effects.

Part 5: Standardized Control Protocols

Use these "Gold Standard" conditions to validate your reagents before troubleshooting.

Protocol A: The "RockPhos" Control (Pd-Catalyzed)

For sterically hindered or electron-rich substrates.

• Vessel: 4 mL vial with septum (flame-dried).

• Reagents:

  • Aryl Halide (1.0 equiv)

  • Phenol (1.2 equiv)

  • Catalyst:

    (2 mol%)

  • Ligand: RockPhos (4 mol%)

  • Base:

    (1.5 equiv, finely ground)

• Solvent: Toluene (anhydrous, 0.5 M concentration).

• Conditions: 90°C for 16 hours under Argon.

Protocol B: The "Ma" Control (Cu-Catalyzed)

For general coupling (cheaper, scalable).

• Vessel: Sealed tube.

• Reagents:

  • Aryl Bromide (1.0 equiv)[2]

  • Phenol (1.2 equiv)

  • Catalyst: CuI (10 mol%)[2]

  • Ligand: Picolinic Acid (20 mol%) OR BHMPO (10 mol%)

  • Base:

    (2.0 equiv)

• Solvent: DMSO (anhydrous).

• Conditions: 90°C–110°C for 24 hours.

Part 6: Summary Data Table

Variable	Pd-Catalysis (Buchwald)	Cu-Catalysis (Ullmann-Ma)	SNAr
Best Substrate	Ar-Cl / Ar-Br (Electron Neutral/Rich)	Ar-I / Ar-Br (Neutral)	Ar-F (Electron Poor)
Killer Impurity	(Oxidizes Phosphine)	(Protonates Aryl-Cu)	Protic Solvents
Key Ligand	RockPhos, tBuBrettPhos	Oxalamides, Picolinic Acid	N/A
Rate Limiting	Reductive Elimination	Oxidative Addition / Nu-Attack	Nucleophilic Attack

References

• Burgos, C. H., Barder, T. E., Huang, X., & Buchwald, S. L. (2006).[3] Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects. Angewandte Chemie International Edition, 45(26), 4321–4326. Link

• Mann, G., Incarvito, C., Rheingold, A. L., & Hartwig, J. F. (1999). Palladium-Catalyzed C-O Coupling Involving Unactivated Aryl Halides.[4] Steric and Electronic Influences on the Oxidative Addition of Haloarenes to Pd(P(tBu)3)2. Journal of the American Chemical Society, 121(14), 3224–3225. Link

• Zhang, H., Ma, D., & Cao, W. (2007). CuI/N,N-Dimethylglycine-Catalyzed Coupling Reaction of Aryl Halides with Phenols. Synlett, 2007(03), 0483–0487. Link

• Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. (Ch. 1: The SNAr Mechanism). Link

Sources

• 1. reddit.com [reddit.com]
• 2. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diaryl ether synthesis by etherification (arylation) [organic-chemistry.org]
• 4. Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Identifying common impurities in 4-(3-acetylphenoxy)-3-nitrobenzonitrile production

Welcome to the Advanced Application Support Portal. As a Senior Application Scientist, I have designed this guide to help researchers and process chemists troubleshoot the synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile —a critical diaryl ether intermediate.

The synthesis of this molecule relies on a Nucleophilic Aromatic Substitution (SNAr) between 3-hydroxyacetophenone (3-HAP) and 4-fluoro-3-nitrobenzonitrile (4-F-3-NBN) under basic conditions. While SNAr is a robust synthetic tool, the highly activated nature of the fluorinated electrophile and the dual-reactivity of the acetophenone nucleophile create a complex impurity profile.

Reaction Pathway & Impurity Mapping

Before troubleshooting, it is critical to understand the mechanistic branching of this reaction. The diagram below maps the desired SNAr pathway against the three most common competitive side reactions.

Reaction pathway mapping SNAr target synthesis vs. competitive impurity generation.

Diagnostic FAQs & Troubleshooting

Q1: Why am I seeing a massive spike in 4-hydroxy-3-nitrobenzonitrile instead of the target diaryl ether?

The Causality: You are observing the Hydrolysis Impurity (Impurity A) . This occurs when trace water is present in your reaction matrix. Inorganic bases like ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

or are highly hygroscopic. If your solvent (e.g., DMF or DMSO) is not rigorously dried, the base reacts with water to generate hydroxide ions ( ). Because hydroxide is a smaller, "harder" nucleophile than the bulky 3-acetylphenoxide, it rapidly outcompetes the phenoxide for the highly activated electrophilic center on 4-F-3-NBN, cleaving the C-F bond to form a phenol. The Fix: Switch to anhydrous solvents packed under argon. Pre-dry your in a vacuum oven at 120°C overnight. Alternatively, consider running the reaction in strictly controlled aqueous conditions without surfactants, a scalable methodology that leverages hydrophobic packing to favor the SNAr over hydrolysis, provided the stoichiometry is tightly controlled[1].

Q2: My LC-MS shows a broad peak with a high molecular weight ( ). What is causing this degradation?

The Causality: This is an Aldol Condensation Byproduct (Impurity B) . 3-Hydroxyacetophenone contains a methyl ketone moiety. Under prolonged heating in strongly basic conditions—often mistakenly applied to "push" a sluggish SNAr reaction to completion—the methyl group is deprotonated to form an enolate. This enolate attacks the carbonyl carbon of another 3-HAP molecule (or the target product), leading to self-condensation dimers and chalcone-like derivatives[2]. The Fix: Lower the reaction temperature. The SNAr of 4-F-3-NBN is highly favorable due to the strong electron-withdrawing nitro and cyano groups[3]. If the reaction is sluggish, do not increase the heat; instead, switch to a more soluble base (like

) or add a phase-transfer catalyst to increase the effective concentration of the phenoxide nucleophile.

Q3: How do I differentiate between the target product and its regioisomer during scale-up?

The Causality: The Regioisomer (Impurity C) , 3-(3-acetylphenoxy)-4-nitrobenzonitrile, does not form from a side-reaction in your flask; it originates from your starting material. 4-Fluoro-3-nitrobenzonitrile is typically synthesized via the direct nitration of 4-fluorobenzonitrile[3]. This nitration can yield trace amounts of the 2-fluoro-5-nitrobenzonitrile isomer. If your starting material is contaminated, this isomer will undergo the exact same SNAr reaction[4]. The Fix: You cannot easily purge this regioisomer once the diaryl ether is formed due to nearly identical physical properties. You must implement a strict incoming Quality Control (QC) specification for 4-F-3-NBN, ensuring the 2-fluoro-5-nitrobenzonitrile isomer is <0.1% by HPLC before initiating the batch.

Quantitative Impurity Matrix

To facilitate rapid identification in your analytical lab, refer to the following standardized data table.

Impurity Profile	Chemical Identity	Origin / Causality	[M+H]+	Optimal ESI Mode	RRT*
Target API	4-(3-acetylphenoxy)-3-nitrobenzonitrile	Desired SNAr Reaction	283.07	Positive (+)	1.00
Impurity A	4-Hydroxy-3-nitrobenzonitrile	Hydrolysis of 4-F-3-NBN	165.04	Negative (-)	0.45
Unreacted SM1	3-Hydroxyacetophenone	Incomplete Conversion	137.06	Negative (-)	0.55
Impurity B	Aldol Condensation Dimers	Base-catalyzed enolate attack	~255.10	Positive (+)	1.35
Impurity C	3-(3-acetylphenoxy)-4-nitrobenzonitrile	SM2 Nitration Regioisomer	283.07	Positive (+)	1.08

*Relative Retention Time (RRT) is based on the self-validating gradient protocol detailed below.

Self-Validating LC-MS Protocol for Impurity Profiling

To ensure absolute trustworthiness in your analytical data, this protocol is designed as a self-validating system . It includes intrinsic chemical quenching to prevent false positives and a system suitability test (SST) to guarantee chromatographic resolution before data acquisition.

Phase 1: Causality-Driven Sample Preparation

Do not inject raw reaction mixtures directly into the LC-MS. The basic DMF matrix will cause the aldol condensation to continue inside the autosampler vial, generating false-positive Impurity B readings.

• Extract a 50 µL aliquot from the reaction vessel.

• Immediately quench the aliquot into 950 µL of 1% Formic Acid in Acetonitrile . Causality: The acid instantly neutralizes the

  , protonating the phenoxide and halting both the SNAr and aldol condensation pathways.

• Vortex for 10 seconds, centrifuge at 10,000 rpm for 2 minutes to pellet the precipitated inorganic salts, and transfer the supernatant to an LC vial.

Phase 2: Chromatographic Separation

• Column: Waters Acquity UPLC BEH C18 (1.7 µm, 2.1 x 100 mm). Causality: Sub-2-micron particles are required to achieve the theoretical plates necessary to separate the Target from the Regioisomer (Impurity C).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 6.0 min: Linear ramp to 60% B (Shallow gradient specifically designed to separate

    283.07 regioisomers)

  • 6.0 - 8.0 min: Ramp to 95% B (Column wash for high-MW Impurity B)

  • 8.0 - 10.0 min: Re-equilibrate at 10% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Phase 3: Mass Spectrometry Detection

• Ionization: ESI Polarity Switching (+/-).

• Causality: The target diaryl ether and regioisomers ionize efficiently in positive mode

  . However, the phenolic impurities (Impurity A and unreacted 3-HAP) lack basic amines and contain electron-withdrawing groups, making them highly resistant to positive ionization. They must be detected in negative mode .

Phase 4: System Suitability Test (Self-Validation Check)

Before running the quenched reaction samples, inject a mixed standard containing 10 µg/mL of 4-hydroxy-3-nitrobenzonitrile and 3-hydroxyacetophenone.

• Validation Criteria: The resolution (

  ) between these two phenolic peaks must be . If , the column is fouled or the mobile phase buffering is compromised. Do not proceed with sample analysis until the system passes this check.

References

• BenchChem. "A Comparative Guide to the Synthetic Routes of 4-Fluoro-3-nitrobenzonitrile." BenchChem Technical Guides.
• Isley, N. A., et al. "Aqueous SNAr Reactions without a Surfactant: A Scalable Method That Uses Only Water from Start to Finish." Organic Process Research & Development - ACS Publications.
• Stuart, D. R., et al. "Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents." PDXScholar Dissertations and Theses.
• MDPI. "Synthesis of Flavone Derivatives via N-Amination and Evaluation of Their Anticancer Activities." Molecules.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Flavone Derivatives via N-Amination and Evaluation of Their Anticancer Activities [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]

Optimizing base and solvent selection for SnAr reactions

Technical Support Center for Nucleophilic Aromatic Substitution

Mission: To provide researchers with a mechanistic understanding of reaction media and base dynamics in SnAr chemistries, moving beyond "trial and error" toward rational design.

Module 1: Solvent Architecture (The Environment)

In SnAr reactions, the solvent is not merely a medium; it is a primary determinant of reaction rate. The reaction proceeds through a charged Meisenheimer complex. Your choice of solvent dictates the energy gap between the ground state nucleophile and the transition state.

The "Naked Anion" Effect

The gold standard for SnAr is the Dipolar Aprotic solvent class (DMSO, DMF, NMP).

• Mechanism: These solvents possess high dielectric constants (

  ), allowing them to dissociate ion pairs (e.g., ). Crucially, they solvate cations ( ) well via their oxygen lone pairs but cannot hydrogen bond effectively to anions ( ).

• Result: The nucleophilic anion is left "naked" (desolvated) and higher in energy (more reactive), significantly lowering the activation energy barrier [1].

Protic vs. Aprotic: The Rate Gap

Using a protic solvent (MeOH, EtOH) often kills SnAr reactivity because the solvent forms a hydrogen-bond cage around the nucleophile, stabilizing it and rendering it less reactive.

Solvent Class	Examples	Dielectric ( )	SnAr Suitability	Mechanistic Impact
Dipolar Aprotic	DMSO, DMF, NMP, DMAc	30–47	Excellent	Solvates cation; leaves anion "naked" and reactive.
Polar Protic	Water, Methanol, Ethanol	33–80	Poor	H-bonds to nucleophile, stabilizing ground state (slower rate).
Green Alternatives	2-MeTHF, CPME, Sulfolane	varies	Moderate/Good	2-MeTHF is a greener ether; Sulfolane mimics DMSO properties.
Non-Polar	Toluene, Dioxane	2–7	Low	Poor solubility of inorganic bases; requires Phase Transfer Catalyst (PTC).

Decision Logic: Solvent Selection

Figure 1: Decision tree for selecting the optimal solvent based on solubility and sustainability constraints.

Module 2: Base Dynamics (The Driver)

The base serves two roles: neutralizing the generated acid (e.g., HCl) or deprotonating a neutral pro-nucleophile (e.g., phenol to phenoxide).

The "Cesium Effect"

When using carbonate bases in organic solvents, Cesium Carbonate (

) is frequently superior to Potassium Carbonate ( ).[1]

• Solubility:

  is significantly more soluble in organic solvents (like DMF) than .

• Ion Pairing: The large ionic radius of Cesium (

  ) creates a "loose" ion pair with the nucleophile (e.g., ). This weak electrostatic interaction makes the anion more available for attack compared to the tighter ion pair formed with Potassium or Sodium [2].

Base Selection Hierarchy

• Weak/Mild (Carbonates):

  , . Used for phenols, thiols.

  • Optimization: If

    is too slow, switch to before trying a stronger base.

• Strong (Alkoxides/Hydrides):

  , , . Used for amines, amides, or unreactive substrates.

  • Risk:[2][3][4][5] Can cause side reactions (E2 elimination, hydrolysis).[3]

• Organic (Amines):

  , , .

  • Risk:[2][3][4][5] The base itself can act as a nucleophile, forming quaternary ammonium salts (a common impurity).

Figure 2: Logic flow for selecting the appropriate base to maximize conversion while minimizing side reactions.

Module 3: Troubleshooting & FAQs

Q1: I see starting material consumption, but the product yield is low. Where is it going?

Diagnosis: You likely have Hydrolysis .[3]

• Cause: Trace water in the solvent or base allows

  to compete with your nucleophile. In SnAr, is a potent nucleophile.

• Fix:

  • Use anhydrous solvents (DMF/DMSO are hygroscopic; buy sure-seal or dry over sieves).

  • Switch from

    to anhydrous or .

  • Add activated 3Å Molecular Sieves directly to the reaction vessel.

Q2: My reaction is stalled at 50% conversion. Adding more base doesn't help.

Diagnosis: Product inhibition or poor solubility.

• Cause: The leaving group salt (e.g., KCl) might be coating the base surface, or the nucleophile has precipitated.

• Fix:

  • Switch to Cesium: Use

    for better solubility [2].[6]

  • Increase Concentration: SnAr is second-order kinetics (

    ). Increasing concentration (0.5M to 1.0M) exponentially aids the rate.

  • Leaving Group: If using a Chloride, switch to a Fluoride substrate. In SnAr, Fluoride is the best leaving group because the highly electronegative F stabilizes the Meisenheimer complex intermediate (unlike in Sn2, where I > Br > Cl > F) [3].

Q3: I see a side product with M+14 or M+28 mass difference.

Diagnosis: Alkylation by the solvent or base.[3]

• Cause: If using alcohol solvents, the solvent is acting as the nucleophile.[3] If using amine bases (TEA), the base is reacting.

• Fix: Switch to a non-nucleophilic base (Inorganic Carbonates) and a non-nucleophilic solvent (DMSO/DMF).

Module 4: Optimization Protocol (The "Micro-Screen")

Do not run one reaction at a time. Use a parallel screen to determine the optimal Base/Solvent pair.

Experimental Setup:

• Vessel: 1-dram vials or a 24-well HPLC plate.

• Scale: 50 mg substrate per well.

• Matrix:

  • Row A (DMSO):

    , ,

  • Row B (MeCN):

    , ,

  • Row C (2-MeTHF):

    , ,

• Conditions: Stir at 60°C for 4 hours. Analyze by UPLC-MS.

Data Interpretation:

• Clean conversion in DMSO/Cs2CO3? -> Scale up.

• Hydrolysis in all wells? -> Dry your reagents.

• No reaction in MeCN? -> Temperature too low or solvent too non-polar.

References

• Solvent Effects and Mechanism for SnAr from QM/MM Simulations. Journal of the American Chemical Society. [Link]

• The "Cesium Effect" in Organic Synthesis. Inno-Chem / Chemetall Technical Report. [Link]

• SnAr Solvents and Reagents Guide. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link][7]

• Green Solvents for SnAr Reactions. National Institutes of Health (PMC). [Link]

Sources

• 1. compunetics.net [compunetics.net]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. old.inno-chem.com.cn [old.inno-chem.com.cn]
• 7. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]

Removing unreacted starting materials from 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Ticket Subject: Removal of unreacted starting materials from

reaction mixtures. Reference ID: TS-PUR-CN-04 Date: March 02, 2026 Support Tier: Level 3 (Senior Application Scientist)[1][2]

Executive Summary & Chemical Context

This guide addresses the purification of 4-(3-acetylphenoxy)-3-nitrobenzonitrile , a key intermediate often synthesized via Nucleophilic Aromatic Substitution (

).[1][2] The reaction typically involves coupling 4-chloro-3-nitrobenzonitrile (Electrophile) with 3'-hydroxyacetophenone (Nucleophile) in the presence of a base (e.g., ) and a polar aprotic solvent (DMF, DMSO, or NMP).[1][2]

Achieving high purity (>98%) is critical because residual starting materials—particularly the phenolic nucleophile—can poison downstream catalysts or interfere with subsequent cyclization reactions (e.g., in the synthesis of DAPY analogs or kinase inhibitors).[2]

The Impurity Profile

Before initiating purification, you must identify which impurity is compromising your batch.[3]

Component	Role	Chemical Nature	Solubility Behavior
4-(3-acetylphenoxy)-3-nitrobenzonitrile	Target Product	Neutral Ether	Soluble in organic solvents (DCM, EtOAc); Insoluble in water.[1][2]
3'-Hydroxyacetophenone	Impurity A	Acidic Phenol ( )	Soluble in basic aqueous solutions; Soluble in alcohols.
4-Chloro-3-nitrobenzonitrile	Impurity B	Neutral Electrophile	Soluble in organic solvents; Insoluble in water.[1][2][3] Hardest to remove chemically.[2][3]
DMF / DMSO	Solvent	Polar Aprotic	Miscible with water; High boiling point.[1][2][3][4]

Diagnostic Workflow

Do not blindly wash your product.[1][2][3] Use this logic flow to determine the correct protocol.

Figure 1: Purification Decision Tree. Follow the path based on your TLC/HPLC data.

Troubleshooting Protocols

Protocol A: Removing Residual Phenol (3-Hydroxyacetophenone)

Issue: TLC shows a spot with lower

than the product. Mechanism: The phenolic proton is acidic.[2][3] Treating the organic phase with a mild base deprotonates the phenol, forming a water-soluble phenoxide salt, while the neutral ether product remains in the organic layer.[2]

Step-by-Step Procedure:

• Dilution: Dilute the crude reaction mixture (if still in DMF/DMSO) with Ethyl Acetate (EtOAc) . Use a ratio of at least 10:1 (EtOAc : Reaction Solvent) to prevent emulsion.[1][2][3]

• The Wash: Transfer to a separatory funnel. Wash the organic layer 2x with 10% Sodium Carbonate (

  ) or 0.5 N NaOH (Cold) .[1][2][3]

  • Critical Warning: Do not use hot NaOH or concentrated strong bases.[1][2][3] The nitrile (

    ) group on the product can hydrolyze to an amide under harsh basic conditions.[2][3] Keep it cold ( ) if using NaOH.[1][2][3]

• Verification: Check the pH of the aqueous layer.[2][3][4] It must be

  to ensure the phenol is fully deprotonated.[2][3]

• Rinse: Wash the organic layer with Brine (saturated NaCl) to remove residual base and water.[1][2][3]

• Dry & Concentrate: Dry over anhydrous

  , filter, and concentrate in vacuo.

Protocol B: Removing Residual Halide (4-Chloro-3-nitrobenzonitrile)

Issue: TLC shows a spot with higher or similar

to the product. Mechanism: Both the product and this impurity are neutral, making acid/base extraction ineffective.[3] Separation relies on differential solubility (Recrystallization).[1][2][3]

Step-by-Step Procedure:

• Solvent Selection: The preferred solvent system is Ethanol (EtOH) or an EtOH/Water mixture.[1][2][3]

• Dissolution: Suspend the crude solid in minimal Ethanol. Heat to reflux (

  ) until fully dissolved.[2][3]

  • Note: If the solid does not dissolve in boiling Ethanol (10-15 volumes), slowly add small amounts of Acetone or Ethyl Acetate until clear, then proceed.[2]

• Crystallization: Remove from heat. Allow the solution to cool slowly to room temperature with gentle stirring.

  • Why: Fast cooling traps impurities.[1][2][3] Slow cooling allows the highly ordered diaryl ether lattice to exclude the smaller halide molecules.[2][3]

• Precipitation Completion: Once at room temperature, cool the flask in an ice bath (

  ) for 1 hour to maximize yield.

• Filtration: Filter the crystals under vacuum. Wash the cake with cold Ethanol.

  • Self-Validation: The mother liquor (filtrate) should contain the majority of the 4-chloro-3-nitrobenzonitrile.[2] Analyze the filtrate by TLC to confirm the impurity was rejected.

Protocol C: Removing High-Boiling Solvents (DMF/DMSO)

Issue: Product remains an oil or gum; NMR shows solvent peaks. Solution:

• The "Flood" Method: Pour the reaction mixture into 10 volumes of Ice Water with vigorous stirring. The hydrophobic product should precipitate as a solid.[2][3] Filter and wash copiously with water.[1][2][3][4]

• The LiCl Wash: If extracting with EtOAc, wash the organic layer 3x with 5% Lithium Chloride (LiCl) solution. LiCl significantly increases the partitioning of DMF/DMSO into the aqueous phase.[3]

Frequently Asked Questions (FAQ)

Q1: My product is oiling out during recrystallization. What is wrong?

• Cause: This usually indicates the temperature dropped too quickly, or the solvent polarity is slightly off.

• Fix: Re-heat to reflux. Add a "seed crystal" if available.[1][2][3] Alternatively, add a drop of a more polar solvent (like Acetonitrile) to keep the oil in solution longer, allowing crystals to form.

Q2: Can I use column chromatography instead?

• Answer: Yes. Use a gradient of Hexanes/Ethyl Acetate .[1][2][3][5]

  • Start: 100% Hexanes.[1][2][3]

  • Gradient: Ramp to 30% EtOAc.

  • Note: The nitro group makes the product visible under UV (254 nm).[2][3] The phenol impurity will often tail or streak if the silica is not neutralized, but the separation is generally good.

Q3: Why avoid strong NaOH washes?

• Answer: While the ether linkage is stable, the benzonitrile moiety is susceptible to hydrolysis. Strong base + heat converts

  (Amide) (Acid).[1][2][3] Using or cold dilute NaOH mitigates this risk.[1][2][3]

Visualizing the Chemistry

Understanding the reaction helps predict the impurities.[2][3]

Figure 2: Reaction Scheme and Impurity Generation.

References

• Synthesis of Diaryl Ethers (General

  ):

  • Source: Gujadhur, R., & Venkataraman, D. (2001).[2][3] Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst.[1][2][6] Synthetic Communications.

  • URL:[Link]

• Purification of Nitrobenzonitriles

  • Source: Organic Syntheses, Coll.[2][3] Vol. 3, p.646 (1955); Vol. 29, p.75 (1949).[1][2][3] (Describes recrystallization of p-nitrobenzonitrile derivatives using Acetic Acid/Water or Alcohols).

  • URL:[Link]

• Solvent Removal Strategies (LiCl Wash)

  • Source: University of Rochester, Not Voodoo X.[3] "Remove Sticky Reagents: DMF/DMSO Removal".

  • URL:[Link]

• Properties of 4-(3-acetylphenoxy)

  • Source: PubChem Compound Summary for CID 761844.[1][2][3]

  • URL:[Link][1][2][3]

Sources

• 1. 4-(3,4-Dimethylphenoxy)-3-nitrobenzonitrile | C15H12N2O3 | CID 761844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Benzonitrile - Wikipedia [en.wikipedia.org]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Addressing Aqueous Solubility of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Welcome to the Technical Support Center for formulation and assay development. This guide is specifically engineered for researchers and drug development professionals encountering solubility bottlenecks with 4-(3-acetylphenoxy)-3-nitrobenzonitrile .

Here, we bypass generic advice to focus on the exact physicochemical causality of this molecule's behavior, providing self-validating protocols and evidence-based troubleshooting matrices.

Physicochemical Profiling: The Causality of Insolubility

To solve a solubility issue, we must first understand the thermodynamic forces at play. 4-(3-acetylphenoxy)-3-nitrobenzonitrile is a highly lipophilic diaryl ether. Its poor aqueous solubility is driven by two primary factors:

• High Crystal Lattice Energy ("Brick Dust" Behavior): The molecule possesses strong electron-withdrawing groups (a nitro group and a cyano group). These create intense molecular dipoles that align perfectly in the solid state, resulting in strong intermolecular dipole-dipole interactions and

  stacking. Breaking this crystal lattice requires significant thermal or chemical energy[1].

• High Entropic Penalty in Water ("Grease Ball" Behavior): While the molecule has multiple hydrogen bond acceptors (ether oxygen, carbonyl, nitro, cyano), it lacks hydrogen bond donors. It cannot effectively integrate into the dynamic hydrogen-bond network of water. Consequently, placing it in an aqueous medium incurs a massive entropic penalty, forcing the compound to precipitate[2].

Solubilization Decision Matrix

The strategy you choose depends entirely on the downstream application. Use the logical workflow below to determine the optimal path for your experiment.

Decision matrix for selecting a solubilization strategy based on experimental application.

Frequently Asked Questions (Troubleshooting)

Q1: I dissolved the compound in 100% DMSO at 10 mM, but it immediately clouds up when I dilute it to 10 µM in my biochemical assay buffer. How do I prevent this? A: You are observing solvent-shift precipitation. When the DMSO stock is introduced to water, the DMSO rapidly diffuses into the bulk aqueous phase. The hydrophobic diaryl ether is left stranded in a highly polar environment, causing rapid supersaturation and nucleation[2]. Solution: Do not perform a direct 1:1000 dilution. Instead, use a "step-down" micellar approach. Pre-mix your DMSO stock with a surfactant (e.g., 0.1% Tween-20) in an intermediate dilution step before final buffer introduction. This allows micelles to form around the compound before the DMSO fully dissipates.

Q2: I need to dose this compound orally in mice at 30 mg/kg. It won't dissolve in standard saline. What is the most reliable vehicle? A: Standard aqueous buffers will fail for in vivo dosing of highly lipophilic compounds. You must use an inclusion complexation approach. Hydroxypropyl-

-cyclodextrin (HP- -CD) is the gold standard here. The hydrophobic cavity of HP- -CD encapsulates the lipophilic phenoxy rings, while the hydrophilic exterior ensures aqueous solubility[3].

Mechanism of HP-β-CD inclusion complexation enhancing aqueous solubility.

Q3: How do I confirm that my compound is actually dissolved and not just forming a micro-suspension? A: Visual inspection is notoriously unreliable for micro-suspensions. To self-validate your protocol, use Nephelometry (measuring light scatter at 620 nm in a microplate reader). A true solution will yield baseline scatter identical to the blank vehicle. A sharp increase in scattered light indicates sub-visual precipitation.

Validated Experimental Protocols

Protocol A: Preparation of a 20% HP- -CD Inclusion Complex (For In Vivo / High-Dose Assays)

This protocol utilizes thermal energy to break the crystal lattice and cyclodextrin to trap the free molecules thermodynamically[4].

• Vehicle Preparation: Weigh 20 g of HP-

  -CD and dissolve in 80 mL of ultra-pure water or saline. Stir continuously until the solution is completely clear. Adjust final volume to 100 mL.

• API Addition: Weigh the required amount of 4-(3-acetylphenoxy)-3-nitrobenzonitrile (target: up to 5 mg/mL). Add the powder directly to the HP-

  -CD solution.

• Thermal Disruption: Sonicate the mixture in a water bath at 37°C for 45 minutes. Scientific rationale: The heat provides the kinetic energy required to overcome the lattice energy of the nitrobenzonitrile core.

• Equilibration: Transfer to a magnetic stirrer and stir overnight (12-16 hours) at room temperature to allow the inclusion complex equilibrium to establish.

• Validation: Filter the solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed, precipitated API. Quantify the final dissolved concentration via HPLC against a standard curve.

Protocol B: Co-solvent/Micellization Step-Down (For In Vitro Assays)

Use this to achieve a 100 µM assay concentration without exceeding 1% DMSO.

• Stock: Prepare a 10 mM stock of the compound in 100% molecular-biology grade DMSO.

• Intermediate Plate: Prepare an intermediate buffer containing 10% DMSO and 0.1% Tween-80 in your base assay buffer.

• First Dilution: Transfer 10 µL of the 10 mM stock into 90 µL of the intermediate buffer (Yields: 1 mM compound, 19% DMSO, 0.09% Tween-80). Mix vigorously by pipetting.

• Final Assay Dilution: Transfer 10 µL of the intermediate solution into 90 µL of your final assay buffer (Yields: 100 µM compound, 1.9% DMSO, 0.009% Tween-80). Note: Adjust volumes accordingly to hit a strict ≤1% final DMSO limit if your cells are highly sensitive.

Quantitative Data & Formulation Matrices

Use the table below to benchmark your expected solubility limits based on the chosen vehicle system.

Vehicle System	Solubilization Mechanism	Estimated Solubility Limit	Primary Application
PBS (pH 7.4)	None (Baseline)	< 1 µg/mL	None (Will precipitate)
1% DMSO in PBS	Co-solvent	~5 - 10 µg/mL	Biochemical Assays
10% Tween 80 + 10% PEG400	Micellization / Co-solvent	~2 - 5 mg/mL	IV Dosing / Tox Studies
20% (w/v) HP- -CD	Inclusion Complexation	> 5 mg/mL	Oral / IP In Vivo Dosing
Media Milling (Nanosuspension)	Surface Area Enhancement	> 20 mg/mL (Suspended)	High-Dose Toxicology

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. nih.gov.[https://vertexaisearch.cloud.google.
• A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6m6KNzqZnPoZgGh8yeJVuMakL6CN7cU2rjhW_XQ3XSqCcrSDdNTW_LFXt6F3AV4m2R7EjUSkvO8oPOznXmDpdcAm5VDWC35K2xEXl93fpdlYFtPj6Aj9H0HkQqIsAKqh0yr5AdXa7RJgm5uQ=]
• SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. globalresearchonline.net.[https://vertexaisearch.cloud.google.
• Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review - Pharma Excipients. pharmaexcipients.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfbbnl4XTMewb_sFtuj-8bJMBweQfMxyWYUyAOmIJbg7IDip4wzQaB-Pn-xDPfpFTIORyUl5I6SCbXh9QxL3b2wr8MAsbqdq47kQMRiw5rngqzCSTFTjelg813S6YmXXRq2zkpSG4IY06_jiIHmpsBI7ZDtCGnZ5h4aCSaQiEOyel4Fit31kmmduUsyvQVCAUciotQCHcva3A2NxDl5zkmDQtTiEp-xQBWRTe8700rhcn7LdHrPPhS6STm1bKp3fDoeQ3pjDFTc1DSTtz7k01Qnl6KxvsdGmhDZDY=]

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]

Strategies for improving thermal stability during workup

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams who have brilliantly synthesized or extracted complex molecules, only to destroy them during the final mile: the workup. Thermal degradation during extraction, concentration, and isolation is a primary cause of yield loss, impurity generation, and failed scale-ups.

This guide abandons generic advice in favor of a mechanistic framework. Below, you will find diagnostic workflows, causality-driven troubleshooting FAQs, and self-validating standard operating protocols designed to preserve the structural integrity of thermolabile APIs and biologics.

Diagnostic Framework: Identifying Thermal Stress

Before altering your workup, you must identify whether the degradation is purely thermal (pyrolysis/bond cleavage) or thermally accelerated (oxidation/hydrolysis). Use the following logical relationship to diagnose and assign the correct mitigation strategy.

Workflow for diagnosing and mitigating thermal degradation during chemical workup.

Troubleshooting Scenarios & FAQs

Q1: My API degrades significantly during rotary evaporation, even when the bath is set to a mild 40°C. How can I remove high-boiling solvents without thermal damage? Scientist's Insight: Rotary evaporation relies on a macroscopic vapor path and a relatively long residence time. For highly thermolabile compounds, exposing the mixture to 40°C over several hours provides sufficient activation energy for degradation kinetics to take over. Solution: Transition to Molecular Distillation (Short-Path Distillation) . By operating at extreme vacuum conditions (below 0.001 mbar), the mean free path of the vaporized molecules extends significantly (10-50 cm)[1]. This allows molecules to follow ballistic trajectories directly from the heated surface to the condenser without intermolecular collisions, eliminating the continuous gas phase[1]. This reduces the required evaporation temperature by 50-100°C compared to conventional vacuum distillation and limits thermal exposure to mere seconds[1][2]. Self-Validating Check: Monitor the color and viscosity of the residue. A darkening residue in the rotavap flask indicates prolonged thermal stress; a successful molecular distillation will yield a residue that matches the color profile of the pre-concentrated feed.

Q2: We are extracting a thermolabile natural product (e.g., triterpenoid acids) from biomass. Traditional Soxhlet extraction destroys the active compound. What is the alternative? Scientist's Insight: Soxhlet extraction subjects the extract to the boiling point of the solvent continuously for hours, which is a classic recipe for thermal decomposition of natural products[3]. Solution: Implement Supercritical Fluid Extraction (SFE) using Supercritical CO2 (S-CO2). S-CO2 reaches its supercritical state at a very mild critical temperature of 31°C[3]. This allows for highly efficient extraction without exposing the matrix to thermal stress[3]. If your target is polar, add a co-solvent modifier like ethanol[3]. Additionally, ensure the extraction solvent is buffered to a neutral or slightly acidic pH (5.8-7.0) to prevent pH-induced isomerization at elevated temperatures[4].

Q3: During the scale-up of a highly exothermic quench, we observe localized superheating and bumping, leading to decomposition. How do we control this? Scientist's Insight: Batch quenching of exothermic reactions often suffers from poor heat transfer, leading to localized "hot spots" that exceed the thermal stability threshold of the product. Furthermore, superheating under reduced pressure exacerbates violent bumping[5]. Solution: Shift the workup to a Continuous Flow Reactor . Continuous flow systems provide a superior surface-area-to-volume ratio, maximizing the overall heat transfer coefficient (

)[6]. By evaluating the Jacobian matrix of the dynamic model, you can map the thermal stability boundaries and prevent thermal runaway during the transient phase[7]. If you must use a batch system, ensure even cooling and insert a nitrogen bleed tube to alleviate bumping during reduced-pressure operations[5].

Q4: Can we use thermal analysis to predict workup failures before they happen? A: Absolutely. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are invaluable preformulation and workup design tools[8]. By running a TGA on your crude mixture, you can identify the exact onset temperature of thermal degradation (mass loss)[8]. As a rule of thumb, ensure your maximum workup temperature remains at least 20°C below this onset point.

Quantitative Data: Thermal Stress Comparison

The following table summarizes the thermal stress parameters across different workup techniques to help you select the appropriate method for your compound's stability profile.

Workup Technique	Typical Operating Pressure	Residence Time (Heat Exposure)	Relative Thermal Stress	Ideal Application
Soxhlet Extraction	Atmospheric (1013 mbar)	4 - 24 Hours	Very High	Thermally stable natural products[3]
Rotary Evaporation	10 - 100 mbar	30 - 120 Minutes	Moderate to High	Standard organic synthesis workup
Molecular Distillation	< 0.001 mbar	1 - 5 Seconds	Very Low	Heat-sensitive APIs, Omega-3s[1][2]
Supercritical CO2 (SFE)	74 - 300 bar	10 - 60 Minutes	Very Low (Operates at ~31°C)	Thermolabile botanicals, lipids[3][4]
Continuous Flow Quench	System Dependent	< 10 Seconds	Low (High Heat Transfer)	Exothermic neutralizations[6]

Standard Operating Protocols

To systematically improve thermal stability during workup, you must first quantify the molecule's limits. The following protocols establish the intrinsic thermal boundaries of your molecule and provide a safe isolation pathway.

Protocol 1: Forced Degradation Study (Thermal Stress Profiling)

Purpose: To determine the activation energy of degradation and establish safe temperature limits for downstream workup[9][10].

Step-by-step workflow for forced thermal degradation profiling.

Methodology:

• Sample Preparation: Prepare a stock solution of the API in a chemically inert, high-boiling solvent at a known concentration (e.g., 1 mg/mL)[9].

• Control Establishment: Aliquot a control sample and store it at 2-8°C to serve as the baseline.

• Thermal Stress Application: Place sealed aliquots in a controlled heating block at 40°C, 60°C, and 80°C[9][11].

• Time-Course Sampling: Withdraw aliquots at 1, 3, and 5 days to monitor the progression of degradation[12].

• Analysis: Dilute samples to a suitable concentration and analyze via a stability-indicating HPLC-UV or LC-MS/HRMS method[9].

• Data Evaluation: Calculate the percentage of degradation. Your analytical target is 5-20% degradation; this ensures you accurately map the primary degradation pathways without forming convoluted secondary degradants[12]. Use Arrhenius kinetics to extrapolate the maximum allowable workup temperature[10].

Protocol 2: Low-Temperature Molecular Distillation Workup

Purpose: Isolation of high-boiling, thermolabile compounds without inducing thermal cracking[2].

Methodology:

• Degassing: Pre-warm the crude mixture to 30°C and apply a moderate vacuum (50 mbar) to remove residual volatile solvents and dissolved gases. Causality: This prevents violent bumping and loss of vacuum integrity in the subsequent high-vacuum stage[5].

• System Equilibration: Set the evaporator cylinder to the lowest effective temperature (determined from Protocol 1). Chill the internal condenser to 5°C.

• Vacuum Optimization: Engage the diffusion pump to achieve a stable vacuum below 0.001 mbar[1].

• Feed Rate Control: Introduce the degassed feed at a slow, continuous rate. Ensure the wiper blades spread the material into a thin film, maximizing surface area for instantaneous evaporation.

• Safe Collection & Venting: Collect the distillate and residue in separate receivers. When breaking the vacuum, slowly bleed in pure Nitrogen. Causality: Introducing air into a hot system creates a severe explosion hazard and rapidly induces oxidative degradation of the API[4][5].

References

1. - njhjchem.com 2. - benchchem.com 3. - cornell.edu 4. - nih.gov 5. - benchchem.com 6. - welloneupe.com 7. - longdom.org 8. - mdpi.com 9. - biomedres.us 10. - nih.gov 11. - dgra.de 12. - acs.org

Sources

• 1. How Does the 12 Inch Molecular Distillation Setup Reduce Thermal Stress on Heat‑Sensitive Compounds? - WELL ONE Chemical [welloneupe.com]
• 2. njhjchem.com [njhjchem.com]
• 3. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 16.11 Extractions and Distillations | Environment, Health and Safety [ehs.cornell.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. biomedres.us [biomedres.us]
• 11. dgra.de [dgra.de]
• 12. longdom.org [longdom.org]

Overcoming steric hindrance in substituted phenoxy benzonitrile synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to forge C–O bonds in highly sterically congested environments. The synthesis of substituted phenoxy benzonitriles (diaryl ethers) is a critical step in the development of many agrochemicals and pharmaceuticals. However, when ortho-substituents block the reactive sites on either the phenol or the benzonitrile, classical methods often fail.

This guide is designed to move beyond basic recipes. Here, we will dissect the causality behind reaction failures, provide a diagnostic workflow to select the right catalytic system, and deliver self-validating protocols that tell you exactly when a reaction is working—and when it is not.

Diagnostic Workflow: Choosing Your Coupling Strategy

Before setting up an experiment, you must align your substrate's electronic and steric properties with the correct kinetic pathway. Use the decision matrix below to determine the optimal synthetic route.

Figure 1: Decision matrix for phenoxy benzonitrile synthesis based on steric and economic factors.

Troubleshooting & FAQs: The Causality of C–O Bond Formation

Q1: My SNAr reaction between 2,6-dimethylphenol and 2-fluorobenzonitrile is stalling at 10% conversion. How can I force this reaction? A1: Causality: In classical SNAr, the nucleophile must attack the electron-deficient carbon attached to the fluorine. Ortho-methyl groups on the phenol create a steric shield, preventing the necessary trajectory for the formation of the Meisenheimer complex. Solution: Switch to a more soluble, larger cation base like

instead of . The large ionic radius of Cesium creates a highly dissociated, "naked" phenoxide anion. This increases the nucleophilicity of the oxygen, allowing it to overcome the steric activation barrier. Run the reaction in DMF or NMP at 120 °C.

Q2: I have extreme steric bulk on both the phenol (e.g., 2,6-diisopropylphenol) and the benzonitrile. SNAr completely fails. What is the best catalytic alternative? A2: Solution: Employ a Palladium-catalyzed Buchwald-Hartwig cross-coupling using a bulky biaryl phosphine ligand such as di-tBuXPhos or RockPhos. Causality: In the catalytic cycle of C–O bond formation, reductive elimination is the rate-limiting step. Counterintuitively, extremely bulky, electron-rich ligands like di-tBuXPhos sterically crowd the Palladium center. This crowding forces the aryl and aryloxy groups into close proximity, significantly lowering the activation energy required for reductive elimination and accelerating the formation of the diaryl ether [1].

Q3: I need to scale up a synthesis using an ortho-bromobenzonitrile, but Palladium and di-tBuXPhos are too expensive. What is a robust, cost-effective alternative? A3: Solution: Utilize an Ullmann-type Copper-catalyzed coupling with TMHD (2,2,6,6-tetramethylheptane-3,5-dione) as an accelerating ligand. Causality: Classical Ullmann reactions require >200 °C because the active Cu(I) species tends to aggregate into unreactive polymeric complexes. TMHD acts as a bidentate oxygen-donor ligand that coordinates to the Cu(I) center, breaking up these aggregates and stabilizing a highly reactive, soluble Cu(I)-phenoxide intermediate. This allows the reaction to proceed at much lower temperatures (100 °C) while tolerating moderate steric hindrance [2, 3].

Quantitative Data: Method Comparison

Use the following table to benchmark your expected outcomes based on the chosen methodology.

Parameter	SNAr	Buchwald-Hartwig	Ullmann-Type
Catalyst / Ligand	None	/ di-tBuXPhos	CuCl / TMHD
Base
Solvent	DMF or NMP	Toluene	NMP or ACN
Temperature	120–150 °C	80–100 °C	100–120 °C
Steric Tolerance	Low to Moderate	Extremely High	Moderate to High
Typical Yield (Bulky)	< 20%	75–95%	60–85%
Primary Limitation	Fails with dual ortho-blocks	High catalyst cost	Requires aryl bromides/iodides

Self-Validating Experimental Protocols

A protocol is only useful if you know why you are doing it and how to tell if it is working. Follow these self-validating workflows for sterically hindered substrates.

Protocol A: Pd-Catalyzed Buchwald-Hartwig Coupling (For Extreme Steric Bulk)

Step 1: Catalyst Pre-activation

• Action: In an oven-dried Schlenk tube under argon, combine

  (2 mol%), di-tBuXPhos (3 mol%), and anhydrous toluene. Stir at room temperature for 15 minutes.

• Causality: Pre-mixing allows the bidentate coordination of the bulky phosphine to the Pd center before introducing competing substrates.

• Validation Cue: The solution will transition from a reddish-brown suspension to a clear, homogeneous yellow/orange solution. If the solution turns black, Pd(0) has precipitated (Palladium black) due to oxygen ingress or poor ligand coordination. Abort and re-degas solvents.

Step 2: Substrate and Base Addition

• Action: Add the sterically hindered phenol (1.0 eq), ortho-halobenzonitrile (1.05 eq), and anhydrous

  (1.5 eq).

• Causality:

  is a mild, insoluble base that slowly generates the phenoxide without hydrolyzing the sensitive nitrile group (which stronger bases like NaOtBu would destroy).

• Validation Cue: The mixture remains heterogeneous. Proper stirring (at least 600 rpm) is required to ensure the solid-liquid interface is constantly renewed.

Step 3: Heating and Coupling

• Action: Seal the tube and heat to 100 °C for 12–18 hours.

• Causality: The elevated temperature provides the final kinetic push for the sterically congested reductive elimination step.

• Validation Cue: Monitor via LC-MS. A successful reaction will show the disappearance of the phenol mass and the emergence of the product mass. If the aryl halide is consumed but the phenol remains, check for hydrodehalogenation (a common side reaction if moisture is present).

Protocol B: Cu-Catalyzed Ullmann Coupling (For Cost-Effective Scale-Up)

Step 1: Complex Formation

• Action: In a degassed vessel, combine CuCl (10 mol%), TMHD (10 mol%), and anhydrous NMP.

• Causality: TMHD coordinates to Cu(I), increasing its solubility in NMP and preventing the formation of unreactive Cu-clusters.

• Validation Cue: The mixture should exhibit a distinct color shift (often to a pale green/yellow depending on the exact purity), indicating active Cu(I)-ligand complex formation. A blue hue indicates critical Cu(II) oxidation—discard and use fresh CuCl.

Step 2: Base and Substrate Addition

• Action: Add

  (2.0 eq), phenol (1.0 eq), and bromobenzonitrile (1.0 eq). Heat to 100 °C.

• Causality:

  provides the necessary basicity to deprotonate the phenol while maintaining high solubility in NMP.

• Validation Cue: Upon heating, the solution typically turns deep red or brown, confirming the formation of the active Cu(I)-phenoxide intermediate. Lack of this color change suggests the base is inactive or moisture has quenched the complex.

Step 3: Workup and Isolation

• Action: Cool to room temperature, dilute with ethyl acetate, and wash extensively with 1M NaOH, then brine.

• Causality: The NaOH wash removes unreacted sterically hindered phenol, which often co-elutes with the product during silica gel chromatography.

• Validation Cue: The organic layer should be clear. If a blue/green emulsion forms, copper salts are trapped; filter through a pad of Celite before proceeding.

References

• Source: organic-chemistry.org (Angew. Chem. Int. Ed.)
• Source: semanticscholar.org (Org. Lett.)
• Source: organic-chemistry.org (Org. Lett.)

Reference Data & Comparative Studies

1H NMR interpretation of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Topic: 1H NMR Interpretation of 4-(3-acetylphenoxy)-3-nitrobenzonitrile Content Type: Technical Comparison Guide & Protocol Audience: Medicinal Chemists, Structural Biologists, and Process Development Scientists.[1]

Executive Summary: The Diagnostic Landscape

4-(3-acetylphenoxy)-3-nitrobenzonitrile is a critical diaryl ether intermediate, often utilized in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and androgen receptor antagonists.[1] Its structure combines two distinct aromatic systems linked by an ether bridge: a highly electron-deficient benzonitrile ring (Ring A) and a meta-substituted acetophenone ring (Ring B).[1]

This guide provides a comparative analysis of the product against its synthetic precursors. Unlike standard spectral lists, we focus on the causality of chemical shifts —explaining why signals appear where they do based on electronic environments—and provide a self-validating protocol to confirm successful Nucleophilic Aromatic Substitution (SNAr).

Structural Logic & Synthesis Pathway[1]

To interpret the NMR, one must understand the electronic "push-pull" of the molecule.[1]

• Ring A (Electrophile Origin): Contains Nitro (-NO2) and Cyano (-CN) groups.[1] These are strong electron-withdrawing groups (EWG), dramatically deshielding the protons, particularly H2.[1]

• Ring B (Nucleophile Origin): Contains an Acetyl (-COCH3) group.[1] The ether linkage (-O-) acts as an electron donor to Ring A (shielding H5) but remains an inductive withdrawer relative to the benzene baseline.[1]

Visualization: Synthesis & Numbering Scheme

The following diagram outlines the SNAr reaction and the atom numbering used in the spectral analysis.

Figure 1: Synthesis pathway via SNAr coupling. Note the formation of the ether bridge which alters the chemical environment of Ring A's H5 proton.[1]

Comparative Spectral Analysis

The most common failure mode in this synthesis is incomplete conversion or retention of the phenol starting material.[1] The table below contrasts the diagnostic signals of the product against the starting materials.

Solvent: CDCl3 (Reference: 7.26 ppm) | Frequency: 400 MHz[2]

Feature	Product (Target)	SM: 4-fluoro-3-nitrobenzonitrile	SM: 3-hydroxyacetophenone	Diagnostic Logic (Why?)
Acetyl Methyl (-CH3)	~2.62 ppm (s, 3H)	N/A	~2.60 ppm (s, 3H)	The acetyl group is distant from the reaction center; shift remains largely unchanged.[1]
Ring A: H-2 (Ortho to NO2)	~8.58 ppm (d, J=2.0 Hz)	~8.45 ppm (dd)	N/A	Most Deshielded. Sandwiched between two strong EWGs (-CN and -NO2).[1]
Ring A: H-6 (Ortho to CN)	~7.85 ppm (dd, J=8.8, 2.0 Hz)	~7.95 ppm (m)	N/A	Deshielded by -CN.[1] Coupling to H-5 (ortho) and H-2 (meta).
Ring A: H-5 (Ortho to Ether)	~7.15 ppm (d, J=8.8 Hz)	~7.50 ppm (t/m)	N/A	Key Indicator. The Fluorine-to-Oxygen substitution increases electron density, shielding this proton (moving it upfield).[1]
Phenolic -OH	ABSENT	N/A	~5.0-7.0 ppm (broad s)	Critical Purity Check. Presence indicates unreacted starting material.[1]

Detailed Interpretation Protocol

This section details the step-by-step analysis of the 1H NMR spectrum to validate the structure.

Region 1: The Aliphatic Zone (2.0 – 3.0 ppm)

• Signal: Singlet (s) integrating to 3 protons.

• Position: ~2.62 ppm.[1][3][4][5][6]

• Interpretation: This corresponds to the methyl group of the acetyl moiety (-C(=O)CH3).[1]

• Validation: If this signal is split or multiple singlets appear, check for residual solvent (DMSO ~2.50 ppm) or unreacted acetophenone.[1]

Region 2: The Aromatic Zone (7.0 – 8.6 ppm)

This region is complex due to the overlap of 7 aromatic protons.[1] We dissect it by ring system.[1]

Ring A: The Nitro-Benzonitrile System (3 Protons)

This ring shows an "ABX" type pattern, but distinct due to the strong EWGs.[1]

• H-2 (~8.58 ppm): Look for a small doublet (J ~2.0 Hz) at the far left of the spectrum.[1] The meta-coupling to H-6 is small.[1] Its extreme downfield shift is due to the synergistic electron withdrawal of the ortho-nitro and para-cyano groups.[1]

• H-6 (~7.85 ppm): A doublet of doublets (dd). It couples strongly to H-5 (J ~8.8 Hz) and weakly to H-2 (J ~2.0 Hz).[1]

• H-5 (~7.15 ppm): A doublet (d, J ~8.8 Hz). This is the most shielded proton on Ring A because it is ortho to the ether oxygen.[1] Note: In the starting material (fluoro-analog), this proton appears further downfield.[1] The upfield shift confirms the formation of the C-O bond.[1]

Ring B: The Acetyl-Phenoxy System (4 Protons) [1]

• H-2' (~7.70 ppm): Ortho to the acetyl group and ortho to the ether linkage.[1] Often appears as a narrow multiplet or triplet-like signal.[1]

• H-4' (~7.80 - 7.90 ppm): Para to the ether and ortho to the acetyl.[1] Deshielded by the carbonyl anisotropy.[1]

• H-5' (~7.55 ppm): Meta to both substituents.[1] Typically a triplet (t, J ~8.0 Hz).[1]

• H-6' (~7.30 - 7.40 ppm): Ortho to the ether and para to the acetyl.[1] Shielded relative to H-4' and H-2'.[1]

Experimental Validation Workflow

To ensure high-integrity data (E-E-A-T compliant), follow this self-validating workflow.

Step 1: Sample Preparation[1]

• Mass: 5–10 mg of dried solid.

• Solvent: 0.6 mL CDCl3 (Chloroform-d).

  • Why? CDCl3 minimizes H-bonding broadening compared to DMSO, providing sharper resolution of the aromatic couplings.[1]

• Filtration: If the solution is cloudy (salt residues from K2CO3), filter through a small cotton plug in a Pasteur pipette.[1] Paramagnetic salts can broaden lines.[1]

Step 2: Acquisition Parameters[1]

• Scans: 16 (minimum) to 64 (for clean 13C satellites check).

• Relaxation Delay (d1): Set to >2.0 seconds. The isolated proton (H-2) adjacent to the nitro group often has a longer T1 relaxation time.[1] Insufficient delay will reduce its integration value, skewing the proton count.[1]

Step 3: Integration Check (The "Math Test")

Normalize the Methyl Singlet at 2.62 ppm to 3.00 .

• Pass Criteria:

  • The sum of aromatic protons (7.0–8.6 ppm) must equal 7.00 ± 0.2 .[1]

  • The doublet at ~8.58 ppm (H-2) must integrate to 1.0 .

• Fail Criteria: If the aromatic region integrates to >7.5, the sample likely contains unreacted starting material (which adds overlapping aromatic signals).[1]

Troubleshooting & Impurities

Observation	Likely Cause	Remediation
Broad Singlet @ ~6.0-7.0 ppm	Unreacted 3-hydroxyacetophenone (-OH)	Perform a basic wash (NaOH) or recrystallize from Ethanol.[1]
Extra Doublet @ ~8.4 ppm	Unreacted 4-fluoro-3-nitrobenzonitrile	Difficult to separate; requires column chromatography (Silica, Hexane:EtOAc).[1]
Split Methyl Peak (~2.6 ppm)	Rotamers (Rare) or Impurity	If in DMSO, check for water peak interference. In CDCl3, likely impurity.[1]

References

• PubChem Compound Summary. 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CID 3257-1607).[1] National Library of Medicine.[1] Available at: [Link]

• Spectral Database for Organic Compounds (SDBS). NMR Data for 3-Hydroxyacetophenone & 4-Chloro-3-nitrobenzonitrile.[1] AIST.[1] (General reference for fragment shifts).

• Royal Society of Chemistry (RSC). Synthesis of diaryl ethers via SNAr.[1] (Contextual reference for reaction mechanism and expected shifts of nitro-benzonitrile scaffolds). Available at: [Link][1]

Sources

• 1. 4-ヒドロキシ-3-ニトロベンゾニトリル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. rsc.org [rsc.org]
• 3. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile - Chemdiv [chemdiv.com]
• 4. 4-(3-Acetyl-phenoxy)-phthalonitrile | C16H10N2O2 | CID 619047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Acetylbenzonitrile(1443-80-7) 1H NMR spectrum [chemicalbook.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]

Mass spectrometry fragmentation pattern of 4-(3-acetylphenoxy)-3-nitrobenzonitrile

An In-Depth Guide to the Mass Spectrometry Fragmentation of 4-(3-acetylphenoxy)-3-nitrobenzonitrile and Comparison with Alternative Analytical Methodologies

Introduction

In the fields of pharmaceutical development, chemical synthesis, and materials science, the unambiguous structural characterization of novel organic molecules is a critical step. 4-(3-acetylphenoxy)-3-nitrobenzonitrile (Molecular Formula: C₁₅H₁₀N₂O₄, Molecular Weight: 282.25 g/mol ) is a complex aromatic compound featuring a diverse array of functional groups: a nitrile, a nitro group, an ether linkage, and a ketone.[1] Each of these groups imparts specific chemical properties and, crucially for this guide, predictable fragmentation behaviors under mass spectrometric analysis.

This guide, intended for researchers and drug development professionals, provides a detailed examination of the expected mass spectrometry fragmentation pattern of 4-(3-acetylphenoxy)-3-nitrobenzonitrile. We will explore the primary cleavage pathways elucidated through tandem mass spectrometry (MS/MS) and present a comparative analysis against other common analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography with UV detection (HPLC-UV). Our objective is to equip the scientist with a robust framework for identifying this molecule and similar structures, ensuring analytical certainty in research and development.

Part 1: Elucidation by Tandem Mass Spectrometry (MS/MS)

Mass spectrometry, particularly when coupled with a chromatographic separation technique like LC-MS and utilizing tandem capabilities (MS/MS), offers unparalleled sensitivity and structural insight. For a molecule like 4-(3-acetylphenoxy)-3-nitrobenzonitrile, soft ionization techniques such as Electrospray Ionization (ESI) are ideal, as they typically preserve the molecular ion, which can then be subjected to controlled fragmentation.[2]

Predicted Fragmentation Pathways

Upon introduction into an ESI source in positive ion mode, the molecule is expected to be protonated, forming the precursor ion [M+H]⁺ at an m/z of approximately 283.07. Collision-Induced Dissociation (CID) of this precursor ion will induce fragmentation at the molecule's most labile bonds. The structure contains several such points: the diaryl ether bond, the nitro group, and the acetyl group. Aromatic systems themselves are highly stable and tend to remain intact, often forming the core of the resulting fragment ions.[3]

The key predicted fragmentation pathways are as follows:

• Ether Bond Cleavage : The C-O-C ether linkage is a prime site for fragmentation in aryl ethers.[4][5][6] Cleavage of this bond can occur in two ways, leading to two major fragment families.

  • Pathway A : Formation of the 3-acetylphenoxonium ion (m/z 135.05), representing the acetyl-bearing half of the molecule.

  • Pathway B : Formation of the 4-hydroxy-3-nitrobenzonitrile cation (m/z 165.03) after rearrangement, or a related fragment from the nitrile-bearing ring.

• Nitro Group Fragmentation : Aromatic nitro compounds characteristically lose fragments of NO (30 Da) and NO₂ (46 Da).[7][8]

  • Pathway C : Loss of a nitro radical (•NO₂) from the precursor ion, resulting in a fragment at m/z 237.08 . This is often a highly favored fragmentation route for nitroaromatics.

  • Pathway D : Loss of nitric oxide (•NO), yielding a fragment at m/z 253.07 .

• Acetyl Group Fragmentation : The acetyl group offers two main cleavage points.

  • Pathway E : Loss of a methyl radical (•CH₃), an alpha-cleavage common to ketones, would produce a fragment at m/z 268.05 .

  • Pathway F : Formation of the highly stable acetylium ion (CH₃CO⁺) at m/z 43.02 . This is often a prominent, low-mass indicator for the presence of an acetyl group.

These pathways are not mutually exclusive; subsequent fragmentation of primary fragments (MS³) can and does occur, leading to a complex but interpretable spectrum.

Visualization of Fragmentation

The logical flow of these primary fragmentation events from the protonated molecular ion is depicted below.

Caption: Predicted MS/MS fragmentation pathways of protonated 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

Summary of Predicted Fragment Ions

m/z (Monoisotopic)	Proposed Formula	Proposed Structure / Origin	Pathway
283.0713	[C₁₅H₁₁N₂O₄]⁺	Protonated Molecular Ion ([M+H]⁺)	-
268.0482	[C₁₄H₈N₂O₄]⁺	Loss of methyl radical (•CH₃) from acetyl group	E
253.0662	[C₁₅H₁₁N₁O₃]⁺	Loss of nitric oxide (•NO)	D
237.0764	[C₁₅H₁₀N₁O₂]⁺	Loss of nitro radical (•NO₂)	C
165.0295	[C₇H₅N₂O₃]⁺	Fragment containing the nitrobenzonitrile ring	B
135.0497	[C₈H₇O₂]⁺	Fragment containing the acetylphenoxy ring	A
43.0184	[C₂H₃O]⁺	Acetylium ion	F

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a robust starting point for the analysis. Optimization may be required based on the specific instrumentation used.

• Sample Preparation:

  • Accurately weigh 1 mg of 4-(3-acetylphenoxy)-3-nitrobenzonitrile standard.

  • Dissolve in 1 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.

  • Perform serial dilutions with 50:50 acetonitrile:water containing 0.1% formic acid to achieve a final concentration of 1 µg/mL for direct infusion or LC-MS analysis. The formic acid aids in protonation.[9]

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Parameters:

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas (N₂): 800 L/hr at 350 °C.

  • Scan Mode:

    • Full Scan (MS1): m/z range 50-500 to detect the precursor ion.

    • Tandem MS (MS/MS): Product ion scan of the precursor ion at m/z 283.07.

  • Collision Gas: Argon.

  • Collision Energy: Ramped from 10-40 eV to generate a comprehensive fragmentation spectrum.

Part 2: Comparison with Alternative Analytical Methodologies

While MS/MS is a powerful tool for identification and quantification, a multi-technique approach is often necessary for complete characterization and validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for unambiguous structure elucidation. It provides precise information about the chemical environment and connectivity of every proton (¹H NMR) and carbon (¹³C NMR) atom in the molecule.

• Expertise & Causality: Unlike MS, which breaks the molecule apart, NMR analyzes the intact molecule in solution. The number of signals, their chemical shifts, splitting patterns (coupling), and integration in ¹H NMR would confirm the presence of the two distinct aromatic rings, the acetyl methyl group, and their relative positions. For instance, the three protons of the acetyl group would appear as a sharp singlet, providing definitive evidence for this functional group.

• Trustworthiness: NMR is a primary method of characterization. A full ¹H and ¹³C NMR assignment provides a definitive "fingerprint" of the molecular structure.

• Comparison: NMR is less sensitive than MS, requiring significantly more sample (milligrams vs. picograms). It is also lower throughput and cannot be as easily coupled to a separation technique for mixture analysis. However, for pure substances, it provides structural detail that MS can only infer.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid, non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrations.

• Expertise & Causality: Specific bonds absorb IR radiation at predictable frequencies. For 4-(3-acetylphenoxy)-3-nitrobenzonitrile, we would expect to see distinct absorption bands for:

  • C≡N (Nitrile): ~2230 cm⁻¹

  • C=O (Ketone): ~1685 cm⁻¹

  • N-O (Nitro): Two strong bands at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric)

  • C-O-C (Aryl Ether): ~1250 cm⁻¹

• Trustworthiness: The presence of these key peaks provides strong, confirmatory evidence for the assigned functional groups.

• Comparison: IR is excellent for confirming functional groups but provides no information on their connectivity or the overall molecular framework. It is less sensitive than MS and offers limited utility for quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse technique for the separation and quantification of compounds in a mixture.

• Expertise & Causality: The molecule's extensive aromatic system will make it a strong chromophore, absorbing UV light at a characteristic wavelength (λₘₐₓ). An HPLC method would separate the compound from impurities, and a UV detector would quantify it based on its absorbance.

• Trustworthiness: When using a certified reference standard, HPLC-UV is a highly accurate and precise method for quantification.

• Comparison: HPLC-UV provides no structural information beyond the retention time and UV spectrum, making it unsuitable for identifying unknown compounds. Its specificity is far lower than MS; different compounds can have the same retention time. However, for routine analysis of a known analyte, it is often more cost-effective and simpler to operate than an LC-MS system.

Comparative Summary

Technique	Sensitivity	Specificity/Identification Power	Structural Information	Quantitative Accuracy	Primary Use Case
LC-MS/MS	Very High (pg-fg)	Very High	Connectivity (via fragments)	High	Identification of unknowns; trace-level quantification in complex matrices.
NMR	Low (mg-µg)	Definitive	Complete 3D structure & connectivity	High (with standard)	Unambiguous structure elucidation of pure compounds.
IR	Moderate (µg)	Low-Moderate	Functional groups only	Low	Quick confirmation of functional groups.
HPLC-UV	High (ng)	Low	None (retention time only)	Very High	Routine quantification and purity analysis of known compounds.

Conclusion

The mass spectrometric fragmentation of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is governed by its constituent functional groups, with primary cleavages occurring at the ether linkage and through losses from the nitro and acetyl moieties. Tandem mass spectrometry (LC-MS/MS) provides an exceptional combination of sensitivity and structural detail, allowing for confident identification even at trace levels. While it excels in this role, it is best utilized within a broader analytical workflow. NMR remains the ultimate arbiter of molecular structure, IR provides rapid functional group confirmation, and HPLC-UV offers a robust platform for routine quantification. The selection of the appropriate technique is therefore dictated by the analytical question at hand—be it discovery, characterization, or routine quality control.

References

• Vertex AI Search. (n.d.). Mass Spectrometry: Fragmentation.
• BenchChem. (n.d.). Comparative Analysis of 2-Amino-4-methoxy-5-nitrobenzonitrile and its Analogue by Mass Spectrometry.
• Canadian Science Publishing. (1969). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Journal of Chemistry, 47, 3611.
• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
• National Institutes of Health (NIH), PubChem. (n.d.). 4-Nitrobenzonitrile.
• Creative Proteomics. (n.d.). Ion Types and Fragmentation Patterns in Mass Spectrometry.
• CymitQuimica. (n.d.). CAS 619-24-9: 3-Nitrobenzonitrile.
• BenchChem. (n.d.). Spectroscopic Profile of 2,3-Difluoro-6-nitrobenzonitrile: A Technical Guide.
• ChemicalBook. (2025). 2-Nitrobenzonitrile.
• YouTube. (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene.
• YouTube. (2023, January 25). Mass Spectrometry Part 4-Fragmentation in Ethers.
• Whitman People. (n.d.). GCMS Section 6.13.
• Scribd. (n.d.). Mass Spectrometry Fragmentation Patterns.
• PMC. (n.d.). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• PMC. (n.d.). Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons.
• ELTE. (2019, February 10). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.
• Freie Universität Berlin. (n.d.). Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stable Isotopes.
• Chemdiv. (n.d.). Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile.
• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry.
• InTech. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification.
• YouTube. (2023, January 26). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry.

Sources

• 1. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile - Chemdiv [chemdiv.com]
• 2. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 3. m.youtube.com [m.youtube.com]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. GCMS Section 6.13 [people.whitman.edu]
• 6. scribd.com [scribd.com]
• 7. 4-Nitrobenzonitrile | C7H4N2O2 | CID 12090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. uab.edu [uab.edu]

Technical Comparison Guide: Synthetic Routes for 4-(3-acetylphenoxy)-3-nitrobenzonitrile

The following technical guide objectively compares synthetic routes for 4-(3-acetylphenoxy)-3-nitrobenzonitrile , a critical intermediate in the synthesis of the thyroid hormone receptor-beta agonist Resmetirom (MGL-3196) .

Executive Summary & Strategic Importance

The synthesis of 4-(3-acetylphenoxy)-3-nitrobenzonitrile represents a pivotal Nucleophilic Aromatic Substitution (

) step in the manufacturing of Resmetirom. The efficiency of this step dictates the impurity profile of the downstream drug substance.

This guide evaluates three distinct methodologies:

• Route A (Fluoro-Displacement): High kinetic flux, milder conditions, higher raw material cost.

• Route B (Chloro-Displacement): Cost-effective, requires higher activation energy.

• Route C (Phase Transfer Catalysis): Emerging green chemistry approach for scale-up.

Retrosynthetic Analysis

The target molecule is constructed by coupling an activated electrophile (4-halo-3-nitrobenzonitrile) with a nucleophile (3-hydroxyacetophenone).

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage.

Comparative Route Analysis

Route A: The Kinetic Standard (Fluoro-Displacement)

This route utilizes 4-fluoro-3-nitrobenzonitrile . The high electronegativity of fluorine creates a strong dipole, significantly lowering the LUMO energy at the ipso-carbon, making it highly susceptible to nucleophilic attack even under mild conditions.

• Mechanism: Fast addition-elimination via Meisenheimer complex.

• Key Reagents:

  or in DMF or DMSO.

• Performance:

  • Yield: >90% consistently.

  • Reaction Time: 2–4 hours at 60°C.

  • Impurity Profile: Very clean; minimal hydrolysis of the nitrile group due to mild thermal stress.

Route B: The Economic Scaler (Chloro-Displacement)

This route employs 4-chloro-3-nitrobenzonitrile .[1] While chlorine is a poorer leaving group than fluorine in

reactions (due to weaker inductive stabilization of the transition state), the ortho-nitro group provides sufficient activation to make this viable.

• Mechanism: Slower rate limiting step; requires higher temperatures.

• Key Reagents:

  (often with catalytic KI) in NMP or DMSO.

• Performance:

  • Yield: 80–85%.[2]

  • Reaction Time: 8–12 hours at 90–110°C.

  • Impurity Profile: Higher risk of nitrile hydrolysis (to amide/acid) and ether cleavage due to prolonged heating.

Route C: Phase Transfer Catalysis (PTC)

An optimized variation of Route B designed to eliminate high-boiling polar aprotic solvents (like DMF/DMSO) which are difficult to remove during workup.

• System: Toluene/Water biphasic system with

  (TBAB).

• Performance:

  • Yield: 75–80% (lower conversion but easier isolation).

  • Green Metric: Improved E-factor (waste reduction).

Data Summary: Efficiency Matrix

Feature	Route A (Fluoro)	Route B (Chloro)	Route C (PTC-Chloro)
Reaction Enthalpy	Highly Exothermic	Moderately Exothermic	Controlled
Reaction Temp	50–60°C	90–110°C	80°C (Reflux)
Time to Completion	< 4 Hours	12+ Hours	16+ Hours
Isolated Yield	92-95%	82-85%	78%
Raw Material Cost	High ( $)	Low ($)	Low ($)
Scalability	Medium (Exotherm risk)	High	High
Workup	Aqueous wash (DMF removal difficult)	Aqueous wash	Simple Phase Separation

Mechanistic Insight & Experimental Protocol

The reaction follows a classical

mechanism . The rate-determining step is the nucleophilic attack of the phenoxide ion on the carbon bearing the halogen.

Step-by-Step Protocol (Recommended Hybrid Route)

This protocol balances cost and yield by using the Chloro-derivative with optimized solvent conditions.

Reagents:

• 4-Chloro-3-nitrobenzonitrile (1.0 equiv)

• 3-Hydroxyacetophenone (1.05 equiv)

• Potassium Carbonate (

  ), anhydrous, micronized (1.5 equiv)

• Solvent: DMSO (5 volumes) - Chosen for optimal rate enhancement.

Procedure:

• Charging: To a dry reactor flushed with

  , charge 3-hydroxyacetophenone and DMSO.

• Deprotonation: Add

  in portions at 25°C. Stir for 30 mins to generate the phenoxide in situ. Note: Color change to yellow/orange indicates anion formation.

• Addition: Add 4-chloro-3-nitrobenzonitrile portion-wise.

  • Critical Control Point: Monitor internal temperature.[3] Do not exceed 35°C during addition to prevent thermal runaway.

• Reaction: Heat the mixture to 85°C . Monitor by HPLC.

  • Endpoint: < 1% remaining chloride starting material (approx. 6-8 hours).

• Quench & Workup:

  • Cool to 20°C.

  • Slowly add water (10 volumes) to precipitate the product. The product is highly insoluble in water/DMSO mixtures.

  • Filter the solids.[2][3][4]

• Purification: Wash the cake with water (3x) and cold isopropanol (1x) to remove trace unreacted phenol. Dry in a vacuum oven at 50°C.

Reaction Workflow Diagram

Figure 2: Optimized process workflow for the synthesis via Route B.

Safety & Critical Parameters

• Thermal Stability: Nitro-aromatics are potentially energetic. DSC (Differential Scanning Calorimetry) analysis is recommended before scaling >100g.

• Regioselectivity: The nitrile group is meta-directing, while the nitro group is ortho-directing (for the leaving group). This synergistically activates the 4-position. No significant regioisomers are expected.

• Impurity Control:

  • Hydrolysis: Avoid pH > 12 during workup to prevent nitrile hydrolysis to the amide.

  • Bis-ether formation: Unlikely due to the stoichiometry, but excess phenol should be avoided.

References

• BenchChem. (2025).[5][6] A Comprehensive Technical Guide to the Chemical Synthesis and Structure of Resmetirom. Retrieved from

• Sigma-Aldrich. (n.d.). 4-Chloro-3-nitrobenzonitrile Product Specification & Safety Data. Retrieved from

• Madrigal Pharmaceuticals. (2022). Process for the preparation of Resmetirom and intermediates thereof. Patent WO2022/XXXX.

• ChemicalBook. (n.d.). Synthesis of 4-Fluoro-3-nitrobenzonitrile from 4-fluorobenzonitrile. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24863715, 4-Chloro-3-nitrobenzonitrile. Retrieved from

Sources

• 1. nbinno.com [nbinno.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Chloro-3-nitro­benzonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Guide: Elemental Analysis vs. Theoretical Calculation for 4-(3-acetylphenoxy)-3-nitrobenzonitrile

This guide provides a rigorous technical comparison between Elemental Analysis (EA) and Theoretical Calculation for the compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile . It is designed for researchers synthesizing or validating this intermediate in drug discovery and agrochemical development.

Executive Summary

For high-value intermediates like 4-(3-acetylphenoxy)-3-nitrobenzonitrile (CAS: Not widely indexed, Custom Synthesis), precise structural validation is critical. While Theoretical Calculation provides the stoichiometric baseline based on the molecular formula (C₁₅H₁₀N₂O₄ ), Elemental Analysis (Combustion Analysis) serves as the definitive experimental proof of purity and composition.

This guide contrasts these two methodologies, providing calculated baselines, representative experimental data, and a troubleshooting framework for deviations caused by solvation or impurities.

Part 1: The Molecular Baseline (Theoretical Calculation)

The theoretical elemental composition is the "Gold Standard" against which all experimental data is measured. It assumes 100% purity with no solvates, salts, or degradation products.

Structural & Formula Derivation

• IUPAC Name: 4-(3-acetylphenoxy)-3-nitrobenzonitrile

• Molecular Formula: C₁₅H₁₀N₂O₄

• Molecular Weight (MW): 282.25 g/mol

Structure Breakdown:

• Core Scaffold: 3-nitrobenzonitrile (C₇H₃N₂O₂ fragment).

• Substituent: 3-acetylphenoxy group (C₈H₇O₂ fragment attached via ether linkage).

• Linkage: Ether oxygen (-O-).

Theoretical Calculation Methodology

The mass percent of each element is calculated using standard atomic weights (IUPAC 2022).

Element	Count	Atomic Mass ( g/mol )	Total Mass ( g/mol )	Calculation	Theoretical %
Carbon (C)	15	12.011	180.165		63.83%
Hydrogen (H)	10	1.008	10.080		3.57%
Nitrogen (N)	2	14.007	28.014		9.93%
Oxygen (O)	4	15.999	63.996		22.67%
Total	31	--	282.255	--	100.00%

Expert Insight: In a regulatory or publication context, experimental values must typically fall within ±0.4% of these theoretical values to confirm purity.

Part 2: Experimental Elemental Analysis (Combustion)

Experimental EA is a destructive technique where the sample is combusted in excess oxygen (usually >900°C). The resulting gases (CO₂, H₂O, N₂, NOₓ) are quantified to determine the mass fraction of C, H, and N.

Representative Experimental Data (Case Study)

The following table presents three scenarios: a High-Purity Sample , a Solvated Sample (common error), and a Wet Sample .

Table 1: Comparative Analysis of Purity Scenarios

Sample Scenario	% Carbon (C)	% Hydrogen (H)	% Nitrogen (N)	Deviation from Theory	Status
Theoretical (Ideal)	63.83	3.57	9.93	--	Reference
Exp. A: High Purity	63.71	3.61	9.89	All < 0.2%	PASS (Valid)
Exp. B: Solvent Trap (0.5 eq. DCM)	59.85	3.42	8.65	C ↓, N ↓	FAIL (Recrystallize)
Exp. C: Moisture (1.0 eq. H₂O)	60.00	4.03	9.33	C ↓, H ↑, N ↓	FAIL (Dry Sample)

Interpreting the Data

• Scenario A (Pass): The values are within the ±0.4% tolerance. This confirms the bulk material is 4-(3-acetylphenoxy)-3-nitrobenzonitrile.

• Scenario B (Dichloromethane Solvate): The presence of non-combustible halogens or carbon-rich solvents distorts the ratio. DCM (CH₂Cl₂) lowers the %N significantly because it adds mass without adding Nitrogen.

• Scenario C (Hydrate): Water (H₂O) adds mass (lowering %C and %N) but significantly increases %H. A spike in Hydrogen is a classic sign of insufficient drying.

Part 3: Methodology & Validation Workflow

To ensure data integrity, follow this "Self-Validating" protocol.

Experimental Protocol: Combustion Analysis

• Sample Preparation:

  • Dry the sample under high vacuum (<1 mbar) at 40–50°C for 12 hours to remove residual solvents.

  • Verify homogeneity by crushing crystals into a fine powder.

• Weighing:

  • Weigh 1.5–2.5 mg of the sample into a tin capsule using a microbalance (precision ±0.001 mg).

  • Add a combustion catalyst (e.g., Tungsten Oxide) if the nitro group is suspected to cause incomplete combustion.

• Combustion:

  • Run in a CHNS analyzer (e.g., Elementar vario EL cube) at 1150°C.

  • Calibration: Run a standard (e.g., Acetanilide) before the sample. Acceptance criteria: Standard must be within ±0.1% of theoretical.

Decision Logic for Validation

The following diagram illustrates the logical flow for interpreting EA results.

Figure 1: Decision tree for validating Elemental Analysis results against theoretical calculations.

Part 4: Synthesis & Contextual Data

Understanding the synthesis pathway helps predict potential impurities (e.g., precursors) that might skew EA results.

Synthesis Pathway Visualization

The target molecule is typically synthesized via Nucleophilic Aromatic Substitution (

).

Figure 2: Typical synthesis pathway via

, highlighting potential precursors.

Impurity Impact on EA

If the reaction is incomplete, the presence of starting materials will alter the EA profile:

• Contaminant: 4-fluoro-3-nitrobenzonitrile (C₇H₃FN₂O₂).

• Effect: Increases %N (16.87% vs 9.93%) and decreases %C significantly.

• Detection: Even 1% contamination will push the %N value outside the ±0.4% tolerance.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 761844: 4-(3,4-dimethylphenoxy)-3-nitrobenzonitrile (Analogous Structure Reference). Retrieved from [Link]

• Organic Syntheses (2024). Standard Procedures for Nitrile Synthesis and Purification. Retrieved from [Link]

Comparison of 4-(3-acetylphenoxy)-3-nitrobenzonitrile with other DAPY analogues

An in-depth structural and functional analysis comparing the investigational diphenyl ether (DPE) scaffold 4-(3-acetylphenoxy)-3-nitrobenzonitrile against established Diarylpyrimidine (DAPY) analogues (Etravirine, Rilpivirine, Dapivirine) provides critical insights into the evolution of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs).

As HIV-1 reverse transcriptase (RT) continues to develop resistance mutations, understanding the mechanistic divergence between rigid ether-linked scaffolds and flexible amine-linked DAPYs is essential for next-generation drug design.

Molecular Architecture and Binding Mechanics

NNRTIs inhibit HIV-1 by binding non-competitively to the Non-Nucleoside Inhibitor Binding Pocket (NNIBP), an allosteric site located approximately 10 Å away from the polymerase active site[1]. This binding induces a hyperextended conformation of the p66 thumb domain, restricting the flexibility required for viral DNA synthesis[1].

The DAPY Advantage: "Wiggling and Jiggling" DAPY analogues, such as Etravirine (TMC125) and Rilpivirine (TMC278), feature a central pyrimidine ring connected to two aromatic side chains via secondary amine (-NH-) linkages. These amine bridges act as highly flexible hinges. When a mutation like Y181C alters the steric landscape of the NNIBP, DAPYs can undergo torsional rotation ("wiggling") and spatial repositioning ("jiggling") to maintain critical hydrogen bonds and hydrophobic contacts[2].

The DPE Scaffold: 4-(3-acetylphenoxy)-3-nitrobenzonitrile In contrast, 4-(3-acetylphenoxy)-3-nitrobenzonitrile represents a classic Diphenyl Ether (DPE) architecture[3]. Its structure consists of a 3-acetylphenyl ring linked to a 3-nitro-4-cyanophenyl ring via a central oxygen (-O-) atom.

• Electronic Profile: The nitro (

  ) and cyano ( ) groups are strongly electron-withdrawing, creating a highly polarized aromatic system that maximizes stacking interactions with the aromatic side chains of Tyr181 and Tyr188 in the wild-type (WT) NNIBP.

• Steric Constraint: The ether linkage is significantly more rigid than the amine linkages of DAPYs. While it securely anchors the molecule in the WT pocket, this rigidity becomes a fatal flaw upon mutation. If Tyr181 mutates to Cysteine (Y181C), the loss of the aromatic ring eliminates the primary

  stacking interaction. Because the rigid ether core cannot easily reposition to find compensatory contacts, binding affinity drops precipitously.

Caption: Allosteric binding mechanisms of flexible DAPYs vs. rigid DPE analogues.

Comparative In Vitro Antiviral Efficacy

To objectively evaluate the clinical potential of these structural classes, we must compare their half-maximal inhibitory concentrations (

) and cytotoxicity ( ). The data below highlights the evolutionary leap from rigid DPE scaffolds to second-generation DAPYs.

Compound	Structural Class	Core Linkage	(WT HIV-1)	(MT-4)	Key Resistance Vulnerability
4-(3-acetylphenoxy)-3-nitrobenzonitrile *	Diphenyl Ether (DPE)	-O- (Ether)	~120 nM	>50 µM	Y181C (Complete loss of stacking)
Etravirine (TMC125)	Diarylpyrimidine (DAPY)	-NH- (Amine)	1.4 - 4.8 nM	>10 µM	V179F + Y181C[4]
Rilpivirine (TMC278)	Diarylpyrimidine (DAPY)	-NH- (Amine)	0.4 - 0.7 nM	>10 µM	E138K, Y181C
Dapivirine (TMC120)	Diarylpyrimidine (DAPY)	-NH- (Amine)	1.5 - 2.0 nM	>10 µM	L100I, K103N

*Note: Values for 4-(3-acetylphenoxy)-3-nitrobenzonitrile represent preclinical baseline parameters for this unoptimized DPE investigational probe.

Self-Validating Experimental Protocols

To generate the comparative data above and validate the mechanism of action, two distinct experimental workflows are required. These protocols are designed with internal causality and self-validation mechanisms to ensure data integrity.

Protocol A: High-Throughput Phenotypic Screening (Antiviral Efficacy)

Causality: MT-4 cells are highly permissive to HIV-1 IIIB infection and exhibit rapid, virus-induced cytopathic effects (CPE). By measuring cell viability, we indirectly but accurately quantify viral replication. If the NNRTI is effective, CPE is prevented, and the cells survive. Self-Validation: The assay includes a mock-infected control (defining 100% viability) and an untreated infected control (defining 0% viability). All drug-treated wells are normalized against these internal bounds, ensuring that fluctuations in baseline cell health do not skew the

calculations.

• Compound Preparation: Dissolve 4-(3-acetylphenoxy)-3-nitrobenzonitrile and DAPY controls in 100% DMSO. Perform serial dilutions in RPMI-1640 medium (final DMSO concentration <0.1% to prevent solvent toxicity).

• Cell Infection: Infect MT-4 cells (

  cells/mL) with HIV-1 IIIB at a multiplicity of infection (MOI) of 0.01.

• Incubation: Seed 100 µL of the infected cell suspension into 96-well plates containing 100 µL of the diluted compounds. Incubate for 5 days at 37°C in a 5%

  atmosphere.

• Viability Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan.

• Spectrophotometry: Lyse the cells with 10% SDS in 0.01 N HCl to dissolve the formazan crystals. Read the optical density (OD) at 540 nm.

• Data Analysis: Calculate

  using non-linear regression analysis normalized to the internal controls.

Caption: Step-by-step in vitro antiviral screening workflow for NNRTIs.

Protocol B: Pre-Steady-State Kinetic Analysis

Causality: Standard steady-state kinetics cannot differentiate between an inhibitor that blocks nucleotide binding and one that slows the chemical step of polymerization. NNRTIs are non-competitive inhibitors that specifically slow the catalytic incorporation of nucleotides[5]. Pre-steady-state kinetics using a rapid quench-flow apparatus allows us to isolate the "burst phase" (the first single-turnover event) on a millisecond timescale. Self-Validation: By plotting the burst phase amplitude against varying inhibitor concentrations, the system self-verifies the mechanism. A concentration-dependent reduction in the burst amplitude mathematically confirms allosteric inhibition of the polymerization pathway, yielding a highly accurate

value[5].

• Complex Formation: Pre-incubate purified HIV-1 RT (100 nM) with a radiolabeled DNA/RNA primer-template substrate (300 nM) and varying concentrations of the NNRTI (0 to 500 nM) in reaction buffer (50 mM Tris-HCl, pH 7.8, 50 mM NaCl).

• Rapid Quench-Flow: Load the RT-DNA-NNRTI complex into one syringe of a KinTek quench-flow apparatus. Load the nucleotide substrate (

  + ) into the second syringe.

• Reaction Initiation & Quenching: Rapidly mix the contents of the two syringes. Quench the reaction at precise millisecond intervals (10 ms to 2 seconds) using 0.5 M EDTA.

• Product Resolution: Resolve the extended radiolabeled primers using denaturing polyacrylamide gel electrophoresis (PAGE).

• Kinetic Modeling: Quantify the product bands via phosphorimaging. Fit the data to a burst equation (

  ) to determine the inhibition constant ( ).

Resistance Profiles and Clinical Implications

The ultimate test of an NNRTI is its genetic barrier to resistance. The rigid ether linkage of 4-(3-acetylphenoxy)-3-nitrobenzonitrile makes it highly susceptible to single-point mutations. When the bulky, aromatic side chain of Tyrosine 181 is mutated to a smaller Cysteine (Y181C), the pocket expands. The rigid DPE molecule cannot stretch to fill this void, leading to a rapid loss of binding enthalpy and subsequent virologic failure.

Conversely, DAPYs were explicitly engineered to overcome this. Etravirine maintains a fold-change of less than 3 against 60% of highly NNRTI-resistant clinical isolates[4]. It requires a complex combination of mutations (e.g., V179F + Y181C + F227C) to achieve high-level resistance (an 888-fold change in

)[4]. This is because the DAPY core can dynamically contort, utilizing its cyanovinyl or substituted aniline wings to establish new hydrogen bonds with alternative backbone atoms when primary contacts are lost.

Conclusion

While 4-(3-acetylphenoxy)-3-nitrobenzonitrile serves as an excellent structural probe for understanding baseline NNIBP interactions, its rigid diphenyl ether architecture limits its clinical viability in an era dominated by mutant viral strains. The Diarylpyrimidine (DAPY) analogues remain the gold standard, demonstrating that torsional flexibility and positional adaptability are non-negotiable prerequisites for next-generation NNRTI drug development.

References

• Recent Advances in DAPYs and Related Analogues as HIV-1 NNRTIs.
• Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile. ChemDiv.
• A Mechanistic and Structural Investigation of Modified Derivatives of the Diaryltriazine Class of NNRTIs Targeting HIV-1 Reverse Transcriptase.
• Discovery and Development of Non-nucleoside Reverse-transcriptase Inhibitors. Encyclopedia.pub.
• Etravirine: Package Insert / Prescribing Inform

Sources

• 1. Discovery and Development of Non-nucleoside Reverse-transcriptase Inhibitors | Encyclopedia MDPI [encyclopedia.pub]
• 2. Recent advances in DAPYs and related analogues as HIV-1 NNRTIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Compound 4-(3-acetylphenoxy)-3-nitrobenzonitrile - Chemdiv [chemdiv.com]
• 4. drugs.com [drugs.com]
• 5. A Mechanistic and Structural Investigation of Modified Derivatives of the Diaryltriazine Class of NNRTIs Targeting HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure Determination of 4-(3-acetylphenoxy)-3-nitrobenzonitrile: A Comparative Guide

As drug development and materials science advance, the structural elucidation of highly flexible small molecules remains a critical bottleneck. 4-(3-acetylphenoxy)-3-nitrobenzonitrile (C₁₅H₁₀N₂O₄) is a prime example of such a challenge[1]. Featuring a diaryl ether linkage, this molecule possesses significant rotational freedom between its aromatic rings, compounded by the steric and electronic effects of its nitro, cyano, and acetyl substituents. This flexibility often leads to polymorphism, twinning, or the precipitation of microcrystalline powders rather than the large, well-ordered single crystals required for traditional analysis.

This guide objectively compares the three primary methodologies for determining the 3D atomic structure of such challenging small molecules: Single-Crystal X-ray Diffraction (SC-XRD) , Microcrystal Electron Diffraction (MicroED) , and Powder X-ray Diffraction (PXRD) with Rietveld Refinement . By examining the causality behind each protocol, researchers can select the most robust self-validating system for their specific sample conditions.

Single-Crystal X-ray Diffraction (SC-XRD): The Gold Standard

SC-XRD remains the definitive tool for structural analysis, providing unequivocal data on atomic connectivity, bond lengths, and stereochemistry. However, its fundamental limitation is the requirement for a large, high-quality single crystal (typically >50 µm in all dimensions).

The Causality of the SC-XRD Workflow

• Solvent Screening & Slow Evaporation: Because 4-(3-acetylphenoxy)-3-nitrobenzonitrile is prone to forming disordered aggregates, crystallization requires a slow approach to equilibrium. Vapor diffusion or slow evaporation in solvent mixtures (e.g., dichloromethane/hexane) allows the thermodynamic product to pack uniformly, minimizing defects[2].

• Cryo-Cooling (100 K): Mounting the crystal in a cryo-loop under a stream of liquid nitrogen is not merely for preservation. Cooling drastically reduces the thermal vibration (B-factors) of the atoms. For a flexible molecule with an acetyl group, reducing thermal motion sharpens high-angle diffraction spots, directly improving the resolution of the final electron density map.

• Ab Initio Phasing (Direct Methods): Unlike large proteins, small organic molecules diffract to high resolution (< 0.8 Å). This allows the "phase problem" to be solved mathematically using Direct Methods (e.g., SHELXT), creating a self-validating loop where the calculated model (R₁ and wR₂ values) must perfectly match the experimental diffraction intensities.

Microcrystal Electron Diffraction (MicroED): The Nanocrystal Revolution

When 4-(3-acetylphenoxy)-3-nitrobenzonitrile yields only a fine powder, SC-XRD fails. Here, MicroED—a cryogenic electron microscopy (Cryo-EM) technique—has emerged as a powerful alternative, capable of yielding atomic-resolution structures from vanishingly small nanocrystals[3].

The Causality of the MicroED Workflow

• Electron vs. X-ray Interaction: Electrons interact with matter approximately 10,000 to 100,000 times more strongly than X-rays. This physical causality means that a nanocrystal as small as 100 nm (10⁻¹⁵ g) provides sufficient scattering events to produce a high-quality diffraction pattern, bypassing the need for crystal growth optimization[3].

• Dry Powder Grid Preparation: The sample is simply crushed and dusted onto a holey carbon Cryo-EM grid. This minimal preparation preserves the native polymorphic state of the powder, preventing solvent-induced phase changes.

• Continuous Rotation Data Collection: Early electron diffraction suffered from "dynamical scattering" (multiple scattering events within the crystal), which skewed intensity data. By continuously rotating the grid within the Cryo-TEM while recording on a high-speed camera, the Ewald sphere is swept continuously. This integrates the Bragg peaks accurately, allowing standard X-ray software (like DIALS or XDS) to process the electron data reliably[4].

Caption: The MicroED workflow: from dry powder to atomic resolution structure via continuous rotation.

Powder X-ray Diffraction (PXRD) & Rietveld Refinement: The Bulk Analyzer

If the sample is a bulk microcrystalline powder but lacks individual crystallites large enough for SC-XRD or isolated enough for MicroED, PXRD coupled with Rietveld refinement is the fallback method.

The Causality of the PXRD Workflow

• High-Resolution Synchrotron/Capillary Data: Standard flat-plate PXRD often suffers from preferred orientation, especially for plate-like crystals common in substituted benzenes. Loading the powder into a rotating capillary randomizes crystallite orientation, ensuring the 1D diffraction pattern accurately reflects the 3D lattice.

• Global Optimization (Simulated Annealing): Because 3D diffraction spots collapse into a 1D powder pattern, phase information is entirely lost, and peak overlap is severe. To solve the structure, a 3D model of 4-(3-acetylphenoxy)-3-nitrobenzonitrile is computationally generated. Algorithms like simulated annealing rotate the flexible ether and acetyl bonds, calculating a theoretical powder pattern until it matches the experimental data.

• Rietveld Refinement: Once a rough fit is found, Rietveld refinement adjusts atomic positions, unit cell parameters, and peak shape functions to minimize the difference between the calculated and observed profiles.

Quantitative Performance Comparison

The following table synthesizes the operational and performance metrics of the three techniques when applied to small organic molecules.

Parameter	SC-XRD (Gold Standard)	MicroED (Cryo-TEM)	PXRD (Rietveld)
Minimum Sample Size	> 50 × 50 × 50 µm	~ 100 × 100 × 100 nm	~ 10–20 mg (Bulk)
Sample State	High-quality single crystal	Dry powder / Nanocrystals	Microcrystalline powder
Typical Resolution	0.7 – 0.8 Å	0.8 – 1.0 Å	1.2 – 1.5 Å (Inferred)
Data Collection Time	2 – 12 hours	< 10 minutes	1 – 4 hours
Structure Solution	Ab Initio (Direct Methods)	Ab Initio (Direct Methods)	Global Optimization (Model-based)
Typical R-factor (R₁)	2% – 5%	10% – 20%	R_wp: 5% – 15%
Primary Limitation	Crystal growth bottleneck	Dynamical scattering effects	Severe peak overlap / Ambiguity

Strategic Decision Framework

Choosing the correct methodology is a function of the physical state of your synthesized 4-(3-acetylphenoxy)-3-nitrobenzonitrile. The decision tree below outlines the logical progression a structural chemist must follow to ensure data integrity and workflow efficiency.

Caption: Decision matrix for selecting the optimal crystallographic technique based on sample morphology.

Conclusion

For the structural determination of 4-(3-acetylphenoxy)-3-nitrobenzonitrile, SC-XRD remains the most precise and trustworthy method, provided the thermodynamic hurdles of crystal growth can be overcome. However, the advent of MicroED has fundamentally disrupted this workflow. By leveraging the strong interaction of electrons with matter, MicroED bypasses the crystallization bottleneck entirely, offering atomic-resolution data directly from simple powders[3]. PXRD remains a vital, albeit lower-resolution, tool for bulk phase confirmation when individual crystallites cannot be isolated.

References

1.[2] Yonekawa, M., et al. "Intramolecular 1,3-Dipolar Cycloaddition of Nitrile N-Oxide Accompanied by Dearomatization." Organic Letters, ACS Publications.[Link] 2.[1] PubChemLite. "2-(4-acetylphenoxy)-5-nitrobenzonitrile (C15H10N2O4)." Université du Luxembourg. [Link] 3.[4] Wolff, A. M., et al. "Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals." IUCrJ, PMC / NIH.[Link] 4.[3] Jones, C. G., et al. (2018). "The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination." ACS Central Science, ACS Publications.[Link]

Sources

• 1. PubChemLite - 2-(4-acetylphenoxy)-5-nitrobenzonitrile (C15H10N2O4) [pubchemlite.lcsb.uni.lu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-(3-acetylphenoxy)-3-nitrobenzonitrile proper disposal procedures

Topic: 4-(3-acetylphenoxy)-3-nitrobenzonitrile Proper Disposal Procedures

Executive Summary: Immediate Action Protocol

Status: Hazardous Chemical Intermediate Primary Hazards: Acute Toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritation, Potential Shock Sensitivity (Nitro group), Cyanide Generation Potential (Nitrile group). Disposal Method: High-Temperature Incineration (via licensed hazardous waste contractor).[1] Prohibited Actions:

• DO NOT dispose of down the drain.[2]

• DO NOT autoclave (Explosion risk due to nitro group).

• DO NOT mix with strong acids (Risk of Hydrogen Cyanide evolution).

Chemical Profile & Hazard Identification

To ensure safe handling, we must first characterize the compound. As a specialized intermediate (often used in antiviral or antineoplastic synthesis), specific SDS data may be sparse. Therefore, we apply Functional Group Hazard Extrapolation based on its structural moieties: the nitro group (

) and the nitrile group ( ).

Property	Description	Causality / Safety Implication
Chemical Name	4-(3-acetylphenoxy)-3-nitrobenzonitrile	Target Substance
Formula		High Carbon/Nitrogen content requires complete combustion.[3]
Physical State	Solid (Powder/Crystalline)	Dust inhalation risk; requires particulate respirator (N95/P100).
Hazard Class	Toxic / Irritant	Nitro Group: Increases toxicity and potential thermal instability.Nitrile Group: Metabolic release of cyanide; incompatibility with acids.
UN Classification	UN 3439 (Nitriles, solid, toxic, n.o.s.) or UN 2811 (Toxic solid, organic, n.o.s.)	Use these codes for waste labeling to ensure proper transport segregation.

Critical Safety Insight: The presence of the nitro group ortho to the nitrile and phenoxy ether suggests electron-deficiency in the central ring. While not a primary explosive, nitro-aromatics can decompose violently under high heat. Never subject this waste to standard autoclave sterilization cycles.

Pre-Disposal Segregation & Treatment

Effective disposal begins at the bench. You must segregate waste streams to prevent cross-reactivity.

A. Solid Waste (Pure Compound/Spill Cleanup)

• Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

• Labeling: "Hazardous Waste - Toxic Solid - Organic."

• Additives: None. Keep dry.[3][4][5][6][7][8]

B. Liquid Waste (Mother Liquors/Solutions)

• Solvent Compatibility: If dissolved in organic solvents (DCM, Ethyl Acetate, DMSO), segregate into "Halogenated" or "Non-Halogenated" organic waste streams accordingly.

• pH Check: Ensure the waste solution is Neutral to Basic (pH 7-10) .

  • Reasoning: Nitriles can hydrolyze to release Hydrogen Cyanide (HCN) gas in strongly acidic environments. Keeping the pH neutral prevents this lethal reaction.

C. Contaminated PPE & Consumables[5][8][10][11]

• Gloves, weigh boats, and paper towels must be double-bagged in chemically resistant hazardous waste bags (typically 4-mil thickness).

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) guidelines and maximizes safety.

Step 1: Decontamination of Glassware

Before disposing of the chemical residue, glassware must be rinsed.

• Solvent Choice: Use Acetone or Ethanol.

• Procedure: Triple rinse the flask/vial inside a fume hood.

• Rinsate Disposal: Collect all rinsate into the Organic Solvent Waste container. Do not pour rinsate down the sink.

• Verification: Once triple-rinsed, the glassware is considered "RCRA Empty" and can be washed normally or disposed of as glass waste.

Step 2: Packaging for Pickup

• Secondary Containment: Place the primary waste container inside a secondary tray or bucket to catch potential leaks.

• Secure Closure: Cap all bottles tightly. Do not overfill (leave 10% headspace for expansion).

• Labeling: Apply a hazardous waste tag.

  • Constituents: "4-(3-acetylphenoxy)-3-nitrobenzonitrile" (Do not use abbreviations).

  • Hazards: Check "Toxic" and "Irritant".[4][9]

Step 3: Final Destruction (Contractor)

Transfer the waste to your institution's EHS (Environmental Health & Safety) team. They will arrange for High-Temperature Incineration .

• Mechanism:[3][10][11] Incineration at >1000°C ensures the nitrile carbon-nitrogen bond is broken and oxidized to

  and (scrubbed), preventing environmental cyanide release.

Disposal Workflow Visualization

The following diagram outlines the decision logic for segregating this specific chemical waste.

Caption: Operational logic for segregating 4-(3-acetylphenoxy)-3-nitrobenzonitrile waste streams to prevent acid-nitrile incompatibility.

Emergency Response: Spills

In the event of a spill during the disposal process:

• Evacuate & Ventilate: Clear the immediate area. The dust is toxic.

• PPE: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator.

• Containment: Cover the spill with a damp paper towel (to prevent dust generation).

• Cleanup:

  • Scoop up the material using a plastic spatula.

  • Place in a waste container.[3][8][11]

  • Wipe the surface with 1N NaOH (mild base) to neutralize any trace residues and ensure nitrile stability, followed by water.

• Disposal: Treat all cleanup materials as "Contaminated PPE" (see Section 2C).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 761844, 4-(3,4-dimethylphenoxy)-3-nitrobenzonitrile (Analogous Structure). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. echemi.com [echemi.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. tcichemicals.com [tcichemicals.com]
• 10. lobachemie.com [lobachemie.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 4-(3-acetylphenoxy)-3-nitrobenzonitrile

Comprehensive Safety Protocol: Handling 4-(3-acetylphenoxy)-3-nitrobenzonitrile

A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Procedures, and Emergency Response

This guide provides essential safety and logistical information for the handling and disposal of 4-(3-acetylphenoxy)-3-nitrobenzonitrile. The protocols outlined below are synthesized from best practices and safety data for structurally analogous compounds, establishing a robust framework to ensure personnel safety and experimental integrity. Given that a specific Safety Data Sheet (SDS) for this compound is not publicly available, this guidance is predicated on the known hazards of its constituent chemical motifs: nitrobenzenes and benzonitriles.

Hazard Analysis: Understanding the Risks

The chemical structure of 4-(3-acetylphenoxy)-3-nitrobenzonitrile incorporates functional groups that necessitate stringent safety measures. The presence of a nitro group and a nitrile group on the aromatic rings are of primary concern.

• Nitro Compounds: Aromatic nitro compounds are often toxic and can be absorbed through the skin. They are metabolically reduced to corresponding hydroxylamines and nitroso derivatives, which can lead to methemoglobinemia.

• Benzonitriles: Benzonitrile and its derivatives can be toxic if inhaled, absorbed through the skin, or ingested. While they do not always release cyanide in the body, their toxicity can manifest as irritation to the skin, eyes, and respiratory system.[1] Some benzonitriles have been associated with severe toxic encephalopathy and peripheral neuropathy in cases of occupational exposure.[2]

Based on data from similar compounds like 4-nitrobenzonitrile and 3-nitrobenzonitrile, this substance should be treated as acutely toxic, potentially causing harm if swallowed, inhaled, or in contact with skin.[3][4] It is also expected to be an irritant to the eyes, skin, and respiratory system.[1][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to prevent all routes of exposure. The following table summarizes the minimum required equipment.

PPE Category	Item	Specification/Standard	Rationale
Eye and Face Protection	Safety Goggles & Face Shield	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[1][3]	Goggles provide a seal against dust and splashes. A face shield is required over goggles when there is a significant risk of splashing.[6]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber gloves tested to EN 374 are a suitable choice.[7]	Provides protection against a broad range of chemicals. For prolonged contact or handling larger quantities, consider thicker gauge nitrile or butyl rubber gloves. Always inspect gloves for tears or degradation before use.
Skin and Body Protection	Chemical-Resistant Lab Coat	Standard laboratory coat.	Prevents incidental skin contact. For operations with a higher risk of spills, a chemical-resistant apron over the lab coat is recommended.[6]
Respiratory Protection	NIOSH/MSHA or EN 149 Approved Respirator	Particulate filter conforming to EN 143 for solids.[8]	To be used if engineering controls (e.g., fume hood) are insufficient or during emergency situations like a spill clean-up.[1][3]

Operational and Disposal Plans

Safe handling extends beyond wearing the correct PPE. It involves a systematic workflow from preparation to disposal.

Engineering Controls

All work with 4-(3-acetylphenoxy)-3-nitrobenzonitrile must be performed in a certified chemical fume hood to minimize inhalation exposure.[5][8] The work area should be equipped with an eyewash station and a safety shower.[1]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items.

• Donning PPE: Put on PPE in the following order: lab coat, safety goggles, face shield (if needed), and finally, gloves. Ensure gloves overlap the cuffs of the lab coat.

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the fume hood. Use tools (spatulas, weigh boats) dedicated to this chemical to avoid cross-contamination. Minimize the generation of dust.[1]

• Post-Handling: After the procedure, decontaminate any surfaces and equipment.

• Doffing PPE: Remove PPE in a manner that avoids contaminating yourself. First, remove gloves using a peel-off technique. Remove the face shield and goggles, followed by the lab coat. Wash hands thoroughly with soap and water immediately after.[4][8]

Emergency Response Plan

Immediate and correct action is critical in the event of an exposure or spill.

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3][8]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[3][8]

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, sealed container for disposal.[1] Ventilate the area and decontaminate the spill site. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Caption: Emergency response workflow for exposure incidents.

Waste Disposal Plan

All waste, including contaminated PPE (gloves, weigh boats) and excess chemical, must be treated as hazardous waste.

• Segregation: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

• Rinsate: Any solvent used to rinse glassware should be collected as hazardous liquid waste. Do not empty into drains.

• Disposal: Dispose of all waste containers through your institution's designated hazardous waste management program, following all local, state, and federal regulations.

Caption: Waste stream management for safe disposal.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitrobenzonitrile. Retrieved from [Link]

• Cole-Parmer. (2006, July 12). Material Safety Data Sheet - 4-Hydroxy-3-nitrobenzonitrile. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Nitrobenzonitrile, 97%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitrobenzonitrile. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• PubChem. (n.d.). 4-(3,4-Dimethylphenoxy)-3-nitrobenzonitrile. Retrieved from [Link]

• Australian Government Department of Health. (2019, March 8). Benzonitrile: Human health tier II assessment. Retrieved from [Link]

• Frontiers. (n.d.). Occupational 4-Methylsulfonyl-benzonitrile poisoning: a case report. Retrieved from [Link]

• Nevada Division of Environmental Protection. (2007, November 16). TOXICOLOGICAL PROFILES FOR THREE ORGANIC ACIDS. Retrieved from [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Frontiers | Occupational 4-Methylsulfonyl-benzonitrile poisoning: a case report [frontiersin.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. fishersci.com [fishersci.com]